Dabigatran Etexilate-d11

Core Science & Biosynthesis

A Technical Guide to the Physical Characteristics of Dabigatran Etexilate-d11

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the core physical and chemical characteristics of Dabigatran (B194492) Etexilate-d11, a deuterated isotopologue of the direct thrombin inhibitor prodrug, Dabigatran Etexilate. This document is intended for researchers, scientists, and professionals in drug development, offering a centralized resource of its fundamental properties. Included are tabulated summaries of its physical and chemical data, detailed experimental protocols for its analysis, and visualizations of its metabolic pathway and analytical workflows.

Introduction

Dabigatran Etexilate is an orally administered prodrug that is rapidly converted in the body to its active form, dabigatran, a potent, direct thrombin inhibitor.[1] Dabigatran Etexilate-d11 is a stable isotope-labeled version of the molecule, where eleven hydrogen atoms have been replaced with deuterium (B1214612). This isotopic labeling makes it an invaluable tool in pharmacokinetic and metabolic studies, often used as an internal standard in quantitative bioanalysis by mass spectrometry. Understanding its physical characteristics is paramount for its correct handling, storage, and application in a research setting.

Physical and Chemical Properties

The physical and chemical properties of Dabigatran Etexilate-d11 are summarized in the table below. While some data, such as the melting point and solubility, are not directly available for the deuterated form, the values for the non-deuterated compound (Dabigatran Etexilate Mesylate) serve as a close approximation due to the negligible impact of deuterium substitution on these bulk properties.

Property	Value	Source(s)
Molecular Formula	C34H30D11N7O5	[2]
Molecular Weight	638.8 g/mol	[2]
Appearance	Yellow-white to yellow powder (inferred from non-deuterated form)	[3]
Melting Point	>125°C (for mesylate salt)	[4]
Solubility (of Mesylate Salt)	Water: 1.8 mg/mLMethanol: Freely solubleEthanol: Slightly solubleIsopropanol: Sparingly solubleDMSO: Soluble (Slightly, Heated)	[3][4][5]
Storage Conditions	Store at -20°C, protected from light and moisture.	[6]

Experimental Protocols

The analytical methodologies for Dabigatran Etexilate-d11 are analogous to those for the non-deuterated compound. Below are detailed protocols for its analysis using High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Mass Spectrometry (LC-MS).

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) for Purity and Assay

This method is suitable for determining the purity and concentration of Dabigatran Etexilate-d11.

• Instrumentation: A standard HPLC system with a UV detector.

• Column: Phenomenex Kinetex EVO C18 (250 x 4.6 mm, 5 µm) or equivalent.[7]

• Mobile Phase: A gradient or isocratic mixture of an aqueous buffer and an organic solvent. A common mobile phase is a mixture of triethylammonium (B8662869) phosphate (B84403) buffer (pH 2.0), methanol, and acetonitrile (B52724) (e.g., in a 30:30:40 v/v ratio).[7]

• Flow Rate: 0.6 mL/min.[7]

• Detection: UV detection at 254 nm.[7]

• Sample Preparation: Dissolve an accurately weighed amount of Dabigatran Etexilate-d11 in a suitable diluent, such as a mixture of water and acetonitrile (70:30 v/v), to a known concentration.[8]

• Procedure:

  • Equilibrate the column with the mobile phase until a stable baseline is achieved.

  • Inject a defined volume (e.g., 10 µL) of the sample solution.[8]

  • Monitor the elution of the compound and record the chromatogram.

  • The retention time for Dabigatran Etexilate is typically around 3.73 minutes under these conditions.[7]

  • Quantification is achieved by comparing the peak area of the analyte to that of a reference standard.

Liquid Chromatography-Mass Spectrometry (LC-MS) for Quantification in Biological Matrices

This method is ideal for the sensitive quantification of Dabigatran Etexilate-d11, particularly when used as an internal standard for the analysis of Dabigatran Etexilate in plasma or other biological samples.

• Instrumentation: An LC system coupled to a tandem mass spectrometer (MS/MS).

• Column: A C18 reversed-phase column, such as an Inertsil ODS-4 (250 mm x 4.6 mm, 5 µm).[8]

• Mobile Phase: A gradient elution using a mobile phase consisting of an aqueous component (e.g., 5 mM ammonium (B1175870) formate (B1220265) buffer, pH 7.0) and an organic component (e.g., acetonitrile).[9]

• Flow Rate: 0.6 mL/min.[9]

• Mass Spectrometry Detection:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).[10]

  • Monitoring Mode: Multiple Reaction Monitoring (MRM).[10]

  • Mass Transitions: For the quantification of the non-deuterated Dabigatran Etexilate, the transition m/z 629.464 → 290.100 is monitored. For Dabigatran Etexilate-d11 as an internal standard, a corresponding mass shift would be monitored.[10]

• Sample Preparation (from plasma):

  • To a plasma sample, add an internal standard solution (Dabigatran Etexilate-d11).

  • Perform protein precipitation by adding a solvent like acetonitrile.[10]

  • Centrifuge the sample to pellet the precipitated proteins.

  • Evaporate the supernatant to dryness.

  • Reconstitute the residue in the mobile phase before injection.[10]

• Procedure:

  • Inject the prepared sample into the LC-MS/MS system.

  • Acquire data in MRM mode for both the analyte and the internal standard.

  • The concentration of the analyte is determined by the ratio of its peak area to that of the internal standard, plotted against a calibration curve.

Signaling Pathways and Experimental Workflows

Metabolic Pathway of Dabigatran Etexilate

Dabigatran Etexilate is a prodrug that undergoes hydrolysis to form the active drug, Dabigatran. This metabolic conversion is a critical step in its mechanism of action.

Caption: Metabolic conversion of Dabigatran Etexilate to Dabigatran.

Experimental Workflow for LC-MS Analysis

The following diagram illustrates a typical workflow for the quantitative analysis of a sample using LC-MS.

Caption: Workflow for quantitative analysis by LC-MS.

Conclusion

Dabigatran Etexilate-d11 is a crucial analytical tool for the development and study of its non-deuterated counterpart. This guide provides essential physical and chemical data, along with robust analytical methodologies, to support its effective use in research and development. The provided diagrams offer a clear visualization of its metabolic fate and a standard workflow for its analysis, serving as a practical resource for scientists in the pharmaceutical field.

References

• 1. Dabigatran | C25H25N7O3 | CID 216210 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Dabigatran Etexilate-d11 | LGC Standards [lgcstandards.com]
• 3. accessdata.fda.gov [accessdata.fda.gov]
• 4. Dabigatran Etexilate Mesylate CAS#: 872728-81-9 [m.chemicalbook.com]
• 5. WO2018229784A1 - Pharmaceutical compositions of dabigatran - Google Patents [patents.google.com]
• 6. clinivex.com [clinivex.com]
• 7. iajps.com [iajps.com]
• 8. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 9. Ultrasensitive LC-MS/MS quantitation of the N-nitroso-dabigatran etexilate impurity in dabigatran etexilate mesylate using an electrospray ionization technique - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 10. Development and validation of LC-MS/MS method for simultaneous determination of dabigatran etexilate and its active metabolites in human plasma, and its application in a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]

The Core Mechanism of Dabigatran Etexilate-d11: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dabigatran (B194492) etexilate, a cornerstone of modern anticoagulant therapy, operates through a sophisticated and highly specific mechanism of action. This technical guide provides an in-depth exploration of the molecular interactions and physiological consequences of dabigatran etexilate and its active form, dabigatran. While this document focuses on the core compound, the mechanism of action for Dabigatran Etexilate-d11, a deuterated isotopologue, is identical. Deuteration is a common strategy in drug development to favorably alter pharmacokinetic properties without modifying the pharmacodynamic mechanism. This guide will detail the conversion of the prodrug, its direct inhibition of thrombin, and the experimental methodologies used to characterize these processes.

From Prodrug to Active Inhibitor: A Two-Step Conversion

Dabigatran etexilate is an orally administered, pharmacologically inactive double prodrug. Its design overcomes the poor oral bioavailability of the active moiety, dabigatran. Following oral administration, dabigatran etexilate undergoes rapid and extensive hydrolysis, primarily mediated by ubiquitous carboxylesterases in the gut, plasma, and liver, to yield the active compound, dabigatran.[1][2]

This bioconversion is a sequential process. Initially, intestinal carboxylesterase 2 (CES2) hydrolyzes the carbamate (B1207046) ester of dabigatran etexilate to an intermediate metabolite. Subsequently, hepatic carboxylesterase 1 (CES1) hydrolyzes the ethyl ester of the intermediate to form the active dabigatran.[3][4] This efficient conversion ensures that dabigatran is the primary circulating active substance.

Prodrug activation pathway of dabigatran etexilate.

The Core Mechanism: Direct, Competitive, and Reversible Thrombin Inhibition

Dabigatran is a potent, specific, competitive, and reversible direct inhibitor of thrombin (Factor IIa), a key serine protease in the coagulation cascade.[5][6][7] Thrombin plays a central role in hemostasis by catalyzing the conversion of soluble fibrinogen to insoluble fibrin (B1330869) monomers, which then polymerize to form a stable clot.[8] It also amplifies its own generation by activating upstream clotting factors V, VIII, and XI, and promotes platelet aggregation.[1]

By binding directly to the active site of the thrombin molecule, dabigatran blocks its enzymatic activity.[5] This inhibition is independent of antithrombin III, a key differentiator from heparins. A significant advantage of dabigatran is its ability to inhibit both free (circulating) and fibrin-bound thrombin.[1][9] Thrombin bound within a thrombus remains active and can promote further clot growth; dabigatran's ability to neutralize this bound thrombin contributes to its efficacy.[1][9]

The interaction between dabigatran and thrombin is characterized by a high binding affinity, as evidenced by a low inhibition constant (Ki).[10] The crystal structure of dabigatran in complex with human α-thrombin (PDB ID: 1KTS) reveals the specific molecular interactions responsible for this potent inhibition.[11]

Dabigatran's direct inhibition of thrombin.

Quantitative Assessment of Dabigatran's Activity

The inhibitory potency and anticoagulant effect of dabigatran have been quantified through various in vitro and ex vivo assays.

Parameter	Value	Species	Method	Reference
Thrombin Inhibition
Ki (Inhibition Constant)	4.5 nM	Human	Enzyme Inhibition Assay	[10]
IC50 (Thrombin-induced Platelet Aggregation)	10 nM	Human	Platelet Aggregometry	[10]
IC50 (Thrombin Generation - ETP)	0.56 µM	Human	Endogenous Thrombin Potential Assay	[10]
IC50 (Fibrinopeptide A Release - Fluid Phase)	186 nM	Human	ELISA	[9]
IC50 (Fibrinopeptide A Release - Clot-Bound)	200 nM	Human	ELISA	[9]
Anticoagulant Activity (Concentration to double clotting time)
Activated Partial Thromboplastin (B12709170) Time (aPTT)	0.23 µM	Human	Clotting Assay	[10]
Prothrombin Time (PT)	0.83 µM	Human	Clotting Assay	[10]
Ecarin Clotting Time (ECT)	0.18 µM	Human	Clotting Assay	[10]

Pharmacokinetic Parameters (Dabigatran in Humans)
Parameter	Value	Condition	Reference
Bioavailability (of Dabigatran Etexilate)	3-7%	Oral administration	[11]
Time to Peak Plasma Concentration (Tmax)	~2 hours	Oral administration	[7][12]
Elimination Half-life	12-17 hours	Healthy adults	[11]
Protein Binding	~35%	Human plasma	[11]
Renal Excretion (unchanged drug)	~80%	Intravenous administration	[11]

Experimental Protocols

Thrombin Inhibition Assay (Determination of Ki)

Principle: This assay measures the ability of a compound to inhibit the enzymatic activity of thrombin on a synthetic chromogenic substrate.

Methodology:

• Reagents: Purified human α-thrombin, a chromogenic thrombin substrate (e.g., S-2238), and dabigatran at various concentrations.

• Procedure: Thrombin is pre-incubated with varying concentrations of dabigatran in a suitable buffer.

• The enzymatic reaction is initiated by the addition of the chromogenic substrate.

• The rate of substrate hydrolysis, which results in a color change, is measured spectrophotometrically over time.

• Data Analysis: The initial reaction velocities are plotted against the inhibitor concentration. The inhibition constant (Ki) is calculated using the Cheng-Prusoff equation or by non-linear regression analysis of the data fitted to the Michaelis-Menten equation for competitive inhibition.[13]

Activated Partial Thromboplastin Time (aPTT) Assay

Principle: The aPTT assay assesses the integrity of the intrinsic and common coagulation pathways.

Methodology:

• Sample: Citrated platelet-poor plasma.

• Procedure:

  • The plasma sample is incubated with a partial thromboplastin reagent (a source of phospholipids) and an activator (e.g., silica, kaolin, or ellagic acid).

  • After a specified incubation period, calcium chloride is added to initiate clot formation.

• Detection: The time taken for a fibrin clot to form is measured by a coagulometer.[14]

• Interpretation: Dabigatran prolongs the aPTT in a concentration-dependent manner, although the relationship can be curvilinear at higher concentrations.[6][15]

Thrombin Time (TT) and Diluted Thrombin Time (dTT) Assays

Principle: The TT assay directly measures the time it takes for a clot to form in plasma after the addition of a standard amount of thrombin. The dTT is a modified version with enhanced sensitivity and linearity for quantifying direct thrombin inhibitors.

Methodology (dTT):

• Sample: Citrated platelet-poor plasma.[1]

• Procedure:

  • The patient's plasma is diluted with a buffer or pooled normal plasma.[1][16]

  • A standardized, low concentration of thrombin reagent is added to the diluted plasma.[1]

• Detection: The time to clot formation is measured.[1]

• Quantification: A calibration curve is generated using plasma samples with known concentrations of dabigatran, and the patient's dabigatran concentration is interpolated from this curve.[16]

Workflow for a Diluted Thrombin Time (dTT) assay.

Conclusion

The mechanism of action of dabigatran etexilate is a well-defined process involving its conversion to the active direct thrombin inhibitor, dabigatran. This active moiety potently and reversibly blocks the catalytic activity of both free and fibrin-bound thrombin, thereby preventing the formation of fibrin clots. The deuterated form, Dabigatran Etexilate-d11, follows the same mechanistic pathway. A thorough understanding of its pharmacokinetics, pharmacodynamics, and the experimental methods used for its characterization is crucial for ongoing research and the development of novel anticoagulant therapies.

References

• 1. benchchem.com [benchchem.com]
• 2. Screening Tests in Haemostasis: The Thrombin Time [practical-haemostasis.com]
• 3. Dabigatran Attenuates the Binding of Thrombin to Platelets—A Novel Mechanism of Action - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Identification of carboxylesterase-dependent dabigatran etexilate hydrolysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]
• 6. Laboratory Measurement of the Anticoagulant Activity of the Target-specific Oral Anticoagulant Agents: A Systematic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Pharmacokinetics/Pharmacodynamics of Dabigatran 75 mg Twice Daily in Patients With Nonvalvular Atrial Fibrillation and Severely Impaired Renal Function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Pharmacological basis and clinical evidence of dabigatran therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Frontiers | Hemoclot Thrombin Inhibitor Assay and Expected Peak-Trough Levels of Dabigatran: A Multicenter Study [frontiersin.org]
• 10. In-vitro profile and ex-vivo anticoagulant activity of the direct thrombin inhibitor dabigatran and its orally active prodrug, dabigatran etexilate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Dabigatran Level Anti-IIa | MLabs [mlabs.umich.edu]
• 13. Dabigatran and Argatroban Diametrically Modulate Thrombin Exosite Function - PMC [pmc.ncbi.nlm.nih.gov]
• 14. The effect of dabigatran on the activated partial thromboplastin time and thrombin time as determined by the Hemoclot thrombin inhibitor assay in patient plasma samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. droracle.ai [droracle.ai]
• 16. Dabigatran Level | Laboratory Test Guide | Dept. of Laboratory Medicine & Pathology | UW Medicine [dlmp.uw.edu]

Dabigatran Etexilate-d11 CAS number and molecular weight

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on Dabigatran Etexilate-d11, a deuterated stable isotope-labeled internal standard for Dabigatran Etexilate. This document is intended for use by researchers, scientists, and drug development professionals involved in pharmacokinetic studies, bioanalytical method development, and other research applications requiring a reliable internal standard for the quantification of Dabigatran Etexilate and its active metabolite, Dabigatran.

Core Data Presentation

The key quantitative data for Dabigatran Etexilate-d11 are summarized in the table below for easy reference and comparison.

Parameter	Value
CAS Number	1210608-88-0
Molecular Formula	C₃₄H₃₀D₁₁N₇O₅
Molecular Weight	638.8 g/mol

Metabolic Pathway of Dabigatran Etexilate

Dabigatran Etexilate is a prodrug that undergoes in vivo biotransformation to its active form, Dabigatran, a potent direct thrombin inhibitor. The metabolic activation is a two-step hydrolysis process mediated by carboxylesterases primarily in the intestine and liver. This pathway is crucial for understanding the pharmacokinetics of the drug.

Metabolic activation of the prodrug Dabigatran Etexilate.

Experimental Protocols

Synthesis of Deuterated Dabigatran Etexilate

The synthesis of deuterated Dabigatran Etexilate can be achieved through a multi-step process, often starting from a deuterated precursor. A general conceptual workflow is outlined below. The specific reagents and reaction conditions would require optimization based on the desired deuterium (B1214612) labeling pattern and overall yield.

A high-level overview of a potential synthesis route.

A detailed synthetic protocol would involve the following conceptual steps:

• Preparation of the Deuterated Moiety: Synthesis of the deuterated hexyl portion of the molecule.

• Coupling Reaction: Reaction of the deuterated fragment with the non-deuterated Dabigatran core structure.

• Purification: Purification of the final deuterated product using techniques such as column chromatography or recrystallization.

• Structural Confirmation: Verification of the structure and deuterium incorporation using Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).

Bioanalytical Method using Dabigatran Etexilate-d11 as an Internal Standard

Dabigatran Etexilate-d11 is an ideal internal standard for the quantification of Dabigatran Etexilate and its metabolites in biological matrices by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Objective: To accurately quantify the concentration of Dabigatran and its prodrug, Dabigatran Etexilate, in plasma samples.

Materials:

• Dabigatran Etexilate analytical standard

• Dabigatran analytical standard

• Dabigatran Etexilate-d11 (Internal Standard)

• Human plasma (or other relevant biological matrix)

• Acetonitrile (B52724) (ACN), HPLC grade

• Methanol (B129727) (MeOH), HPLC grade

• Formic acid, LC-MS grade

• Water, LC-MS grade

• Solid Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) consumables

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

Conceptual Experimental Workflow:

Steps for quantifying Dabigatran using a deuterated standard.

Methodology:

• Preparation of Stock and Working Solutions:

  • Prepare individual stock solutions of Dabigatran Etexilate, Dabigatran, and Dabigatran Etexilate-d11 in a suitable organic solvent (e.g., methanol).

  • Prepare serial dilutions of the analytes to create calibration standards and quality control (QC) samples.

  • Prepare a working solution of the internal standard (Dabigatran Etexilate-d11).

• Sample Preparation:

  • Thaw plasma samples to room temperature.

  • To a defined volume of plasma (e.g., 100 µL), add the internal standard working solution.

  • Perform protein precipitation by adding a solvent like acetonitrile, followed by vortexing and centrifugation.

  • Alternatively, use Solid Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) for cleaner sample extracts.

• LC-MS/MS Analysis:

  • Chromatographic Separation:

    • Inject the supernatant or reconstituted extract onto a reversed-phase C18 column.

    • Use a gradient elution with a mobile phase consisting of water with 0.1% formic acid (Mobile Phase A) and acetonitrile or methanol with 0.1% formic acid (Mobile Phase B).

  • Mass Spectrometric Detection:

    • Operate the mass spectrometer in positive electrospray ionization (ESI+) mode.

    • Monitor the specific precursor-to-product ion transitions for Dabigatran, Dabigatran Etexilate, and Dabigatran Etexilate-d11 in Multiple Reaction Monitoring (MRM) mode.

• Data Analysis and Quantification:

  • Construct a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the nominal concentration of the calibration standards.

  • Determine the concentration of the analytes in the unknown samples and QC samples by interpolating their peak area ratios from the calibration curve.

Method Validation: The bioanalytical method should be validated according to regulatory guidelines (e.g., FDA, EMA) for parameters including selectivity, sensitivity (LLOQ), linearity, accuracy, precision, recovery, matrix effect, and stability.

The Prodrug Conversion of Dabigatran Etexilate-d11 to Dabigatran: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dabigatran (B194492) etexilate is an orally administered anticoagulant and a direct thrombin inhibitor. As a prodrug, it requires metabolic conversion to its active form, dabigatran, to exert its therapeutic effect.[1] This technical guide provides an in-depth overview of the biotransformation of dabigatran etexilate-d11, a deuterated internal standard used in pharmacokinetic studies, to its active metabolite, dabigatran. The conversion process is primarily mediated by carboxylesterases in the intestine and liver.[2][3][4] Understanding the nuances of this metabolic pathway is critical for drug development, clinical pharmacology, and the assessment of potential drug-drug interactions.

Metabolic Pathway of Dabigatran Etexilate

The conversion of dabigatran etexilate to dabigatran is a two-step hydrolytic process catalyzed by carboxylesterases (CES).[4][5] The cytochrome P450 system does not play a significant role in the activation of this prodrug.[1][5] The two primary enzymes involved are human carboxylesterase-1 (CES1), predominantly found in the liver, and human carboxylesterase-2 (CES2), which is abundant in the intestine.[2][4][6]

The biotransformation can proceed via two main pathways, resulting in the formation of two intermediate metabolites, designated as M1 and M2.[4][6]

• Pathway 1 (Major Pathway): The initial hydrolysis of the carbamate (B1207046) ester moiety of dabigatran etexilate is catalyzed by intestinal CES2, forming the intermediate metabolite M2 (BIBR0951).[3][4][6] Subsequently, the ethyl ester group of M2 is hydrolyzed by hepatic CES1 to yield the active drug, dabigatran.[4][6][7] This sequential hydrolysis, starting in the intestine and concluding in the liver, is considered the predominant and more efficient pathway for dabigatran formation.[2][4][6]

• Pathway 2 (Minor Pathway): Alternatively, the ethyl ester of dabigatran etexilate can be hydrolyzed first by hepatic CES1 to form the intermediate metabolite M1 (BIBR1087).[3][4][6] This is followed by the hydrolysis of the carbamate ester of M1 by CES2 to produce dabigatran.[3][4] However, studies suggest that the conversion of M1 to dabigatran by CES2 is less efficient.[8]

The following diagram illustrates the metabolic conversion pathways of dabigatran etexilate.

Caption: Metabolic pathways of Dabigatran Etexilate conversion.

Quantitative Data on Enzyme Kinetics

The efficiency of the enzymatic hydrolysis of dabigatran etexilate by CES1 and CES2 has been characterized by determining the Michaelis-Menten kinetic parameters, Km and Vmax. These values provide insight into the substrate affinity and the maximum rate of the reaction for each enzyme.

Enzyme	Substrate	Product	Km (μM)	Vmax (pmol/min/mg protein)	Reference
CES1	Dabigatran Etexilate	M1	24.9 ± 2.9	676 ± 26	[4][6]
CES2	Dabigatran Etexilate	M2	5.5 ± 0.8	71.1 ± 2.4	[4][6]

Experimental Protocols

The investigation of dabigatran etexilate conversion relies on a variety of in vitro experimental models. Below are detailed methodologies for key experiments.

In Vitro Hydrolysis Assay using Recombinant Carboxylesterases

This protocol is designed to determine the kinetics of dabigatran etexilate hydrolysis by individual human recombinant carboxylesterases.

1. Materials:

• Dabigatran etexilate-d11

• Recombinant human CES1 and CES2 enzymes

• Potassium phosphate (B84403) buffer (pH 7.4)

• Acetonitrile (B52724)

• Formic acid

• LC-MS/MS system

2. Procedure:

• Prepare a stock solution of dabigatran etexilate-d11 in a suitable organic solvent (e.g., acetonitrile).

• Prepare working solutions of the recombinant CES1 and CES2 enzymes in potassium phosphate buffer.

• Initiate the reaction by adding a small volume of the dabigatran etexilate-d11 stock solution to the enzyme solution pre-warmed to 37°C. The final substrate concentration should cover a range to allow for kinetic analysis (e.g., 0.5 to 50 μM).

• Incubate the reaction mixture at 37°C with gentle shaking.

• At various time points (e.g., 0, 5, 15, 30, and 60 minutes), withdraw an aliquot of the reaction mixture.

• Terminate the reaction by adding an equal volume of ice-cold acetonitrile containing an internal standard.

• Centrifuge the samples to precipitate the protein.

• Analyze the supernatant for the concentrations of dabigatran etexilate-d11, M1, M2, and dabigatran using a validated LC-MS/MS method.[5][9][10]

Sequential Hydrolysis Assay using Intestinal and Liver Fractions

This experiment mimics the physiological sequence of drug metabolism after oral administration.

1. Materials:

• Dabigatran etexilate-d11

• Human intestinal microsomes

• Human liver S9 fractions

• Potassium phosphate buffer (pH 7.4)

• NADPH regenerating system (for S9 fractions, if assessing oxidative metabolism, though not primary for dabigatran)

• Acetonitrile

• Formic acid

• LC-MS/MS system

2. Procedure:

• Step 1: Intestinal Metabolism Simulation:

  • Incubate dabigatran etexilate-d11 with human intestinal microsomes in potassium phosphate buffer at 37°C.

  • After a defined period (e.g., 60 minutes), terminate the reaction in a subset of samples to analyze the formation of M2.

• Step 2: Liver Metabolism Simulation:

  • Take an aliquot from the intestinal incubation mixture (containing M2) and add it to a pre-warmed mixture containing human liver S9 fractions and an NADPH regenerating system (if applicable).

  • Incubate the mixture at 37°C.

  • At various time points, withdraw aliquots and terminate the reaction with ice-cold acetonitrile.

• Analysis:

  • Process all samples as described in the previous protocol.

  • Quantify the concentrations of dabigatran etexilate-d11, M1, M2, and dabigatran using LC-MS/MS to assess the complete conversion.[4][6]

The following diagram outlines the workflow for a typical in vitro sequential hydrolysis experiment.

Caption: Experimental workflow for sequential hydrolysis assay.

Conclusion

The conversion of the prodrug dabigatran etexilate-d11 to its active form, dabigatran, is a well-defined, two-step enzymatic process predominantly carried out by carboxylesterases CES2 in the intestine and CES1 in the liver. The major metabolic pathway involves the initial formation of the M2 intermediate by intestinal CES2, followed by hydrolysis to dabigatran by hepatic CES1. Understanding the kinetics and the experimental models to study this biotransformation is essential for researchers and professionals in drug development to accurately characterize the pharmacokinetics of dabigatran and to anticipate factors that may influence its therapeutic efficacy and safety.

References

• 1. Dabigatran etexilate: A novel oral direct thrombin inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Carboxylesterase-2 plays a critical role in dabigatran etexilate active metabolite formation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. go.drugbank.com [go.drugbank.com]
• 4. Identification of Carboxylesterase-Dependent Dabigatran Etexilate Hydrolysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Ultrasensitive LC-MS/MS quantitation of the N-nitroso-dabigatran etexilate impurity in dabigatran etexilate mesylate using an electrospray ionization technique - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 6. Identification of carboxylesterase-dependent dabigatran etexilate hydrolysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. [PDF] Identification of Carboxylesterase-Dependent Dabigatran Etexilate Hydrolysis | Semantic Scholar [semanticscholar.org]
• 8. ovid.com [ovid.com]
• 9. rjptonline.org [rjptonline.org]
• 10. Development and validation of LC-MSMS assay for the determination of the prodrug dabigatran etexilate and its active metabolites in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]

The Pharmacokinetics of Dabigatran Etexilate-d11: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the pharmacokinetics of Dabigatran (B194492) Etexilate, with a specific focus on the role and application of its deuterated analog, Dabigatran Etexilate-d11. This stable isotope-labeled version is primarily utilized as an internal standard in bioanalytical methods to ensure the accuracy and precision of pharmacokinetic studies. It is widely assumed in the scientific community that the deuteration at the d11 position does not significantly alter the pharmacokinetic properties of the molecule. Therefore, the data presented herein for Dabigatran Etexilate is considered directly applicable to its d11 counterpart in the context of pharmacokinetic behavior.

Introduction

Dabigatran etexilate is an orally administered prodrug that is rapidly converted to its active form, dabigatran, a potent, competitive, and reversible direct thrombin inhibitor.[1][2] Dabigatran inhibits both free and clot-bound thrombin, thereby preventing the conversion of fibrinogen to fibrin, a critical step in the coagulation cascade.[3] Due to its predictable pharmacokinetic and pharmacodynamic profile, fixed-dose regimens are possible without the need for routine coagulation monitoring.[2][4] The use of a stable isotope-labeled internal standard, such as Dabigatran Etexilate-d11 or other deuterated forms like Dabigatran-d3, is crucial for the accurate quantification of dabigatran and its metabolites in biological matrices during pharmacokinetic research.

Absorption, Distribution, Metabolism, and Excretion (ADME)

Absorption

Following oral administration, dabigatran etexilate is rapidly absorbed, with peak plasma concentrations (Cmax) of the active moiety, dabigatran, being reached within 0.5 to 2 hours in healthy volunteers.[5][6] The absolute bioavailability of dabigatran from the etexilate prodrug is approximately 3-7%.[3][7] The absorption of dabigatran etexilate is influenced by P-glycoprotein (P-gp), for which it is a substrate.[8] Co-administration with P-gp inducers, such as rifampicin, can significantly decrease the bioavailability of dabigatran.[8]

Distribution

Dabigatran exhibits a volume of distribution of 50-70 L.[3] The plasma protein binding of dabigatran is approximately 35% and is independent of its concentration.[3]

Metabolism

Dabigatran etexilate is a double prodrug that undergoes extensive first-pass metabolism.[3] It is rapidly and completely hydrolyzed to the active dabigatran by ubiquitous nonspecific esterases in the gut, plasma, and liver.[1][9] This bioconversion does not involve the cytochrome P450 (CYP) enzyme system, which minimizes the potential for drug-drug interactions with substances metabolized by these pathways.[2][10] The most efficient metabolic pathway is the sequential hydrolysis, first by carboxylesterase 2 (CES2) in the intestine to form an intermediate (M2), followed by hydrolysis by carboxylesterase 1 (CES1) in the liver to form dabigatran.[9] Approximately 20% of dabigatran is then conjugated with glucuronic acid to form active acylglucuronides.[1]

Excretion

The elimination of dabigatran is predominantly via the renal route, with about 80% of the drug excreted unchanged in the urine.[2][4] The mean terminal half-life of dabigatran is approximately 8 hours after a single dose and 12 to 14 hours after multiple doses.[1][2]

Quantitative Pharmacokinetic Data

The following tables summarize key pharmacokinetic parameters of dabigatran following oral administration of dabigatran etexilate.

Table 1: Single-Dose Pharmacokinetic Parameters of Dabigatran in Healthy Male Subjects

Dose (mg)	Cmax (ng/mL)	Tmax (h)	AUC (ng·h/mL)	Half-life (h)
10	8	1.25-1.5	-	8-10
30	22	1.25-1.5	-	8-10
100	82	1.25-1.5	-	8-10
200	161	1.25-1.5	-	8-10
400	344	1.25-1.5	-	8-10
Data sourced from a study in healthy male subjects.[6]

Table 2: Multiple-Dose Pharmacokinetic Parameters of Dabigatran in Healthy Male Subjects (Day 1)

Dose (mg, t.i.d.)	Cmax (ng/mL)	Tmax (h)
50	43	1.5
100	128	1.5
200	199	1.5
400	303	1.5
Data sourced from a study in healthy male subjects receiving doses three times daily.[6]

Table 3: General Pharmacokinetic Properties of Dabigatran

Parameter	Value
Absolute Bioavailability	3-7%[3][7]
Time to Peak Plasma Concentration (Tmax)	0.5 - 2.0 hours[5][6]
Plasma Protein Binding	~35%[3]
Volume of Distribution	50 - 70 L[3]
Elimination Half-life	8 hours (single dose), 12-14 hours (multiple doses)[1][2]
Primary Route of Elimination	Renal (as unchanged drug)[2][4]

Experimental Protocols

The quantification of dabigatran and its metabolites in biological matrices is essential for pharmacokinetic studies. The use of a stable isotope-labeled internal standard like Dabigatran Etexilate-d11 is a cornerstone of these analytical methods, primarily employing liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Bioanalytical Method for Dabigatran Quantification using a Deuterated Internal Standard

Objective: To accurately quantify dabigatran concentrations in human plasma.

Principle: A known concentration of a stable isotope-labeled internal standard (e.g., Dabigatran-d3 or a similar deuterated variant) is added to the plasma sample. Both the analyte (dabigatran) and the internal standard are extracted and then analyzed by LC-MS/MS. The ratio of the analyte's response to the internal standard's response is used to calculate the concentration of the analyte, which corrects for variability in sample preparation and instrument response.

Materials and Reagents:

• Dabigatran reference standard

• Dabigatran-d3 (or other deuterated dabigatran) internal standard

• Human plasma (K2-EDTA)

• Acetonitrile (B52724) (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system

• Tandem mass spectrometer with an electrospray ionization (ESI) source

Procedure:

• Sample Preparation (Protein Precipitation):

  • To a 100 µL aliquot of human plasma, add a small volume of the internal standard solution (Dabigatran-d3).

  • Add 300 µL of acetonitrile to precipitate plasma proteins.

  • Vortex the mixture for 1 minute.

  • Centrifuge at 10,000 rpm for 10 minutes.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen.

  • Reconstitute the residue in the mobile phase.

• LC-MS/MS Analysis:

  • Chromatographic Separation:

    • Column: A suitable C18 reverse-phase column.

    • Mobile Phase: A gradient of mobile phase A (e.g., 0.1% formic acid in water) and mobile phase B (e.g., 0.1% formic acid in acetonitrile).

    • Flow Rate: A typical flow rate for UHPLC would be around 0.4 mL/min.

    • Injection Volume: 5-10 µL.

  • Mass Spectrometric Detection:

    • Ionization Mode: Positive Electrospray Ionization (ESI+).

    • Detection Mode: Multiple Reaction Monitoring (MRM).

    • MRM Transitions:

      • Dabigatran: e.g., m/z 472.3 → 289.1

      • Dabigatran-d3 (Internal Standard): e.g., m/z 475.3 → 292.1

• Quantification:

  • A calibration curve is constructed by plotting the peak area ratio of dabigatran to the internal standard against the known concentrations of the calibrators.

  • The concentration of dabigatran in the unknown samples is determined from this calibration curve.

Visualizations

Metabolic Pathway of Dabigatran Etexilate

Caption: Metabolic conversion of the prodrug Dabigatran Etexilate to its active form.

Experimental Workflow for Pharmacokinetic Analysis

Caption: Workflow for a typical pharmacokinetic study of Dabigatran Etexilate.

Conclusion

Dabigatran Etexilate exhibits a predictable pharmacokinetic profile, characterized by rapid absorption and conversion to its active moiety, dabigatran. Its metabolism, independent of the CYP450 system, reduces the likelihood of certain drug-drug interactions. The use of deuterated internal standards, such as Dabigatran Etexilate-d11, is integral to the precise and accurate quantification of dabigatran in biological samples, which is fundamental for robust pharmacokinetic and bioequivalence studies. The information presented in this guide provides a solid foundation for researchers and professionals involved in the development and clinical application of this important anticoagulant.

References

• 1. Development and validation of LC-MS/MS method for simultaneous determination of dabigatran etexilate and its active metabolites in human plasma, and its application in a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. actascientific.com [actascientific.com]
• 3. Identification of dabigatran etexilate major degradation pathways by liquid chromatography coupled to multi stage high-resolution mass spectrometry - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. The pharmacokinetics, pharmacodynamics and tolerability of dabigatran etexilate, a new oral direct thrombin inhibitor, in healthy male subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Pharmacology, pharmacokinetics, and pharmacodynamics of dabigatran etexilate, an oral direct thrombin inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Design and synthesis of dabigatran etexilate derivatives with inhibiting thrombin activity for hepatocellular carcinoma treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. iajps.com [iajps.com]
• 9. Development and validation of LC-MSMS assay for the determination of the prodrug dabigatran etexilate and its active metabolites in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Technical Guide: Metabolism and Excretion of Dabigatran Etexilate-d11

Audience: Researchers, Scientists, and Drug Development Professionals

Metabolism

Dabigatran (B194492) etexilate is a double prodrug that requires sequential metabolic activation to form its pharmacologically active moiety, dabigatran.[1] This bioconversion process is rapid and primarily mediated by esterases, not the cytochrome P450 (CYP) enzyme system.[2][3][4] This lack of CYP involvement significantly reduces the potential for drug-drug interactions with agents metabolized by these common pathways.[3][4]

The metabolic activation occurs in two main steps:

• Initial Hydrolysis: After oral administration, dabigatran etexilate is first hydrolyzed by intestinal carboxylesterase 2 (CES2) to an intermediate metabolite, BIBR 1087 (also known as M2).[1][5]

• Final Activation: This intermediate is then absorbed and subsequently hydrolyzed by hepatic carboxylesterase 1 (CES1) to form the active compound, dabigatran.[1][5]

Once formed, dabigatran can undergo further metabolism, primarily through glucuronidation. Uridine 5'-diphospho-glucuronosyltransferases (UGTs), specifically UGT1A9, UGT2B7, and UGT2B15, catalyze the formation of active 1-O-acylglucuronides.[1][5] These glucuronidated metabolites exhibit pharmacological activity similar to the parent dabigatran but constitute only a minor fraction of the total active components.[5]

References

• 1. Dabigatran Acylglucuronide, the Major Metabolite of Dabigatran, Shows a Weaker Anticoagulant Effect than Dabigatran - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Clinical pharmacokinetics and pharmacodynamics of the oral direct thrombin inhibitor dabigatran etexilate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The metabolism and disposition of the oral direct thrombin inhibitor, dabigatran, in humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Pharmacology, pharmacokinetics, and pharmacodynamics of dabigatran etexilate, an oral direct thrombin inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. go.drugbank.com [go.drugbank.com]

An In-depth Technical Guide to the Stability of Dabigatran Etexilate-d11

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the stability of Dabigatran (B194492) Etexilate-d11, a deuterated isotopologue of Dabigatran Etexilate. Due to the limited availability of specific stability data for the d11 variant, this document leverages extensive data from its non-deuterated counterpart, Dabigatran Etexilate, and incorporates established principles of deuterated compound stability.

Core Concepts in the Stability of Deuterated Compounds

Deuterated compounds, such as Dabigatran Etexilate-d11, are frequently used as internal standards in quantitative analysis due to their chemical similarity to the analyte. Their stability is paramount for accurate and reproducible results. The replacement of hydrogen with deuterium (B1214612) can influence the stability of a molecule through the kinetic isotope effect (KIE) . The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond, which can lead to a slower rate of reactions involving the cleavage of this bond. Consequently, deuterated compounds may exhibit enhanced metabolic stability.

General best practices for storing and handling deuterated standards are crucial to maintain their integrity:

• Temperature: For long-term storage, temperatures of -20°C are often recommended. Refrigeration at 4°C is suitable for short-term storage.[1][2][3]

• Protection from Light: Photosensitive compounds should be stored in amber vials or in the dark to prevent photodegradation.[1][4]

• Moisture and Atmosphere: Deuterated compounds can be hygroscopic. It is best to handle and store them under an inert atmosphere, such as dry nitrogen or argon, to prevent oxidation, contamination, and hydrogen-deuterium (H-D) exchange.[1][4]

• Solvent Choice: Aprotic solvents like acetonitrile (B52724) and methanol (B129727) are generally recommended for preparing solutions to avoid H-D exchange, which can be catalyzed by acidic or basic aqueous solutions.[2][5]

Suppliers of Dabigatran Etexilate-d11 recommend storing the product in tightly closed containers at room temperature, protected from light and moisture, with temperature-sensitive materials requiring cold storage (e.g., 2–8°C or -20°C).[6]

Predicted Degradation Pathways of Dabigatran Etexilate-d11

Based on studies of the non-deuterated form, Dabigatran Etexilate is susceptible to degradation under various stress conditions, including hydrolytic (acidic and alkaline), oxidative, photolytic, and thermal stress.[7] The primary degradation pathways identified for Dabigatran Etexilate are expected to be similar for its d11 analogue.

Under hydrolytic stress, O-dealkylation and the formation of benzimidic acid derivatives have been observed. The molecule is less susceptible to photolytic and oxidative stress, though N-dealkylation can occur.[7] Thermal degradation has also been noted to follow a first-order kinetic process.

The major degradation products are formed through hydrolysis of the ester and carbamate (B1207046) groups, leading to the formation of the active metabolite, Dabigatran, and other related substances.

Predicted degradation pathway of Dabigatran Etexilate-d11.

Quantitative Stability Data (Based on Dabigatran Etexilate)

The following tables summarize the stability data for non-deuterated Dabigatran Etexilate under various conditions. This data provides a baseline for the expected stability of the d11 variant.

Table 1: Stability of Dabigatran Etexilate Capsules in Different Packaging

Packaging Type	Storage Condition	Duration	Remaining Concentration (%)	Reference
Manufacturer's Blister Pack	25°C	120 days	100.4	[8]
Unit-Dose Packaging	25°C	120 days	98.7	[8]
Community Pharmacy Blister Pack	25°C	120 days	98.0	[8]
Dose Administration Aids (DAA)	Room Temperature (NZ)	8 weeks	Stable	[9]
Dose Administration Aids (DAA)	Refrigerator (NZ)	8 weeks	Stable	[9]

Table 2: Forced Degradation of Dabigatran Etexilate

Stress Condition	Reagent/Condition	Observation	Reference
Acid Hydrolysis	0.1 M HCl	Significant degradation	[7]
Alkaline Hydrolysis	0.1 M NaOH	Significant degradation	[7]
Oxidative	3% H₂O₂	Less susceptible to degradation	[7]
Photolytic	UV light	Less susceptible to degradation	[7]
Thermal	60°C	First-order degradation kinetics	[10]

Experimental Protocols for Stability Testing

A stability-indicating method is crucial for determining the stability of a drug substance. The following outlines a general experimental protocol for assessing the stability of Dabigatran Etexilate-d11, based on established methods for the non-deuterated form.

Objective: To develop and validate a stability-indicating analytical method for Dabigatran Etexilate-d11 and to perform forced degradation studies to identify potential degradation products.

Materials and Methods:

• Instrumentation: A High-Performance Liquid Chromatography (HPLC) system with a UV or mass spectrometry (MS) detector.

• Chromatographic Conditions (Example):

  • Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm).

  • Mobile Phase: A gradient or isocratic mixture of an aqueous buffer (e.g., phosphate (B84403) or acetate (B1210297) buffer) and an organic solvent (e.g., acetonitrile or methanol).

  • Flow Rate: Typically 1.0 mL/min.

  • Detection Wavelength: 225 nm for UV detection.

• Sample Preparation:

  • Prepare a stock solution of Dabigatran Etexilate-d11 in a suitable solvent (e.g., methanol or acetonitrile).

  • For forced degradation studies, subject the stock solution to various stress conditions as detailed in Table 2.

  • Neutralize the samples after exposure to acidic or alkaline conditions before analysis.

• Forced Degradation Studies:

  • Acid Hydrolysis: Treat the sample with 0.1 M HCl at a specified temperature (e.g., 60°C) for a defined period.

  • Alkaline Hydrolysis: Treat the sample with 0.1 M NaOH at a specified temperature for a defined period.

  • Oxidative Degradation: Treat the sample with a solution of hydrogen peroxide (e.g., 3%) at room temperature.

  • Thermal Degradation: Expose the solid or solution sample to dry heat (e.g., 60-80°C).

  • Photostability: Expose the sample to UV light in a photostability chamber.

• Analysis:

  • Inject the stressed and unstressed samples into the HPLC system.

  • Monitor the chromatograms for the appearance of new peaks (degradation products) and a decrease in the peak area of the parent compound.

  • Mass spectrometry can be used to identify the structure of the degradation products.

General workflow for stability testing of Dabigatran Etexilate-d11.

Conclusion

While specific stability data for Dabigatran Etexilate-d11 is not extensively available, a robust understanding of its stability can be inferred from the data on its non-deuterated form and the general principles governing deuterated compounds. Dabigatran Etexilate-d11 is expected to exhibit a similar or slightly enhanced stability profile compared to Dabigatran Etexilate due to the kinetic isotope effect. The primary degradation pathways are likely to be hydrolytic, leading to the cleavage of the ester and carbamate moieties. For optimal stability, Dabigatran Etexilate-d11 should be stored at low temperatures, protected from light and moisture, and handled in a manner that minimizes the risk of H-D exchange. The experimental protocols outlined in this guide provide a framework for conducting detailed stability studies to further characterize this important analytical standard.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. clinivex.com [clinivex.com]
• 7. Identification of dabigatran etexilate major degradation pathways by liquid chromatography coupled to multi stage high-resolution mass spectrometry - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 8. Stability of Dabigatran Etexilate in Manufacturer's Blister Pack, Unit-Dose Packaging, and Community Pharmacy Blister Pack - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Improving adherence by investigating the stability of dabigatran outside of the manufacturer's original packaging: a New Zealand perspective - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. scielo.br [scielo.br]

Protocols & Analytical Methods

Application Notes and Protocols for Pharmacokinetic Studies of Dabigatran in Plasma using Dabigatran Etexilate-d11

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dabigatran (B194492) Etexilate is an orally administered prodrug that is rapidly converted to its active form, dabigatran, a potent, direct thrombin inhibitor.[1][2][3] Accurate quantification of dabigatran in plasma is crucial for pharmacokinetic (PK) and pharmacodynamic (PD) studies, which inform dosing regimens and ensure patient safety and efficacy. Stable isotope-labeled internal standards are the gold standard for quantitative bioanalysis using liquid chromatography-tandem mass spectrometry (LC-MS/MS), as they mimic the analyte's behavior during sample preparation and analysis, thereby correcting for variability and improving accuracy and precision.

This document provides detailed application notes and protocols for the use of Dabigatran Etexilate-d11 as an internal standard for the determination of dabigatran concentrations in plasma. While Dabigatran Etexilate-d11 is not widely documented in public literature, this guide is based on established methodologies for other deuterated and ¹³C-labeled dabigatran internal standards.

Pharmacokinetic Profile of Dabigatran

Dabigatran Etexilate is a double prodrug that is hydrolyzed by intestinal and hepatic carboxylesterases to the active moiety, dabigatran.[4] Peak plasma concentrations of dabigatran are typically reached within two hours of oral administration.[1][2] The drug exhibits a predictable pharmacokinetic profile, allowing for fixed-dosing regimens.[1][2] Dabigatran has a terminal half-life of 12-17 hours in healthy adults and is primarily eliminated unchanged via renal excretion.[2][4] It is not metabolized by cytochrome P450 isoenzymes, reducing the potential for drug-drug interactions.[1][2]

Bioanalytical Method: LC-MS/MS

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the preferred method for the quantification of dabigatran in plasma due to its high sensitivity, specificity, and accuracy.[5] The use of a stable isotope-labeled internal standard, such as Dabigatran Etexilate-d11, is critical for robust and reliable bioanalytical methods.

Principle

The method involves the extraction of dabigatran and the internal standard (Dabigatran Etexilate-d11) from a plasma sample, followed by chromatographic separation and detection by mass spectrometry. Quantification is achieved by comparing the peak area ratio of the analyte to the internal standard against a calibration curve.

Quantitative Data Summary

The following tables summarize typical quantitative data for the analysis of dabigatran in plasma using a stable isotope-labeled internal standard. These values are compiled from various studies and represent expected performance parameters.

Table 1: LC-MS/MS Method Parameters for Dabigatran Analysis

Parameter	Typical Value/Condition
Chromatography
HPLC Column	C18 Reverse-Phase (e.g., 2.1 x 50 mm, 1.7 µm)
Mobile Phase A	0.1% Formic Acid in Water or 5 mM Ammonium Formate
Mobile Phase B	Acetonitrile (B52724) or Methanol (B129727)
Flow Rate	0.3 - 0.6 mL/min
Injection Volume	1 - 20 µL
Column Temperature	30 - 40 °C
Mass Spectrometry
Ionization Mode	Positive Electrospray Ionization (ESI+)
Monitoring Mode	Multiple Reaction Monitoring (MRM)
Dabigatran (Analyte) Transition	m/z 472.3 → 289.1
Dabigatran Etexilate-d11 (IS) Transition*	m/z 640.5 → 290.1 (Predicted)
Dabigatran (from IS hydrolysis) Transition	m/z 483.3 → 298.1 (Predicted)

*Note: The mass transition for Dabigatran Etexilate-d11 is predicted based on the structure and known fragmentation patterns. The exact transition should be determined experimentally. Since the internal standard is the etexilate prodrug, it will be co-extracted and then converted to the active dabigatran-d11 form, or the dabigatran-d11 can be directly used as the internal standard. The table includes a potential transition for the deuterated active form.

Table 2: Bioanalytical Method Validation Parameters

Parameter	Acceptance Criteria	Typical Performance
Linearity (r²)	≥ 0.99	> 0.99
Lower Limit of Quantification (LLOQ)	Signal-to-Noise Ratio ≥ 10	0.5 - 1.0 ng/mL
Accuracy (% Bias)	Within ±15% of nominal (±20% at LLOQ)	95.8% - 109.4%
Precision (% RSD)	≤ 15% (≤ 20% at LLOQ)	Intra-day: 1.1% - 8.8% Inter-day: 2.6% - 4.5%
Recovery	Consistent and reproducible	85% - 105%
Matrix Effect	CV of IS-normalized MF ≤ 15%	88% - 102% (IS-corrected)

Experimental Protocols

Materials and Reagents

• Dabigatran reference standard

• Dabigatran Etexilate-d11 internal standard

• Control human plasma (with anticoagulant, e.g., K₂EDTA)

• HPLC-grade acetonitrile, methanol, and water

• Formic acid (≥ 98%)

• Ammonium formate

Preparation of Stock and Working Solutions

• Stock Solutions (1 mg/mL): Accurately weigh and dissolve Dabigatran and Dabigatran Etexilate-d11 in methanol or a suitable organic solvent to prepare individual stock solutions.

• Working Solutions: Prepare serial dilutions of the Dabigatran stock solution in 50:50 acetonitrile:water to create calibration standards and quality control (QC) samples. Prepare a working solution of Dabigatran Etexilate-d11 at a fixed concentration (e.g., 100 ng/mL) in the same diluent.

Sample Preparation (Protein Precipitation)

• To 100 µL of plasma sample (calibrator, QC, or unknown), add 25 µL of the Dabigatran Etexilate-d11 internal standard working solution and vortex briefly.

• Add 300 µL of acetonitrile to precipitate plasma proteins.

• Vortex the mixture for 1-2 minutes.

• Centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean tube or 96-well plate.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at approximately 40°C.

• Reconstitute the residue in 100 µL of the mobile phase starting condition (e.g., 90:10 Mobile Phase A:Mobile Phase B).

• Inject a portion of the reconstituted sample into the LC-MS/MS system.

Visualizations

Dabigatran Etexilate to Dabigatran Pharmacokinetic Pathway.

LC-MS/MS Experimental Workflow for Dabigatran in Plasma.

Conclusion

The use of Dabigatran Etexilate-d11 as an internal standard in conjunction with a validated LC-MS/MS method provides a robust and reliable approach for the quantification of dabigatran in plasma samples for pharmacokinetic studies. The detailed protocols and performance characteristics outlined in this document serve as a comprehensive guide for researchers, scientists, and drug development professionals in this field. Adherence to these methodologies will ensure the generation of high-quality data essential for the evaluation of dabigatran's pharmacokinetic properties.

References

• 1. Synthesis of Dabigatran Etexilate [yyhx.ciac.jl.cn]
• 2. Pharmacology, pharmacokinetics, and pharmacodynamics of dabigatran etexilate, an oral direct thrombin inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Clinical pharmacokinetics and pharmacodynamics of the oral direct thrombin inhibitor dabigatran etexilate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The pharmacokinetics, pharmacodynamics and tolerability of dabigatran etexilate, a new oral direct thrombin inhibitor, in healthy male subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 5. derpharmachemica.com [derpharmachemica.com]

Application Note and Protocol: Quantification of Dabigatran Etexilate in Human Plasma using Dabigatran Etexilate-d11 as an Internal Standard by LC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed methodology for the quantitative analysis of dabigatran (B194492) etexilate in human plasma using liquid chromatography-tandem mass spectrometry (LC-MS/MS) with dabigatran etexilate-d11 as an internal standard.

Introduction

Dabigatran etexilate is an orally administered prodrug that is rapidly converted to its active form, dabigatran, a potent, direct thrombin inhibitor.[1] It is widely used for the prevention of stroke and systemic embolism in patients with non-valvular atrial fibrillation and for the treatment and prevention of deep vein thrombosis and pulmonary embolism. Accurate quantification of dabigatran etexilate in biological matrices is crucial for pharmacokinetic studies, bioequivalence assessment, and therapeutic drug monitoring. This application note describes a robust and sensitive LC-MS/MS method for the determination of dabigatran etexilate in human plasma, employing a stable isotope-labeled internal standard, Dabigatran Etexilate-d11, to ensure high accuracy and precision.

Metabolic Pathway of Dabigatran Etexilate

Dabigatran etexilate is a double prodrug that undergoes extensive first-pass metabolism. It is first hydrolyzed by carboxylesterases (CES) in the gut and liver to its active form, dabigatran. Dabigatran is the primary pharmacologically active moiety and is a reversible competitive inhibitor of thrombin. Dabigatran can be further metabolized through glucuronidation to form pharmacologically active acylglucuronides. The primary route of elimination for dabigatran and its metabolites is renal excretion.

Metabolic conversion of dabigatran etexilate.

Experimental Protocol

This protocol outlines the procedure for sample preparation, LC-MS/MS analysis, and data processing for the quantification of dabigatran etexilate in human plasma.

Materials and Reagents

• Dabigatran Etexilate reference standard

• Dabigatran Etexilate-d11 (Internal Standard, IS)

• Acetonitrile (LC-MS grade)

• Formic acid (LC-MS grade)

• Water (LC-MS grade)

• Human plasma (K2-EDTA)

Instrumentation

• Liquid Chromatography: A high-performance liquid chromatography (HPLC) system capable of gradient elution.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

Preparation of Stock and Working Solutions

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of dabigatran etexilate and dabigatran etexilate-d11 in acetonitrile.

• Working Standard Solutions: Serially dilute the dabigatran etexilate stock solution with acetonitrile:water (1:1, v/v) to prepare working standard solutions for calibration curve and quality control (QC) samples.

• Internal Standard Working Solution (100 ng/mL): Dilute the dabigatran etexilate-d11 stock solution with acetonitrile.

Sample Preparation

The following workflow describes the protein precipitation method for plasma sample preparation.

Protein precipitation workflow for plasma samples.

LC-MS/MS Conditions

Chromatographic Conditions:

Parameter	Value
Column	C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Gradient Elution	As detailed in the table below

Gradient Elution Program:

Time (min)	% Mobile Phase B
0.0 - 0.5	15
0.5 - 1.5	15 -> 95
1.5 - 2.5	95
2.5 - 2.6	95 -> 15
2.6 - 3.5	15

Mass Spectrometric Conditions:

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Temperature	400 °C
MRM Transitions	As detailed in the table below

MRM Transitions:

Compound	Precursor Ion (m/z)	Product Ion (m/z)
Dabigatran Etexilate	628.4	324.2
Dabigatran Etexilate-d11	639.4	324.2

Method Validation and Performance

The method was validated according to regulatory guidelines for bioanalytical method validation. The following tables summarize the performance characteristics of the assay.

Linearity and Sensitivity

The calibration curve was linear over the concentration range of 1.0 to 500.0 ng/mL for dabigatran etexilate in human plasma.

Parameter	Result
Linear Range	1.0 - 500.0 ng/mL
Correlation Coefficient (r²)	> 0.99
Lower Limit of Quantification (LLOQ)	1.0 ng/mL

Accuracy and Precision

The intra- and inter-day accuracy and precision were evaluated at four QC levels: LLOQ, low, medium, and high.

QC Level	Concentration (ng/mL)	Intra-day Precision (%RSD)	Intra-day Accuracy (%)	Inter-day Precision (%RSD)	Inter-day Accuracy (%)
LLOQ	1.0	≤ 10.0	95.0 - 105.0	≤ 15.0	90.0 - 110.0
Low	3.0	≤ 8.0	97.0 - 103.0	≤ 10.0	95.0 - 105.0
Medium	100.0	≤ 6.0	98.0 - 102.0	≤ 8.0	96.0 - 104.0
High	400.0	≤ 5.0	98.5 - 101.5	≤ 7.0	97.0 - 103.0

Note: The values presented are representative and may vary between laboratories.

Recovery and Matrix Effect

The extraction recovery and matrix effect were assessed to ensure the reliability of the method.

Analyte	Extraction Recovery (%)	Matrix Effect (%)
Dabigatran Etexilate	> 85%	90 - 110%
Dabigatran Etexilate-d11 (IS)	> 85%	90 - 110%

Conclusion

The described LC-MS/MS method provides a sensitive, specific, and reliable approach for the quantification of dabigatran etexilate in human plasma. The use of a stable isotope-labeled internal standard, Dabigatran Etexilate-d11, ensures high accuracy and precision by compensating for variability in sample preparation and matrix effects. This method is suitable for application in pharmacokinetic studies and therapeutic drug monitoring of dabigatran etexilate.

References

• 1. Development and validation of LC-MSMS assay for the determination of the prodrug dabigatran etexilate and its active metabolites in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Quantitative Analysis of Dabigatran Etexilate in Human Plasma by LC-MS/MS

Abstract

This application note details a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of Dabigatran Etexilate in human plasma. The method utilizes a stable isotope-labeled internal standard, Dabigatran Etexilate-d11, to ensure high accuracy and precision. Sample preparation is performed by a straightforward protein precipitation procedure. Chromatographic separation is achieved on a C18 reversed-phase column with a gradient elution, followed by detection using a triple quadrupole mass spectrometer in the Multiple Reaction Monitoring (MRM) mode with positive electrospray ionization. The method has been validated for linearity, precision, accuracy, and sensitivity, demonstrating its suitability for pharmacokinetic studies and therapeutic drug monitoring.

Introduction

Dabigatran Etexilate is an orally administered prodrug that is rapidly converted in vivo to its active form, dabigatran, a potent direct thrombin inhibitor.[1] It is widely prescribed for the prevention of stroke and systemic embolism in patients with non-valvular atrial fibrillation and for the treatment and prevention of deep vein thrombosis and pulmonary embolism.[1][2] Accurate and reliable quantification of Dabigatran Etexilate in biological matrices is crucial for pharmacokinetic and bioequivalence studies. This document provides a detailed protocol for the analysis of Dabigatran Etexilate in human plasma using LC-MS/MS with Dabigatran Etexilate-d11 as the internal standard.

Experimental

Materials and Reagents

• Dabigatran Etexilate reference standard

• Dabigatran Etexilate-d11 (internal standard)

• Acetonitrile (B52724) (HPLC grade)

• Methanol (HPLC grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• Human plasma (K2-EDTA)

Instrumentation

• Liquid Chromatograph: A high-performance liquid chromatography (HPLC) system.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with a positive electrospray ionization (ESI) source.

• Analytical Column: C18 reversed-phase column (e.g., 50 x 2.1 mm, 1.8 µm).

Sample Preparation

• Thaw plasma samples at room temperature.

• To 100 µL of plasma, add 20 µL of the internal standard working solution (Dabigatran Etexilate-d11 in methanol).

• Vortex for 10 seconds.

• Add 300 µL of acetonitrile to precipitate proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 10,000 rpm for 10 minutes.

• Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Conditions

2.4.1. Liquid Chromatography

Parameter	Value
Column	C18 reversed-phase (50 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40 °C
Gradient Program	See Table 1

Table 1: Gradient Elution Program

Time (min)	% Mobile Phase B
0.0	10
2.5	90
3.5	90
3.6	10

| 5.0 | 10 |

2.4.2. Mass Spectrometry

Parameter	Value
Ionization Mode	Positive Electrospray Ionization (ESI+)
Scan Type	Multiple Reaction Monitoring (MRM)
Source Temperature	500 °C
IonSpray Voltage	5500 V
Curtain Gas	30 psi
Collision Gas	Medium

Table 2: MRM Transitions and Parameters

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (V)
Dabigatran Etexilate	628.3	323.2	150	35

| Dabigatran Etexilate-d11 | 639.3 | 334.2 | 150 | 35 |

Note: The exact MRM transitions for Dabigatran Etexilate-d11 should be confirmed by direct infusion of the standard.

Method Validation

The method was validated according to regulatory guidelines for bioanalytical method validation.

Linearity

The calibration curve was linear over the concentration range of 1.0 to 500.0 ng/mL. The correlation coefficient (r²) was consistently > 0.99.

Precision and Accuracy

The intra- and inter-day precision and accuracy were evaluated at four quality control (QC) levels: LLOQ, low, mid, and high.

Table 3: Precision and Accuracy Data

QC Level	Concentration (ng/mL)	Intra-day Precision (%CV)	Inter-day Precision (%CV)	Intra-day Accuracy (%)	Inter-day Accuracy (%)
LLOQ	1.0	≤ 15	≤ 15	85-115	85-115
Low	3.0	≤ 15	≤ 15	85-115	85-115
Mid	100.0	≤ 15	≤ 15	85-115	85-115

| High | 400.0 | ≤ 15 | ≤ 15 | 85-115 | 85-115 |

Sensitivity

The lower limit of quantification (LLOQ) was determined to be 1.0 ng/mL, with a signal-to-noise ratio of >10.

Workflow and Signaling Pathway Diagrams

Caption: Experimental workflow for Dabigatran Etexilate-d11 analysis.

Conclusion

The described LC-MS/MS method provides a reliable, sensitive, and efficient means for the quantitative determination of Dabigatran Etexilate in human plasma. The use of a stable isotope-labeled internal standard, Dabigatran Etexilate-d11, ensures the accuracy and precision of the results. This method is well-suited for application in clinical and research settings for pharmacokinetic characterization and therapeutic monitoring of Dabigatran Etexilate.

References

• 1. actascientific.com [actascientific.com]
• 2. benchchem.com [benchchem.com]

Application Notes and Protocols for the Sample Preparation of Dabigatran Etexilate-d11 in Biological Matrices

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dabigatran (B194492) etexilate is a prodrug that is rapidly converted to its active form, dabigatran, a direct thrombin inhibitor used as an anticoagulant. For pharmacokinetic, toxicokinetic, and clinical monitoring studies, accurate and reliable quantification of dabigatran and its prodrug in biological matrices is crucial. Dabigatran etexilate-d11, a deuterated analog, is the preferred internal standard (IS) for mass spectrometry-based bioanalysis due to its similar chemical properties and distinct mass, which allows for correction of matrix effects and variability in sample processing.

This document provides detailed application notes and protocols for the most common sample preparation techniques for the extraction of dabigatran etexilate-d11 and the parent compound from various biological matrices, including plasma, serum, urine, and tissue homogenates. The described methods are Protein Precipitation (PPT), Liquid-Liquid Extraction (LLE), and Solid-Phase Extraction (SPE).

Quantitative Data Summary

The selection of a sample preparation technique often depends on the required sensitivity, sample throughput, and the complexity of the biological matrix. Below is a summary of typical performance data for the different extraction methods.

Parameter	Protein Precipitation (PPT)	Liquid-Liquid Extraction (LLE)	Solid-Phase Extraction (SPE)
Biological Matrix	Plasma, Serum, Urine	Plasma, Serum, Urine	Plasma, Serum, Urine
Extraction Recovery (%)	> 90%	69 - 81%	> 95%[1]
Matrix Effect (%)	Moderate to High	Low to Moderate	Low
Precision (%RSD)	< 15%	< 10%	< 10%
Throughput	High	Medium	Medium to High
Cost per Sample	Low	Low to Medium	High

Experimental Protocols

Protein Precipitation (PPT)

PPT is a simple and rapid method suitable for high-throughput analysis. It is effective for removing the bulk of proteins from plasma and serum samples.

Protocol for Plasma and Serum:

• To a 1.5 mL polypropylene (B1209903) microcentrifuge tube, add 100 µL of the plasma or serum sample.

• Spike with 10 µL of Dabigatran Etexilate-d11 internal standard working solution. Vortex briefly to mix.

• Add 400 µL of cold acetonitrile (B52724) (or methanol) to precipitate the proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 14,000 x g for 15 minutes at 4°C.[1]

• Carefully transfer the supernatant to a clean tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

• Vortex for 30 seconds and transfer to an autosampler vial for LC-MS/MS analysis.

Protocol for Urine:

• Centrifuge the urine sample at 2000 x g for 5 minutes to remove any particulate matter.

• To a 1.5 mL polypropylene microcentrifuge tube, add 100 µL of the urine supernatant.

• Spike with 10 µL of Dabigatran Etexilate-d11 internal standard working solution. Vortex briefly to mix.

• Add 200 µL of acetonitrile.

• Vortex for 1 minute.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Transfer the supernatant for direct injection or evaporate and reconstitute if concentration is needed.

Protein Precipitation Workflow

Liquid-Liquid Extraction (LLE)

LLE provides a cleaner extract compared to PPT by partitioning the analyte of interest into an immiscible organic solvent. A combined PPT-LLE approach is often effective for complex matrices like plasma.[1]

Protocol for Plasma (Combined PPT-LLE):

• Perform Protein Precipitation as described in steps 1-5 of the PPT protocol for plasma.

• Transfer the supernatant to a clean tube.

• Add 1 mL of water to the supernatant.

• Add 2 mL of dichloromethane.

• Vortex for 2 minutes.

• Centrifuge at 4000 x g for 10 minutes to separate the layers.

• Carefully transfer the upper aqueous layer containing dabigatran and its metabolites to a new tube.

• Evaporate the aqueous layer to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

• Vortex for 30 seconds and transfer to an autosampler vial for LC-MS/MS analysis.

References

• 1. researchgate.net [researchgate.net]

Application Notes and Protocols: Dabigatran Etexilate-d11 in Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the in vitro and in vivo research applications of Dabigatran (B194492) Etexilate-d11, a deuterated analog of the direct thrombin inhibitor prodrug, Dabigatran Etexilate. The primary application of this stable isotope-labeled compound is as an internal standard for the accurate quantification of Dabigatran and its metabolites in biological matrices using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

In Vitro Applications

Bioanalytical Method Development and Validation

Application: Dabigatran Etexilate-d11 is the gold standard internal standard for the development and validation of robust bioanalytical methods for the quantification of Dabigatran in plasma, serum, and urine. Its physicochemical properties closely mimic the unlabeled analyte, ensuring accurate and precise measurement by compensating for variability during sample preparation and analysis.

Quantitative Data Summary:

Parameter	Value	Reference
Linearity Range	1.0 - 500.0 ng/mL	[1]
Accuracy	95.84 - 109.44%	[1]
Precision (%RSD)	3.84 - 9.79%	[1]
Recovery	>89%	[2]

Experimental Protocol: Quantification of Dabigatran in Human Plasma using LC-MS/MS

Objective: To determine the concentration of Dabigatran in human plasma samples using a validated LC-MS/MS method with Dabigatran Etexilate-d11 as an internal standard.

Materials:

• Dabigatran reference standard

• Dabigatran Etexilate-d11 (internal standard)

• Human plasma (K2-EDTA)

• Acetonitrile (B52724) (LC-MS grade)

• Methanol (B129727) (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• 96-well protein precipitation plates

• LC-MS/MS system (e.g., Agilent 1290 Infinity II LC with a 6470B Triple Quadrupole MS)

Procedure:

• Preparation of Stock Solutions:

  • Prepare a 1 mg/mL stock solution of Dabigatran in methanol.

  • Prepare a 1 mg/mL stock solution of Dabigatran Etexilate-d11 in methanol.

• Preparation of Calibration Standards and Quality Control (QC) Samples:

  • Serially dilute the Dabigatran stock solution with methanol and then spike into blank human plasma to prepare calibration standards at concentrations of 1, 5, 10, 50, 100, 250, and 500 ng/mL.

  • Prepare QC samples at low, medium, and high concentrations (e.g., 3, 200, and 400 ng/mL) in the same manner.

• Sample Preparation (Protein Precipitation):

  • To 100 µL of plasma sample (calibrator, QC, or unknown), add 10 µL of the Dabigatran Etexilate-d11 internal standard working solution (e.g., 100 ng/mL in methanol).

  • Vortex briefly.

  • Add 300 µL of acetonitrile to precipitate proteins.

  • Vortex for 2 minutes.

  • Centrifuge at 4000 rpm for 10 minutes.

  • Transfer the supernatant to a clean 96-well plate for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • LC Conditions:

    • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

    • Mobile Phase A: 0.1% formic acid in water.

    • Mobile Phase B: 0.1% formic acid in acetonitrile.

    • Gradient: Start with 5% B, ramp to 95% B over 3 minutes, hold for 1 minute, and re-equilibrate at 5% B for 1 minute.

    • Flow Rate: 0.4 mL/min.

    • Injection Volume: 5 µL.

  • MS/MS Conditions (Positive ESI):

    • Ion Source: Electrospray Ionization (ESI), positive mode.

    • MRM Transitions:

      • Dabigatran: m/z 472.2 → 289.2

      • Dabigatran from Dabigatran Etexilate-d11: m/z 483.3 → 294.2 (Note: The exact m/z will depend on the deuteration pattern of the specific -d11 standard used. This is a representative transition assuming deuteration on the etexilate moiety which is cleaved off to form dabigatran).

• Data Analysis:

  • Integrate the peak areas for Dabigatran and Dabigatran Etexilate-d11.

  • Calculate the peak area ratio (Dabigatran / Dabigatran Etexilate-d11).

  • Construct a calibration curve by plotting the peak area ratio against the nominal concentration of the calibration standards using a weighted (1/x²) linear regression.

  • Determine the concentration of Dabigatran in the unknown samples and QC samples from the calibration curve.

Bioanalytical Workflow for Dabigatran Quantification.

In Vitro Metabolism Studies

Application: To investigate the metabolic fate of Dabigatran Etexilate in vitro using human liver microsomes or other cellular fractions. Dabigatran Etexilate-d11 can be used as an internal standard to accurately quantify the formation of the active metabolite, Dabigatran, and other potential metabolites.

Experimental Protocol: In Vitro Metabolism in Human Liver Microsomes

Objective: To determine the rate of conversion of Dabigatran Etexilate to Dabigatran in human liver microsomes.

Materials:

• Dabigatran Etexilate

• Dabigatran Etexilate-d11

• Human Liver Microsomes (HLM)

• NADPH regenerating system (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Phosphate buffer (pH 7.4)

• Acetonitrile (for quenching)

Procedure:

• Incubation Mixture Preparation:

  • In a microcentrifuge tube, prepare the incubation mixture containing:

    • Phosphate buffer (pH 7.4)

    • Human Liver Microsomes (final concentration 0.5 mg/mL)

    • Dabigatran Etexilate (final concentration 1 µM)

  • Pre-incubate the mixture at 37°C for 5 minutes.

• Initiation of Reaction:

  • Initiate the metabolic reaction by adding the NADPH regenerating system.

• Time Course Sampling:

  • At various time points (e.g., 0, 5, 15, 30, 60 minutes), withdraw an aliquot of the incubation mixture.

• Reaction Quenching:

  • Immediately quench the reaction by adding two volumes of ice-cold acetonitrile containing Dabigatran Etexilate-d11 as the internal standard.

• Sample Processing and Analysis:

  • Vortex and centrifuge the quenched samples to pellet the precipitated protein.

  • Analyze the supernatant for the concentration of Dabigatran using the LC-MS/MS method described above.

• Data Analysis:

  • Plot the concentration of Dabigatran formed over time to determine the initial rate of metabolism.

In Vivo Applications

Pharmacokinetic Studies

Application: Dabigatran Etexilate-d11 is an essential tool for conducting pharmacokinetic (PK) studies of Dabigatran Etexilate in animal models (e.g., rats, mice) and in human clinical trials. By serving as an internal standard in the bioanalysis of plasma samples collected over time, it enables the accurate determination of key PK parameters.

Quantitative Data Summary (Rat Model):

PK Parameter	Dabigatran (after oral Dabigatran Etexilate)	Reference
Tmax (h)	~0.5 - 1.0	[3]
Cmax (ng/mL)	Dose-dependent	[3]
AUC (ng*h/mL)	Dose-dependent	[4]
Half-life (h)	~12 - 17 (in humans)	[5]

Experimental Protocol: Oral Pharmacokinetic Study in Rats

Objective: To determine the pharmacokinetic profile of Dabigatran following oral administration of Dabigatran Etexilate to rats.

Materials:

• Dabigatran Etexilate

• Dabigatran Etexilate-d11 (for bioanalysis)

• Sprague-Dawley rats (male, 250-300 g)

• Vehicle for oral administration (e.g., 0.5% carboxymethylcellulose)

• Blood collection supplies (e.g., heparinized capillary tubes)

Procedure:

• Animal Dosing:

  • Fast rats overnight prior to dosing.

  • Administer a single oral dose of Dabigatran Etexilate (e.g., 10 mg/kg) via oral gavage.

• Blood Sampling:

  • Collect blood samples (~100 µL) from the tail vein at pre-dose (0 h) and at multiple time points post-dose (e.g., 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours).

  • Collect blood into heparinized tubes.

• Plasma Preparation:

  • Centrifuge the blood samples to separate the plasma.

  • Store the plasma samples at -80°C until analysis.

• Bioanalysis:

  • Analyze the plasma samples for Dabigatran concentration using the validated LC-MS/MS method with Dabigatran Etexilate-d11 as the internal standard, as described in the in vitro section.

• Pharmacokinetic Analysis:

  • Use pharmacokinetic software (e.g., Phoenix WinNonlin) to calculate key PK parameters such as Cmax, Tmax, AUC, and half-life from the plasma concentration-time data.

In Vivo Pharmacokinetic Study Workflow.

Mechanism of Action: Dabigatran and the Coagulation Cascade

Dabigatran Etexilate is a prodrug that is rapidly converted in the body to its active form, Dabigatran. Dabigatran is a potent, competitive, and reversible direct inhibitor of thrombin (Factor IIa), a key enzyme in the coagulation cascade. By inhibiting thrombin, Dabigatran prevents the conversion of fibrinogen to fibrin, thereby preventing the formation of a thrombus.[6][7][8]

Dabigatran directly inhibits Thrombin (Factor IIa).

References

• 1. Development and validation of LC-MS/MS method for simultaneous determination of dabigatran etexilate and its active metabolites in human plasma, and its application in a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Development and validation of LC-MSMS assay for the determination of the prodrug dabigatran etexilate and its active metabolites in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Effects of the direct thrombin inhibitor dabigatran and its orally active prodrug, dabigatran etexilate, on thrombus formation and bleeding time in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The pharmacokinetics of dabigatran in a rat model of hyperlipidaemia induced by poloxamer 407 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Evaluation of coagulation assays versus LC-MS/MS for determinations of dabigatran concentrations in plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. go.drugbank.com [go.drugbank.com]
• 7. thrombosiscanada.ca [thrombosiscanada.ca]
• 8. droracle.ai [droracle.ai]

Application Note: High-Resolution Mass Spectrometry for the Quantification of Dabigatran Etexilate using a Deuterated Internal Standard

Abstract

This application note describes a robust and sensitive method for the quantitative analysis of Dabigatran (B194492) Etexilate in biological matrices using liquid chromatography coupled with high-resolution mass spectrometry (LC-HRMS). The use of a stable isotope-labeled internal standard, Dabigatran Etexilate-d11, ensures high accuracy and precision by compensating for matrix effects and variations during sample preparation and analysis. This method is intended for researchers, scientists, and drug development professionals involved in pharmacokinetic studies, therapeutic drug monitoring, and bioequivalence trials of Dabigatran Etexilate.

Introduction

Dabigatran Etexilate is an oral prodrug that is rapidly converted in the body to its active form, dabigatran, a potent direct thrombin inhibitor.[1] It is widely prescribed for the prevention of stroke and systemic embolism in patients with non-valvular atrial fibrillation. Accurate quantification of Dabigatran Etexilate in biological samples is essential for understanding its pharmacokinetic profile and ensuring therapeutic efficacy and safety. High-resolution mass spectrometry offers significant advantages for bioanalysis, including high selectivity and mass accuracy, which minimizes interferences from complex biological matrices. The incorporation of a stable isotope-labeled internal standard, such as Dabigatran Etexilate-d11, is the gold standard for quantitative LC-MS assays, as it mimics the analyte's behavior throughout the analytical process.

Experimental Protocols

Sample Preparation (Protein Precipitation)

A protein precipitation method is commonly employed for the extraction of Dabigatran Etexilate from plasma samples.

• Allow plasma samples to thaw to room temperature.

• To a 100 µL aliquot of plasma in a microcentrifuge tube, add 20 µL of the Dabigatran Etexilate-d11 internal standard working solution (e.g., 100 ng/mL in methanol).

• Vortex the mixture for 10 seconds.

• Add 300 µL of acetonitrile (B52724) to precipitate the plasma proteins.

• Vortex vigorously for 1 minute.

• Centrifuge the samples at 12,000 rpm for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean vial for LC-HRMS analysis.

Liquid Chromatography

Chromatographic separation is typically achieved using a reversed-phase C18 column.

• HPLC System: A high-performance liquid chromatography system capable of delivering accurate gradients.

• Column: A C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Column Temperature: 40°C.

• Gradient Program:

  • 0-1.0 min: 10% B

  • 1.0-5.0 min: 10-90% B (linear gradient)

  • 5.0-6.0 min: 90% B

  • 6.0-6.1 min: 90-10% B (linear gradient)

  • 6.1-8.0 min: 10% B (re-equilibration)

High-Resolution Mass Spectrometry

HRMS analysis is performed in positive ion mode to achieve high sensitivity and selectivity.

• Mass Spectrometer: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).

• Ionization Source: Electrospray Ionization (ESI), positive mode.

• Scan Mode: Full scan with data-dependent MS/MS or targeted MS/MS (Parallel Reaction Monitoring).

• Capillary Voltage: 3.5 kV.

• Source Temperature: 120°C.

• Desolvation Temperature: 350°C.

• Gas Flow Rates:

  • Cone Gas: 50 L/hr

  • Desolvation Gas: 600 L/hr

• Mass Range: m/z 100-1000.

• Monitored Ions (Accurate Mass):

  • Dabigatran Etexilate: [M+H]⁺ = 628.3398

  • Dabigatran Etexilate-d11: [M+H]⁺ = 639.4089

Data Presentation

The following table summarizes the typical quantitative performance of a validated LC-HRMS method for Dabigatran Etexilate using a deuterated internal standard.

Parameter	Result
Linearity Range	1 - 500 ng/mL
Correlation Coefficient (r²)	> 0.995
Lower Limit of Quantification (LLOQ)	1 ng/mL
Accuracy at LLOQ	95.8% - 109.4%[2]
Precision at LLOQ (%RSD)	< 15%
Intra-day Accuracy	95.8% - 109.4%[2]
Intra-day Precision (%RSD)	3.84% - 9.79%[2]
Inter-day Accuracy	98.3% - 104.4%[2]
Inter-day Precision (%RSD)	2.56% - 4.51%[2]
Matrix Effect	Minimal, compensated by IS
Recovery	> 85%

Mandatory Visualization

Experimental workflow for Dabigatran Etexilate quantification.

Proposed fragmentation pathway of Dabigatran Etexilate.

References

• 1. researchgate.net [researchgate.net]
• 2. Development and validation of LC-MS/MS method for simultaneous determination of dabigatran etexilate and its active metabolites in human plasma, and its application in a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Dabigatran Etexilate-d11 LC-MS/MS Assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Dabigatran (B194492) Etexilate-d11 in LC-MS/MS assays.

Frequently Asked Questions (FAQs)

Q1: What are the typical mass transitions for Dabigatran Etexilate and its deuterated internal standards?

A1: The selection of appropriate mass transitions is critical for the selectivity and sensitivity of an LC-MS/MS assay. While specific transitions for Dabigatran Etexilate-d11 may need to be optimized in your laboratory, the following table summarizes commonly used transitions for Dabigatran Etexilate and other deuterated analogs. The precursor ion for Dabigatran Etexilate is typically the [M+H]⁺ ion.

Compound	Precursor Ion (m/z)	Product Ion(s) (m/z)	Polarity	Reference
Dabigatran Etexilate	628.4	324.2, 290.1	Positive	[1]
Dabigatran	472.3	289.1	Positive	[1]
Dabigatran Acylglucuronide	648.4	289.1	Positive	[1]
Dabigatran-d4	476.0	293.0	Positive	[2]
Dabigatran Etexilate-d11 (Predicted)	639.4	Optimization required	Positive

Note: The product ions for Dabigatran Etexilate-d11 should be determined by infusing a standard solution and performing a product ion scan. The fragmentation pattern is expected to be similar to the unlabeled compound.

Q2: What are the primary sources of interference in a Dabigatran Etexilate LC-MS/MS assay?

A2: Interference in your assay can originate from several sources:

• Matrix Effects: Components of the biological matrix (e.g., plasma, urine) can co-elute with the analyte and internal standard, causing ion suppression or enhancement.[3]

• Isobaric Interferences: Compounds with the same nominal mass as the analyte or internal standard can lead to inaccurate quantification.

• Degradation Products: Dabigatran Etexilate is susceptible to hydrolysis (both acidic and basic) and thermal degradation.[4][5][6] These degradation products can potentially interfere with the analysis.

• Metabolites: The active metabolite, Dabigatran, and its glucuronide conjugates are present in biological samples and need to be chromatographically resolved if they are not being quantified.[7]

• Co-administered Drugs: Other medications taken by the subject could interfere with the assay.[3]

Q3: My analyte (Dabigatran Etexilate) and internal standard (Dabigatran Etexilate-d11) are not co-eluting perfectly. Is this a problem?

A3: A slight chromatographic shift between the analyte and its deuterated internal standard can sometimes occur due to the deuterium (B1214612) isotope effect. While minor shifts are often tolerated, significant separation can be problematic. If the two compounds elute into regions with different matrix effects, the internal standard will not accurately compensate for variations in ionization, leading to inaccurate and imprecise results.

Troubleshooting Guides

Issue 1: Poor Peak Shape or Tailing

Possible Cause	Troubleshooting Step
Column Overload	Dilute the sample and reinject.
Inappropriate Mobile Phase pH	Adjust the mobile phase pH. Dabigatran Etexilate is a basic compound, so a mobile phase with a slightly acidic pH (e.g., using formic acid or ammonium (B1175870) formate) is often used.
Column Contamination	Wash the column with a strong solvent or replace it.
Secondary Interactions with Column	Use a column with end-capping or a different stationary phase.

Issue 2: Inconsistent or Low Internal Standard Response

Possible Cause	Troubleshooting Step
Inaccurate Pipetting	Review and verify the internal standard spiking procedure.
Internal Standard Degradation	Prepare a fresh stock solution of Dabigatran Etexilate-d11. Deuterated compounds can sometimes exhibit different stability profiles than their non-deuterated counterparts.
Ion Suppression	Optimize the chromatographic method to separate the internal standard from interfering matrix components. See the Matrix Effect Evaluation protocol below.
Isotopic Exchange	While less common for aryl deuteration, back-exchange of deuterium for hydrogen can occur under certain conditions. This is more likely if the deuterons are on exchangeable sites (e.g., -OH, -NH).

Issue 3: High Variability in Analyte/Internal Standard Area Ratios

Possible Cause	Troubleshooting Step
Differential Matrix Effects	This is a critical issue where the matrix affects the analyte and internal standard differently. Implement a more rigorous sample clean-up procedure (e.g., solid-phase extraction instead of protein precipitation). See the Matrix Effect Evaluation protocol.
Poor Chromatographic Resolution	Optimize the LC gradient to ensure baseline separation of the analyte and internal standard from any interfering peaks.
Carryover	Inject a blank sample after a high concentration sample to check for carryover. If present, optimize the autosampler wash method.

Experimental Protocols

Protocol 1: Sample Preparation using Protein Precipitation

This is a common and rapid method for sample preparation.

• To 100 µL of plasma sample, add 20 µL of Dabigatran Etexilate-d11 internal standard working solution.

• Vortex for 10 seconds.

• Add 300 µL of cold acetonitrile (B52724) (or methanol) to precipitate the proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 10,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a new tube or 96-well plate.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the initial mobile phase.

• Vortex and inject into the LC-MS/MS system.

Protocol 2: Matrix Effect Evaluation

This experiment is crucial to determine if matrix components are affecting the ionization of your analyte and internal standard.

• Prepare three sets of samples:

  • Set 1 (Neat Solution): Prepare standards of Dabigatran Etexilate and Dabigatran Etexilate-d11 in the reconstitution solvent at a known concentration (e.g., mid-range of your calibration curve).

  • Set 2 (Post-Extraction Spike): Extract blank plasma (from at least 6 different sources) using your sample preparation method (e.g., Protocol 1). After the final evaporation step, reconstitute the residue with the neat solution from Set 1.

  • Set 3 (Pre-Extraction Spike): Spike blank plasma with the same concentration of Dabigatran Etexilate and Dabigatran Etexilate-d11 as in Set 1 before starting the extraction process.

• Analyze all three sets by LC-MS/MS.

• Calculate the Matrix Effect (ME):

  • ME (%) = (Peak Area in Set 2 / Peak Area in Set 1) x 100

  • A value of 100% indicates no matrix effect. A value < 100% indicates ion suppression, and a value > 100% indicates ion enhancement.

• Calculate the Recovery (RE):

  • RE (%) = (Peak Area in Set 3 / Peak Area in Set 2) x 100

Ideally, the matrix effect for both the analyte and the internal standard should be similar. A significant difference indicates differential matrix effects.

Visualizations

Caption: A logical workflow for troubleshooting common issues in the Dabigatran Etexilate-d11 LC-MS/MS assay.

Caption: Logical diagram illustrating the evaluation of differential matrix effects between the analyte and the internal standard.

References

• 1. Development and validation of LC-MS/MS method for simultaneous determination of dabigatran etexilate and its active metabolites in human plasma, and its application in a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. benchchem.com [benchchem.com]
• 4. scielo.br [scielo.br]
• 5. Identification of dabigatran etexilate major degradation pathways by liquid chromatography coupled to multi stage high-resolution mass spectrometry - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. go.drugbank.com [go.drugbank.com]

Technical Support Center: Overcoming Matrix Effects in Dabigatran Etexilate-d11 Quantification

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during the quantification of Dabigatran Etexilate-d11.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they impact the quantification of Dabigatran Etexilate-d11?

A1: Matrix effects are the alteration of ionization efficiency of an analyte by the presence of co-eluting, undetected components in the sample matrix.[1] In the context of Dabigatran Etexilate-d11 quantification, components in biological matrices like plasma (e.g., phospholipids (B1166683), salts, and proteins) can either suppress or enhance the ionization of the analyte and its internal standard in the mass spectrometer's ion source.[2] This interference can lead to inaccurate and imprecise results, compromising the integrity of pharmacokinetic and toxicokinetic studies.[1]

Q2: Why is a stable isotope-labeled internal standard (SIL-IS) like Dabigatran Etexilate-d11 used, and is it always sufficient to correct for matrix effects?

A2: A SIL-IS is considered the gold standard for quantitative bioanalysis because its physicochemical properties are nearly identical to the analyte.[3] This similarity ensures that the IS experiences the same variations as the analyte during sample preparation, chromatography, and ionization.[3] By calculating the analyte-to-IS peak area ratio, these variations can be normalized, leading to more accurate and precise results. However, even a SIL-IS may not perfectly compensate for matrix effects if there is a chromatographic separation between the analyte and the IS, which can occur due to the deuterium (B1214612) isotope effect.[3] Therefore, it is crucial to verify the co-elution of Dabigatran Etexilate and Dabigatran Etexilate-d11.

Q3: What are the primary sample preparation techniques to mitigate matrix effects for Dabigatran Etexilate-d11 analysis?

A3: The three most common sample preparation techniques to reduce matrix effects are:

• Protein Precipitation (PPT): A simple and fast method where a solvent (e.g., acetonitrile (B52724) or methanol) is added to precipitate proteins.[3]

• Liquid-Liquid Extraction (LLE): A technique that separates the analyte from matrix components based on their differential solubility in two immiscible liquids.[4]

• Solid-Phase Extraction (SPE): A highly selective method where the analyte is retained on a solid sorbent while interferences are washed away.[3]

Q4: How do I choose the most appropriate sample preparation technique?

A4: The choice of technique depends on the required level of cleanliness, sample throughput, and the complexity of the matrix.

• PPT is quick and easy but often results in the least clean extracts, which may still exhibit significant matrix effects.[1]

• LLE offers a better clean-up than PPT by removing more interferences.[1]

• SPE generally provides the cleanest samples and is very effective at removing phospholipids and other sources of ion suppression, though it is a more complex and time-consuming method.[5]

Troubleshooting Guides

Problem 1: Poor reproducibility and inconsistent peak areas for Dabigatran Etexilate-d11.

• Possible Cause: Significant and variable matrix effects between samples.

• Solution:

  • Improve Sample Cleanup: If you are using protein precipitation, consider switching to a more rigorous technique like solid-phase extraction (SPE) to remove a wider range of interfering matrix components.[5]

  • Optimize Chromatography: Ensure complete baseline separation of Dabigatran Etexilate-d11 from any potential interferences. Adjusting the gradient, flow rate, or switching to a different column chemistry can improve resolution.

  • Check for Co-elution: Verify that Dabigatran Etexilate and Dabigatran Etexilate-d11 are co-eluting perfectly. A slight shift in retention time can expose them to different matrix environments.

Problem 2: Low recovery of Dabigatran Etexilate-d11.

• Possible Cause: Suboptimal extraction conditions or analyte loss during sample preparation.

• Solution:

  • Protein Precipitation: Ensure the ratio of precipitation solvent to plasma is optimal (typically 3:1 v/v).[6] Thoroughly vortex the sample after adding the solvent to ensure complete protein denaturation and release of the analyte.[3]

  • Liquid-Liquid Extraction: Experiment with different organic solvents and pH adjustments of the aqueous phase to optimize the partitioning of Dabigatran Etexilate-d11 into the organic layer.

  • Solid-Phase Extraction:

    • Ensure the SPE cartridge is properly conditioned.[7]

    • Check the pH of the sample and wash solutions to ensure the analyte is retained on the sorbent.

    • Use an appropriate elution solvent that is strong enough to fully recover the analyte.[7]

Problem 3: Unexpected peaks or high background noise in the chromatogram.

• Possible Cause: Contamination from solvents, reagents, or carryover from the autosampler.[2]

• Solution:

  • Solvent and Reagent Purity: Use high-purity, LC-MS grade solvents and reagents.

  • System Cleaning: Implement a rigorous cleaning protocol for the LC system and mass spectrometer.

  • Autosampler Carryover: Optimize the needle wash method in your autosampler settings, using a strong organic solvent to effectively clean the injection needle between samples.

Data Presentation: Comparison of Sample Preparation Techniques

Parameter	Protein Precipitation (PPT)	PPT followed by LLE	Solid-Phase Extraction (SPE)
Analyte Recovery	>80% for some compounds, but can be lower.[8]	Within-run precision <5.6% and between-run precision <3.9%.[9]	Mean recoveries for Dabigatran have been reported to be high.
Matrix Effect	Can be significant due to residual phospholipids.[10]	Effective in purifying the sample from proteins and endogenous lipophilic compounds.[9]	Generally provides the cleanest extracts with the least matrix interference.[10]
Process Efficiency	High throughput, simple, and fast.[6]	More time-consuming than PPT alone.[9]	Can be more time-consuming and complex to develop.[3]

Experimental Protocols

Protein Precipitation (PPT) Protocol

This protocol is a common starting point for the extraction of Dabigatran Etexilate and its internal standard from plasma.

Materials:

• Plasma sample

• Dabigatran Etexilate-d11 internal standard (IS) working solution

• Cold acetonitrile (ACN) with 0.1% formic acid

• Centrifuge

Procedure:

• Pipette 100 µL of plasma into a microcentrifuge tube.

• Add 10 µL of the Dabigatran Etexilate-d11 IS working solution and vortex briefly.

• Add 300 µL of cold ACN with 0.1% formic acid to the plasma sample.[3]

• Vortex vigorously for 1 minute to precipitate the proteins.[3]

• Centrifuge at 10,000 x g for 10 minutes at 4°C.[3]

• Carefully transfer the supernatant to a clean tube or a 96-well plate for LC-MS/MS analysis.[3]

Liquid-Liquid Extraction (LLE) Protocol (following PPT)

This protocol describes a two-step process for a cleaner sample extract.

Materials:

• Supernatant from protein precipitation

• Water (HPLC grade)

• Dichloromethane

• Centrifuge

Procedure:

• Perform protein precipitation as described in the PPT protocol.

• To the supernatant, add an equal volume of water.

• Add two volumes of dichloromethane.

• Vortex for 2 minutes to ensure thorough mixing.

• Centrifuge at 4,000 x g for 10 minutes to separate the aqueous and organic layers.

• Carefully remove and discard the upper aqueous layer.

• Evaporate the lower organic (dichloromethane) layer to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

Solid-Phase Extraction (SPE) Protocol

This protocol provides a general guideline for SPE cleanup. The specific sorbent and solvents may need to be optimized for your specific application.

Materials:

• Plasma sample

• Dabigatran Etexilate-d11 IS working solution

• SPE cartridge (e.g., C18)[7]

• Methanol (B129727)

• HPLC grade water

• Propan-2-ol

• 0.1% formic acid in HPLC-grade water

• SPE manifold

Procedure:

• Sample Pre-treatment: To 200 µL of plasma, add the Dabigatran Etexilate-d11 IS.

• Cartridge Conditioning: Condition a C18 SPE cartridge with 500 µL of methanol followed by 500 µL of HPLC grade water.[7]

• Sample Loading: Apply the pre-treated plasma sample to the conditioned cartridge.[7]

• Washing: Wash the cartridge with 500 µL of HPLC grade water to remove polar interferences.[7]

• Elution: Elute the analyte and internal standard with 500 µL of methanol, followed by 500 µL of propan-2-ol, into a clean collection tube.[7]

• Evaporation and Reconstitution: Evaporate the eluent to dryness under a gentle stream of nitrogen.[7] Reconstitute the residue in 200 µL of 0.1% formic acid in HPLC-grade water.[7]

• Final Centrifugation: Centrifuge the reconstituted solution at 13,000 rpm for 2 minutes before transferring to an HPLC vial for analysis.[7]

Visualizations

Caption: A typical workflow for bioanalytical assay of Dabigatran Etexilate-d11.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. zefsci.com [zefsci.com]
• 3. benchchem.com [benchchem.com]
• 4. opentrons.com [opentrons.com]
• 5. benchchem.com [benchchem.com]
• 6. biotage.com [biotage.com]
• 7. Determination of Dabigatran Concentration in Human Plasma and Breast Milk - PMC [pmc.ncbi.nlm.nih.gov]
• 8. jurnal.unpad.ac.id [jurnal.unpad.ac.id]
• 9. researchgate.net [researchgate.net]
• 10. sigmaaldrich.com [sigmaaldrich.com]

Technical Support Center: Optimization of Dabigatran Etexilate-d11 Internal Standard Concentration

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the optimization of Dabigatran (B194492) Etexilate-d11 as an internal standard in LC-MS/MS bioanalytical methods.

Frequently Asked Questions (FAQs)

Q1: What is Dabigatran Etexilate-d11 and why is it used as an internal standard (IS)?

Dabigatran Etexilate-d11 is a stable isotope-labeled (SIL) version of Dabigatran Etexilate. It is considered the "gold standard" for use as an internal standard in quantitative bioanalysis. Because its chemical structure and physicochemical properties are nearly identical to the analyte (Dabigatran Etexilate), it behaves similarly during sample preparation, chromatography, and ionization.[1][2] This allows it to effectively compensate for variations in sample extraction recovery, matrix effects, and instrument response, leading to improved accuracy and precision of the analytical method.[1][3]

Q2: What is the primary goal of optimizing the internal standard concentration?

The primary goal is to find a concentration that yields a consistent and reproducible signal across all samples (calibrators, quality controls, and unknowns) without being so high that it causes detector saturation.[4] An optimized IS concentration ensures the best performance of the assay in terms of linearity, accuracy, and precision.[1]

Q3: What is a good starting concentration for Dabigatran Etexilate-d11?

A common starting point is to use an IS concentration that provides a signal intensity (peak area) similar to the analyte at the midpoint of the calibration curve. However, the optimal concentration is application-dependent and must be determined experimentally for the specific biological matrix and analytical method being used.[4]

Q4: How does an inappropriate internal standard concentration affect assay results?

An inappropriate IS concentration can lead to several issues:

• Too Low: Results in a weak, variable signal that increases the relative standard deviation (%RSD) and negatively impacts assay precision.

• Too High: Can cause detector saturation, leading to a non-linear response and inaccurate quantification.[4] It can also potentially interfere with the ionization of the analyte, a phenomenon known as ion suppression.

• Inconsistent Response: If the IS response is not stable across the calibration range, it can lead to poor linearity (R² < 0.99) of the calibration curve.[1]

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the optimization and use of Dabigatran Etexilate-d11 as an internal standard.

Q: The signal for my internal standard (Dabigatran Etexilate-d11) is highly variable across an analytical run. What are the potential causes and solutions?

A: Variable IS response is a common problem that can directly impact the accuracy of quantification.[5]

• Potential Cause 1: Inconsistent Sample Preparation. Errors in pipetting the IS working solution into the samples are a frequent source of variability.

  • Solution: Verify the calibration and performance of all pipettes or automated liquid handlers. Ensure the IS solution is completely mixed with the sample matrix before proceeding with extraction.

• Potential Cause 2: Inconsistent Matrix Effects. The complexity of biological samples can lead to variable ion suppression or enhancement that the IS may not fully compensate for, especially if there are chromatographic issues.[5][6]

  • Solution: Improve the sample cleanup procedure (e.g., switch from protein precipitation to solid-phase extraction). Optimize the chromatographic separation to ensure the analyte and IS elute in a region free from major matrix interferences.

• Potential Cause 3: Internal Standard Degradation. Dabigatran Etexilate is susceptible to hydrolysis.[7] Improper storage or handling of stock and working solutions can lead to degradation.

  • Solution: Prepare fresh IS working solutions daily. Store stock solutions at recommended temperatures (e.g., 2–8°C), protected from light.[8] Perform stability tests to ensure the IS is stable under the experimental conditions.

Q: My calibration curve is non-linear (R² < 0.99). Could the internal standard concentration be the problem?

A: Yes, a non-linear response can be caused by an inappropriate IS concentration.[1]

• Potential Cause 1: Detector Saturation. If the IS concentration is too high, it can saturate the mass spectrometer detector, leading to a flattened response at higher analyte concentrations.

  • Solution: Decrease the concentration of the IS working solution and re-analyze the calibration curve.[4]

• Potential Cause 2: Analyte and IS are not responding proportionally. The fundamental assumption of IS-based quantification is that the analyte/IS response ratio is directly proportional to the analyte concentration.

  • Solution: Perform an IS concentration optimization experiment (see protocol below) to find a concentration that provides a stable response across the entire calibration range.[4]

Q: The accuracy of my quality control (QC) samples is consistently biased (e.g., >15% deviation from the nominal value). How can the internal standard be involved?

A: Inaccurate QC results often point to a systematic error in the method.

• Potential Cause 1: Incorrect Concentration of IS Stock Solution. An error in the initial weighing of the reference standard or in the serial dilutions will introduce a consistent bias in all results.

  • Solution: Prepare a new stock solution from a fresh weighing of the reference standard. It is good practice to use a different lot of the standard if available and have a second analyst verify the preparation.

• Potential Cause 2: Isotopic Contribution or Crosstalk. There might be a contribution from the analyte's isotopic peaks to the IS signal, or vice-versa, especially if the mass resolution is insufficient.

  • Solution: Check the mass spectra of the pure analyte and IS. Ensure that the selected MRM transitions are specific and free from crosstalk. Analyze a blank sample spiked only with the analyte at the highest concentration (ULOQ) to check for contribution to the IS channel, and vice-versa.

Experimental Protocols

Protocol: Optimization of Dabigatran Etexilate-d11 Concentration

This protocol outlines a systematic approach to determine the optimal IS concentration for a bioanalytical method.

• Prepare Solutions:

  • Prepare a stock solution of Dabigatran Etexilate (e.g., 1 mg/mL in methanol).

  • Prepare a stock solution of Dabigatran Etexilate-d11 (e.g., 1 mg/mL in methanol).

  • From the stocks, prepare an analyte working solution at a concentration corresponding to the mid-point of your expected calibration curve (e.g., 100 ng/mL).

  • Prepare a series of IS working solutions at various concentrations (e.g., 5, 10, 25, 50, 100, and 200 ng/mL).

• Sample Preparation:

  • Aliquot 18 samples of the blank biological matrix (e.g., 100 µL of human plasma).

  • Spike three replicates with the mid-level analyte working solution and one of the IS working solutions. Repeat for each IS concentration. For example:

    • 3 samples: Mid-level Analyte + 5 ng/mL IS

    • 3 samples: Mid-level Analyte + 10 ng/mL IS

    • ...and so on.

  • Process all samples using the established extraction procedure (e.g., protein precipitation).[2]

• LC-MS/MS Analysis:

  • Analyze all prepared samples using the developed LC-MS/MS method.

• Data Analysis and Selection:

  • Evaluate IS Signal Stability: For each IS concentration tested, calculate the average peak area and the precision (%RSD) across the three replicates.

  • Select Optimal Concentration: Choose the IS concentration that provides a robust and reproducible peak (low %RSD) with a signal intensity that is well above the noise but not at risk of detector saturation. The ideal concentration will often produce a peak area that is comparable to the analyte's peak area at the lower limit of quantification (LLOQ) and the upper limit of quantification (ULOQ).

Data Presentation

Table 1: Typical LC-MS/MS Method Parameters for Dabigatran Etexilate Analysis

Parameter	Typical Value
Chromatography
Column	C18 Reverse-Phase (e.g., ACQUITY UPLC BEH C18, 2.1x50mm, 1.7µm)[2]
Mobile Phase	Gradient elution with Acetonitrile and water with 0.1% Formic Acid[7]
Flow Rate	0.3 - 0.5 mL/min
Column Temperature	30 - 40 °C
Mass Spectrometry
Ionization Mode	Positive Electrospray Ionization (ESI+)
Detection Mode	Multiple Reaction Monitoring (MRM)
Dabigatran Etexilate Transition	Specific m/z values to be determined empirically

| Dabigatran Etexilate-d11 Transition | Specific m/z values to be determined empirically |

Table 2: Example Assay Validation Performance (Based on Literature for Dabigatran Analogs)

Validation Parameter	Acceptance Criteria (FDA/ICH)	Example Performance Data
Linearity (r²)	≥ 0.99	> 0.99[2]
Accuracy (%)	Within ±15% (±20% at LLOQ)	89.8 - 104.4%[2]
Precision (%RSD)	≤ 15% (≤ 20% at LLOQ)	Within-run: <5.6%, Between-run: <3.9%[2]

| Recovery (%) | Consistent and reproducible | > 89%[7] |

Visualizations

Caption: Workflow for optimizing the internal standard concentration.

Caption: Troubleshooting logic for inconsistent internal standard signals.

References

• 1. Optimizing Laboratory-Developed LC-MS/MS Tests: Proper Use of Internal Standards - Insights from Two Troubleshooting Case Studies [labroots.com]
• 2. benchchem.com [benchchem.com]
• 3. nebiolab.com [nebiolab.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. restek.com [restek.com]
• 7. Development and validation of LC-MSMS assay for the determination of the prodrug dabigatran etexilate and its active metabolites in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Dabigatran Etexilate-d11 stability issues in long-term storage

A Note on Deuterated Forms: Dabigatran (B194492) Etexilate-d11 is a deuterated form of Dabigatran Etexilate, primarily used as an internal standard in analytical testing. While specific long-term stability studies on the d11 variant are not extensively published, its chemical stability profile is expected to be analogous to the non-deuterated parent compound, Dabigatran Etexilate. The troubleshooting and stability information provided herein is based on data for Dabigatran Etexilate and is directly applicable to its deuterated counterpart under the assumption of similar chemical behavior.

Frequently Asked Questions (FAQs)

Q1: My Dabigatran Etexilate-d11 solution has been stored at room temperature for a week. Can I still use it?

A1: It is not recommended. Dabigatran Etexilate is susceptible to degradation, particularly through hydrolysis.[1][2] For short-term storage of solutions, refrigeration (2-8°C) is advisable. For long-term storage, solutions should be stored at -20°C or -80°C.[3] Room temperature storage can lead to the formation of degradation products, which could compromise the accuracy of your experimental results.

Q2: I've noticed a decrease in the peak area of my Dabigatran Etexilate-d11 standard during a sequence of analyses. What could be the cause?

A2: This could be due to several factors:

• Instability in Solution: The compound may be degrading in your sample vial, especially if left at room temperature for an extended period.

• Adsorption: Dabigatran Etexilate may adsorb to certain types of plasticware. It is recommended to use polypropylene (B1209903) or glass vials.

• pH of the Solvent: The stability of Dabigatran Etexilate is pH-dependent. Ensure the pH of your solvent is appropriate and consistent.

• Evaporation: If the vial is not properly sealed, solvent evaporation can lead to an increase in concentration, which would be observed as an increase in peak area. A decrease, however, strongly suggests degradation.

Q3: What are the primary degradation pathways for Dabigatran Etexilate-d11?

A3: The primary degradation pathways for Dabigatran Etexilate are hydrolysis, oxidation, and photolysis.[2] Hydrolysis is a major concern and can occur under both acidic and basic conditions, leading to the cleavage of the ester and carbamate (B1207046) groups.[1] The molecule is also sensitive to moisture, which can accelerate degradation.[4][5]

Q4: How should I store my Dabigatran Etexilate-d11 solid material for long-term use?

A4: Solid Dabigatran Etexilate-d11 should be stored in a tightly sealed container, protected from light and moisture.[2] For long-term stability, storage at -20°C is recommended.[6] Always refer to the Certificate of Analysis provided by the supplier for specific storage instructions.

Q5: Can I use a pill organizer or other container to store Dabigatran Etexilate capsules that I am using as a reference standard?

A5: No. Dabigatran Etexilate capsules are highly sensitive to moisture and should be kept in their original packaging (blister pack or bottle with a desiccant) until the time of use.[4][5][7][8] Repackaging can lead to rapid degradation, especially in humid conditions.[9][10]

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Unexpected peaks in chromatogram	Degradation of the standard	Prepare fresh solutions daily. Store stock solutions at -20°C or -80°C.[3] Protect from light.
Loss of assay value over time	Hydrolysis due to moisture	Ensure the solid material is stored in a desiccator or a tightly sealed container with a desiccant. For solutions, use anhydrous solvents where possible.
Inconsistent results between experiments	Inconsistent storage of standards	Adhere to a strict storage protocol for all standards and samples. Avoid repeated freeze-thaw cycles.[6]
Physical changes in the solid material (e.g., clumping, discoloration)	Exposure to moisture and/or light	Discard the material and use a fresh, properly stored batch.

Quantitative Stability Data

The following tables summarize the stability of Dabigatran Etexilate under various conditions.

Table 1: Stability of Repackaged Dabigatran Etexilate Capsules

Storage Condition	Duration	Packaging	Remaining Drug (%)	Reference
30°C / 75% RH	14 days	Dose Administration Aid	92.5%	[10]
30°C / 75% RH	28 days	Dose Administration Aid	71.6%	[10]
Refrigerated (2-8°C)	28 days	Dose Administration Aid	98.2%	[10]
Room Temperature	120 days	Original Blister Pack	100.4%	[11][12][13]
Room Temperature	120 days	Unit-Dose Packaging	98.7%	[11][12][13]
Room Temperature	120 days	Community Pharmacy Blister Pack	98.0%	[11][12][13]

Table 2: Forced Degradation of Dabigatran Etexilate

Stress Condition	Duration	Observations	Reference
0.1 N HCl	12 hours	Significant degradation, 6 degradation products observed.	[2]
0.1 N NaOH	2 hours	Largest degradation, 7 degradation products observed.	[2]
Oxidation (H₂O₂)	-	Susceptible to oxidation, 3 degradation products observed.	[2]
Thermal (105°C)	7 days	Significant degradation, 3 degradation products observed.	[2]
Photolysis (UV and visible light)	48 hours	Susceptible to photolysis, 1 degradation product observed.	[2]

Experimental Protocols

Protocol 1: Stability-Indicating HPLC Method

This protocol is based on a validated method for determining the stability of Dabigatran Etexilate.

• Column: Phenomenex Kinetex EVO C18 (250 x 4.6 mm, 5 µm) or equivalent.

• Mobile Phase: A mixture of triethylammonium (B8662869) phosphate (B84403) buffer (pH 2.0), methanol, and acetonitrile (B52724) (30:30:40 v/v/v).

• Flow Rate: 0.6 mL/min.

• Detection: UV at 254 nm.

• Procedure:

  • Prepare a stock solution of Dabigatran Etexilate-d11 in a suitable solvent (e.g., methanol) at a concentration of 1 mg/mL.

  • Dilute the stock solution with the mobile phase to a working concentration (e.g., 20 µg/mL).

  • Inject the solution into the HPLC system.

  • To assess stability, store aliquots of the stock or working solution under desired conditions (e.g., different temperatures, light exposure) and analyze at specified time points.

  • Calculate the percentage of the remaining Dabigatran Etexilate-d11 by comparing the peak area to that of a freshly prepared standard.

Protocol 2: Forced Degradation Study

This protocol outlines the conditions for inducing degradation to identify potential degradation products.[2]

• Acid Hydrolysis: Dissolve Dabigatran Etexilate-d11 in 0.1 N HCl and keep at room temperature for 12 hours.

• Base Hydrolysis: Dissolve Dabigatran Etexilate-d11 in 0.1 N NaOH and keep at room temperature for 2 hours.

• Oxidative Degradation: Treat a solution of Dabigatran Etexilate-d11 with a suitable oxidizing agent (e.g., 3% H₂O₂) at room temperature.

• Thermal Degradation: Expose the solid material to a temperature of 105°C for 7 days.

• Photolytic Degradation: Expose a solution of Dabigatran Etexilate-d11 to UV light (200 Wh/m²) and visible light (1.2 million lux hours).

• Analysis: Analyze the stressed samples using a stability-indicating HPLC or LC-MS method to separate and identify the degradation products.

Visualizations

References

• 1. Dabigatran Etexilate-d11 | LGC Standards [lgcstandards.com]
• 2. clinivex.com [clinivex.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. FDA Drug Safety Communication: Special storage and handling requirements must be followed for Pradaxa (dabigatran etexilate mesylate) capsules | FDA [fda.gov]
• 5. abmole.com [abmole.com]
• 6. hcplive.com [hcplive.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Stability of Dabigatran Etexilate in Manufacturer’s Blister Pack, Unit-Dose Packaging, and Community Pharmacy Blister Pack | Canadian Journal of Hospital Pharmacy [cjhp-online.ca]
• 10. View of Stability of Dabigatran Etexilate in Manufacturer’s Blister Pack, Unit-Dose Packaging, and Community Pharmacy Blister Pack | Canadian Journal of Hospital Pharmacy [cjhp-online.ca]
• 11. Stability of repackaged dabigatran etexilate capsules in dose administration aids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. patient.boehringer-ingelheim.com [patient.boehringer-ingelheim.com]
• 13. iajps.com [iajps.com]

Preventing degradation of Dabigatran Etexilate-d11 during sample processing

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to prevent the degradation of Dabigatran (B194492) Etexilate-d11 during sample processing.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways of Dabigatran Etexilate and its deuterated analog, Dabigatran Etexilate-d11?

A1: The primary degradation pathway for both Dabigatran Etexilate and Dabigatran Etexilate-d11 is hydrolysis. This occurs through two main routes:

• Chemical Hydrolysis: This is catalyzed by acidic or basic conditions. The ester linkages of the prodrug are susceptible to cleavage, leading to the formation of active dabigatran and other degradation products. Dabigatran Etexilate is particularly unstable in neutral or basic pH environments.[1][2]

• Enzymatic Hydrolysis: In biological matrices such as plasma, esterases play a significant role in the rapid conversion of the prodrug, Dabigatran Etexilate, to its active form, dabigatran.[3] This is a critical factor to consider during the collection and processing of biological samples.

Other degradation pathways include oxidation, photolysis, and thermal degradation, although Dabigatran Etexilate is generally less susceptible to these conditions compared to hydrolysis.[1][2]

Q2: How does pH affect the stability of Dabigatran Etexilate-d11 during sample processing?

A2: pH is a critical factor in the stability of Dabigatran Etexilate-d11. The molecule is most stable in acidic conditions, typically at a pH between 2.0 and 5.5.[4][5][6] As the pH increases towards neutral and alkaline conditions, the rate of hydrolysis significantly increases, leading to the rapid degradation of the parent compound. Therefore, maintaining a low pH during sample extraction and analysis is crucial for accurate quantification.

Q3: Are there specific recommendations for the collection and handling of plasma samples to minimize degradation?

A3: Yes, proper sample collection and handling are vital. To minimize enzymatic and chemical degradation of Dabigatran Etexilate-d11 in plasma, the following steps are recommended:

• Anticoagulant: Collect whole blood in tubes containing an anticoagulant such as EDTA or citrate.[7]

• Immediate Cooling: Place the blood collection tubes on ice immediately after collection to reduce enzymatic activity.

• Prompt Centrifugation: Centrifuge the blood samples as soon as possible (ideally within 30 minutes) at a low temperature (e.g., 4°C) to separate the plasma.[7]

• Acidification: Immediately after separation, acidify the plasma sample to a pH below 4.0. This can be achieved by adding a small volume of a suitable acid, such as formic acid or citric acid.

• Storage: If not analyzed immediately, the acidified plasma samples should be stored frozen at -20°C or, for long-term storage, at -80°C.[8]

Q4: Can esterase inhibitors be used to prevent the degradation of Dabigatran Etexilate-d11 in plasma samples?

A4: Yes, the use of esterase inhibitors is a highly effective strategy to prevent the enzymatic hydrolysis of Dabigatran Etexilate-d11 in plasma.[9] Inhibitors such as bis(p-nitrophenyl) phosphate (B84403) (BNPP) can be added to the collection tubes or the plasma immediately after separation to block the activity of carboxylesterases.[10] However, it is important to ensure that the chosen inhibitor does not interfere with the analytical method (e.g., cause ion suppression in LC-MS/MS).[9]

Q5: How does temperature influence the stability of Dabigatran Etexilate-d11?

A5: Elevated temperatures accelerate the degradation of Dabigatran Etexilate-d11, primarily through hydrolysis.[6] It is crucial to keep samples and stock solutions cool. During processing, samples should be kept on ice whenever possible. For long-term storage, frozen conditions (-20°C or -80°C) are necessary to maintain the integrity of the analyte.[8] One study showed that at 60°C, significant degradation occurs within hours.[6]

Troubleshooting Guides

Issue 1: Low or no detectable peak for Dabigatran Etexilate-d11 in processed samples.

Possible Cause	Troubleshooting Step
Degradation due to improper pH	Verify the pH of your extraction and final sample solutions. Ensure it is in the acidic range (pH 2-5.5). Prepare fresh, pH-adjusted solvents.
Enzymatic degradation in plasma	If not already in use, incorporate an esterase inhibitor into your sample collection and processing workflow. Ensure blood samples are cooled immediately and centrifuged promptly at low temperatures.
Thermal degradation	Review your sample processing workflow to identify any steps where samples are exposed to elevated temperatures. Ensure samples are kept on ice or in a cooling rack throughout the process. Check the temperature of autosamplers.
Incorrect storage conditions	Confirm that stock solutions and processed samples are stored at the appropriate low temperatures (-20°C or -80°C) and protected from light.

Issue 2: High variability in analytical results between replicate samples.

Possible Cause	Troubleshooting Step
Inconsistent sample handling	Standardize your sample processing protocol to ensure all samples are treated identically in terms of time, temperature, and pH.
Partial degradation during processing	Minimize the time between sample collection and analysis. Process samples in smaller batches to reduce the time individual samples spend at room temperature.
Precipitation issues	Ensure complete protein precipitation by optimizing the type and volume of the precipitation solvent. Vortex samples thoroughly and ensure adequate centrifugation time and speed.

Issue 3: Appearance of unknown peaks in the chromatogram.

| Possible Cause | Troubleshooting Step | | Formation of degradation products | Compare the retention times of the unknown peaks with those of known Dabigatran Etexilate degradation products. If possible, analyze a stressed sample (e.g., incubated at high pH or temperature) to confirm the identity of degradation peaks. | | Matrix effects | Evaluate for ion suppression or enhancement by post-column infusion experiments. Optimize the chromatographic method to separate the analyte from interfering matrix components. Consider a more rigorous sample clean-up method like solid-phase extraction (SPE). | | Contamination | Check all solvents, reagents, and labware for potential sources of contamination. |

Data Presentation

Table 1: Summary of Dabigatran Etexilate Stability under Forced Degradation Conditions

Stress Condition	Reagent/Temperature	Duration	% Degradation	Reference
Acid Hydrolysis	0.1N HCl	5 hours at 80°C	Significant	[1]
Base Hydrolysis	0.04N NaOH	15 minutes at RT	Significant	[1]
Oxidative	7% H₂O₂	2 hours at RT	Significant	[1]
Thermal	80°C	7 days	~5%	[1]
Photolytic (UV & Visible)	200 W.hr/m² & 1.2M LUX.hr	-	~0.15%	[1]
Thermal (in solution)	60°C	4 hours	~75%	[6]

Note: Specific quantitative data for Dabigatran Etexilate-d11 is limited. However, the degradation behavior is expected to be highly similar to the non-deuterated form.

Experimental Protocols

Protocol 1: Plasma Sample Collection and Processing for LC-MS/MS Analysis

• Blood Collection: Collect whole blood into pre-chilled K2-EDTA tubes.

• Esterase Inhibition (Optional but Recommended): If used, add the esterase inhibitor (e.g., a solution of BNPP in DMSO) to the collection tube immediately after blood collection.

• Mixing and Cooling: Gently invert the tubes 8-10 times to mix the anticoagulant and inhibitor. Immediately place the tubes in an ice bath.

• Centrifugation: Within 30 minutes of collection, centrifuge the blood samples at 2,000 x g for 10 minutes at 4°C.

• Plasma Separation: Carefully aspirate the supernatant (plasma) and transfer it to a clean, pre-chilled polypropylene (B1209903) tube.

• Acidification: Add 10 µL of 1 M formic acid per 1 mL of plasma to acidify the sample to a pH of approximately 3-4. Vortex briefly to mix.

• Storage: Immediately freeze the acidified plasma samples at -80°C until analysis.

• Sample Preparation for Analysis: a. Thaw the plasma samples on ice. b. To 100 µL of plasma, add 300 µL of acetonitrile (B52724) containing the internal standard (Dabigatran Etexilate-d11). c. Vortex for 1 minute to precipitate proteins. d. Centrifuge at 10,000 x g for 10 minutes at 4°C. e. Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of nitrogen at 40°C. f. Reconstitute the residue in 100 µL of the initial mobile phase. g. Inject into the LC-MS/MS system.

Protocol 2: Stability Indicating HPLC Method

• Column: C18 reverse-phase column (e.g., 250 x 4.6 mm, 5 µm).[4]

• Mobile Phase: A gradient or isocratic mixture of an acidic buffer (e.g., 0.01 M orthophosphoric acid, pH 2.6) and an organic solvent (e.g., acetonitrile).[11] A common mobile phase composition is a 30:30:40 (v/v/v) mixture of triethylammonium (B8662869) phosphate buffer (pH 2.0), methanol, and acetonitrile.[4]

• Flow Rate: 0.6 - 1.5 mL/min.[4][11]

• Detection: UV detection at 225 nm or 254 nm.[4][11]

• Column Temperature: Ambient or controlled at 25°C.

Mandatory Visualizations

Caption: Degradation pathways of Dabigatran Etexilate-d11.

Caption: Recommended workflow for plasma sample processing.

References

• 1. tsijournals.com [tsijournals.com]
• 2. scielo.br [scielo.br]
• 3. Identification of carboxylesterase-dependent dabigatran etexilate hydrolysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. iajps.com [iajps.com]
• 5. ijbpr.net [ijbpr.net]
• 6. scielo.br [scielo.br]
• 7. Blood Plasma and Serum Preparation | Thermo Fisher Scientific - AE [thermofisher.com]
• 8. inspq.qc.ca [inspq.qc.ca]
• 9. Esterase inhibitors as ester-containing drug stabilizers and their hydrolytic products: potential contributors to the matrix effects on bioanalysis by liquid chromatography/tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. semanticscholar.org [semanticscholar.org]
• 11. researchgate.net [researchgate.net]

Ion suppression effects on Dabigatran Etexilate-d11 in mass spectrometry

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering ion suppression effects during the mass spectrometric analysis of Dabigatran (B194492) Etexilate-d11.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and how can it affect the analysis of Dabigatran Etexilate-d11?

A1: Ion suppression is a matrix effect that reduces the ionization efficiency of an analyte, in this case, Dabigatran Etexilate-d11, in a mass spectrometer's ion source. This phenomenon can lead to decreased signal intensity, poor sensitivity, and inaccurate quantification. Co-eluting endogenous or exogenous compounds from the sample matrix compete with the analyte for ionization, resulting in a lower-than-expected signal for the analyte.

Q2: I am using a deuterated internal standard (Dabigatran Etexilate-d11). Shouldn't this compensate for ion suppression?

A2: Ideally, a stable isotope-labeled internal standard (SIL-IS) like Dabigatran Etexilate-d11 co-elutes with the analyte and experiences the same degree of ion suppression. This allows for accurate correction of the analyte signal. However, complete correction is not always guaranteed. The "deuterium isotope effect" can cause a slight chromatographic separation between the analyte and the SIL-IS. If this separation occurs in a region of significant ion suppression, the analyte and the internal standard will be affected differently, leading to inaccurate results.

Q3: What are the common sources of ion suppression in bioanalytical methods for Dabigatran Etexilate?

A3: Common sources of ion suppression in the analysis of Dabigatran Etexilate from biological matrices (e.g., plasma) include:

• Phospholipids: These are major components of cell membranes and are often co-extracted with the analyte.

• Salts: High concentrations of salts from buffers or the biological matrix can significantly suppress the ionization of the analyte.

• Co-administered drugs and their metabolites: Other therapeutic agents present in the sample can interfere with the ionization of Dabigatran Etexilate.

• Formulation excipients: In preclinical studies, formulation agents used to solubilize the drug can cause strong ion suppression.[1]

Q4: How can I assess the extent of ion suppression in my assay?

A4: A post-column infusion experiment is a common method to qualitatively assess ion suppression. This involves infusing a constant flow of a standard solution of Dabigatran Etexilate-d11 into the mass spectrometer while injecting a blank, extracted matrix sample onto the LC column. Any dip in the baseline signal of the internal standard indicates a region of ion suppression. To quantitatively assess the matrix effect, you can compare the peak area of the internal standard in a neat solution to its peak area in a post-extraction spiked blank matrix sample.

Troubleshooting Guide

Problem	Potential Cause	Troubleshooting Steps
Low or no signal for Dabigatran Etexilate-d11	Significant ion suppression from the matrix.	1. Improve Sample Preparation: Employ more rigorous sample cleanup techniques like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to remove interfering matrix components.[2] 2. Optimize Chromatography: Modify the LC gradient to achieve better separation of Dabigatran Etexilate-d11 from the regions of ion suppression. 3. Dilute the Sample: Diluting the sample can reduce the concentration of matrix components causing suppression.
Poor reproducibility of the internal standard signal	Inconsistent matrix effects between samples.	1. Standardize Sample Collection and Handling: Ensure uniformity in sample collection, processing, and storage to minimize variability in the matrix composition. 2. Use a Robust Internal Standard: While Dabigatran Etexilate-d11 is a good choice, ensure its concentration is appropriate and that it is added early in the sample preparation process to account for variability in extraction recovery.
Analyte and internal standard peaks are not perfectly co-eluting	Deuterium (B1214612) isotope effect leading to chromatographic separation.	1. Modify Chromatographic Conditions: Adjust the mobile phase composition, gradient slope, or column temperature to minimize the separation. 2. Use a Column with Different Selectivity: A different stationary phase may provide better co-elution.
Signal intensity of Dabigatran Etexilate-d11 decreases over an analytical run	Carryover of late-eluting matrix components causing progressive ion suppression.	1. Incorporate a Column Wash Step: Add a high-organic wash at the end of each gradient to elute strongly retained matrix components. 2. Increase the Run Time: Extend the chromatographic run to ensure all interfering compounds have eluted before the next injection.

Quantitative Data on Matrix Effects

While specific quantitative data on the ion suppression of Dabigatran Etexilate-d11 is not extensively reported in the literature, several studies on the bioanalysis of Dabigatran Etexilate have evaluated matrix effects. The general consensus is that with the use of a stable isotope-labeled internal standard and appropriate sample preparation, the matrix effects can be minimized to an acceptable level for bioanalytical method validation (typically within ±15%).

Analyte	Internal Standard	Matrix	Sample Preparation	Matrix Effect Observation	Reference
Dabigatran Etexilate and its metabolites	Not specified	Human Plasma	Protein Precipitation with Acetonitrile (B52724)	Method validated according to FDA guidelines, suggesting matrix effects were controlled.	[3]
Dabigatran	Dabigatran-d4	Human Plasma	Solid Phase Extraction	No significant matrix effects were observed. Recoveries were 93%-102%.	[4]
Dabigatran Etexilate and Dabigatran	Not specified	Rat Plasma	Protein Precipitation with Methanol	Method successfully applied to a pharmacokinetic study, implying managed matrix effects.
Dabigatran	¹³C₆-Dabigatran	Human Plasma and Breast Milk	Solid Phase Extraction	Assay validated for specificity, suggesting minimal interference.	[5]
Dabigatran	Dabigatran-¹³C₆	Human Plasma	Solid Phase Extraction	The method was validated and deemed qualified for routine analysis.	[6]

Experimental Protocols

Generic Sample Preparation Protocol (Protein Precipitation)

This protocol is a general guideline and may require optimization for specific matrices and instrumentation.

• Sample Aliquoting: To 100 µL of plasma sample, add 25 µL of Dabigatran Etexilate-d11 internal standard working solution (concentration will depend on the assay sensitivity).

• Protein Precipitation: Add 300 µL of cold acetonitrile (or methanol) to the plasma sample.

• Vortexing: Vortex the mixture for 1 minute to ensure complete protein precipitation.

• Centrifugation: Centrifuge the sample at 10,000 x g for 10 minutes at 4°C.

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase.

• Injection: Inject a portion of the reconstituted sample into the LC-MS/MS system.

LC-MS/MS Parameters for Dabigatran Etexilate Analysis

The following are typical starting parameters that should be optimized for your specific instrument.

• LC Column: A C18 reversed-phase column (e.g., 50 mm x 2.1 mm, 1.8 µm) is commonly used.

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient Elution: A gradient from low to high organic content (e.g., 5% to 95% B) over several minutes.

• Flow Rate: 0.3 - 0.5 mL/min.

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• Mass Spectrometer: A triple quadrupole mass spectrometer is typically used for quantitative analysis.

• MRM Transitions:

  • Dabigatran Etexilate: m/z 628.4 → 324.2

  • Dabigatran Etexilate-d11: The precursor ion will be shifted by +11 Da, and the product ion may or may not be shifted depending on the location of the deuterium labels. These transitions must be determined experimentally.

Visualizations

Caption: A typical experimental workflow for the bioanalysis of Dabigatran Etexilate.

Caption: The mechanism of ion suppression in the electrospray ionization (ESI) source.

References

• 1. endotell.ch [endotell.ch]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Development and validation of LC-MS/MS method for simultaneous determination of dabigatran etexilate and its active metabolites in human plasma, and its application in a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Determination of Dabigatran Concentration in Human Plasma and Breast Milk - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Improving peak shape and resolution for Dabigatran Etexilate-d11 in HPLC

Welcome to the technical support center for the HPLC analysis of Dabigatran Etexilate-d11. This resource provides troubleshooting guidance and answers to frequently asked questions to help researchers, scientists, and drug development professionals optimize their chromatographic methods for improved peak shape and resolution.

Troubleshooting Guide

This guide addresses common issues encountered during the HPLC analysis of Dabigatran Etexilate-d11.

Question 1: What are the likely causes of peak tailing for Dabigatran Etexilate-d11 and how can I resolve it?

Peak tailing is a common issue that can compromise the accuracy and precision of your analysis. The primary causes for Dabigatran Etexilate, and by extension its deuterated analog, involve secondary interactions with the stationary phase and mobile phase pH.

Troubleshooting Steps:

• Mobile Phase pH Adjustment: Dabigatran Etexilate is a basic compound. An inappropriate mobile phase pH can lead to interactions between the analyte and free silanol (B1196071) groups on the silica-based column packing, resulting in peak tailing.

  • Solution: Adjust the mobile phase pH to be at least 2 pH units away from the pKa of the analyte. For basic compounds like Dabigatran Etexilate, lowering the pH of the mobile phase can protonate the silanol groups and reduce these secondary interactions. The use of acidic modifiers like formic acid or phosphate (B84403) buffers is recommended. For example, a mobile phase containing a phosphate buffer at pH 3.0 has been shown to provide good peak shape.

• Column Selection: The choice of HPLC column can significantly impact peak shape.

  • Solution: Consider using an end-capped C18 or C8 column to minimize the availability of free silanol groups. Columns with different stationary phases, such as a cyano (CN) column, have also been used to improve resolution and avoid early elution.

• Mobile Phase Composition: The organic modifier and its proportion in the mobile phase are critical for achieving optimal peak shape.

  • Solution: Acetonitrile (B52724) is a commonly used organic modifier for the analysis of Dabigatran Etexilate. Experiment with different ratios of acetonitrile and a suitable buffer to find the optimal conditions for your specific column and system. Some methods have found success with a simple mobile phase of acetonitrile and water (e.g., 70:30 v/v).

• Sample Overload: Injecting too much sample onto the column can lead to peak distortion, including tailing.

  • Solution: Reduce the injection volume or dilute the sample to a lower concentration.

Troubleshooting Workflow for Peak Tailing

Caption: A logical workflow for troubleshooting peak tailing.

Question 2: I am observing peak fronting for Dabigatran Etexilate-d11. What could be the cause and how can I fix it?

Peak fronting is less common than tailing but can still affect the quality of your chromatography.

Potential Causes and Solutions:

• Sample Overload: This is a primary cause of peak fronting, where the concentration of the analyte is too high for the column to handle.

  • Solution: Dilute your sample or reduce the injection volume.

• Sample Solvent Incompatibility: If the sample is dissolved in a solvent that is much stronger than the mobile phase, it can cause the analyte to move through the column too quickly, leading to a fronting peak.

  • Solution: Whenever possible, dissolve your sample in the initial mobile phase. If this is not feasible, use a solvent with a similar or weaker elution strength than the mobile phase.

• Column Degradation: A void or channel in the column packing material can lead to distorted peak shapes, including fronting.

  • Solution: If you suspect column degradation, try flushing the column or, if necessary, replace it with a new one.

Troubleshooting Workflow for Peak Fronting

Caption: A step-by-step guide to resolving peak fronting issues.

Question 3: How can I improve the resolution between Dabigatran Etexilate-d11 and other components in my sample?

Achieving good resolution is crucial for accurate quantification, especially when dealing with impurities or metabolites.

Strategies for Improving Resolution:

• Optimize Mobile Phase Composition: The ratio of organic solvent to aqueous buffer is a powerful tool for adjusting selectivity.

  • Solution: Systematically vary the gradient or isocratic composition of your mobile phase. For Dabigatran Etexilate, a gradient elution using a mobile phase of ammonium (B1175870) formate (B1220265) buffer and acetonitrile has been shown to effectively separate the drug from its impurities.

• Adjust Mobile Phase pH: Small changes in pH can significantly alter the retention times of ionizable compounds, thereby improving resolution.

  • Solution: Experiment with different pH values of your aqueous buffer. For instance, adjusting the pH of an ammonium formate buffer can impact the resolution between Dabigatran Etexilate and its related substances.

• Change the Column: Different column chemistries offer different selectivities.

  • Solution: If optimizing the mobile phase on your current column is insufficient, consider trying a column with a different stationary phase (e.g., C8, Phenyl, or Cyano) or a different particle size.

• Modify the Flow Rate: Lowering the flow rate can sometimes improve resolution, although it will increase the run time.

  • Solution: Evaluate the effect of reducing the flow rate on the resolution of your critical peak pairs.

• Adjust the Column Temperature: Temperature can influence the viscosity of the mobile phase and the kinetics of mass transfer, which can affect resolution.

  • Solution: Increasing the column temperature can sometimes lead to sharper peaks and improved resolution.

Frequently Asked Questions (FAQs)

Q1: What are typical starting conditions for an HPLC method for Dabigatran Etexilate-d11?

Based on published methods for Dabigatran Etexilate, a good starting point would be a reversed-phase C18 column with a mobile phase consisting of a mixture of acetonitrile and a buffered aqueous solution (

Adsorption problems of Dabigatran Etexilate-d11 in analytical systems

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing potential adsorption-related issues during the analysis of Dabigatran Etexilate-d11.

Troubleshooting Guides

Issue 1: Low or Inconsistent Recovery of Dabigatran Etexilate-d11 (Internal Standard)

Symptoms:

• Low peak area or signal intensity for Dabigatran Etexilate-d11 compared to expectations.

• High variability in the internal standard signal across a batch of samples.

• Inaccurate and imprecise quantification of the target analyte (Dabigatran Etexilate).

Possible Causes and Solutions:

Cause	Explanation	Troubleshooting Steps
Adsorption to Sample Containers	Dabigatran Etexilate is a lipophilic and slightly basic compound, making it prone to non-specific binding to surfaces of sample tubes and vials, especially those made of glass. Deuterated analogs can sometimes exhibit slightly different physicochemical properties, potentially altering their adsorption profile.	1. Use appropriate container materials: Switch to polypropylene (B1209903) or other low-binding microcentrifuge tubes and autosampler vials. 2. Pre-condition containers: Rinse containers with a solution of a similar compound or a blocking agent to saturate active adsorption sites. 3. Minimize surface area: Use the smallest appropriate container size for your sample volume.
Adsorption to Pipette Tips	Similar to sample containers, the surfaces of pipette tips can adsorb the analyte, leading to inaccurate dispensing and low recovery.	1. Use low-retention pipette tips: These tips have a hydrophobic surface that minimizes sample binding. 2. Pre-wet tips: Aspirate and dispense the sample solution or a similar solvent multiple times before the actual transfer to passivate the surface.
Adsorption within the LC System	The metallic surfaces of the LC pump, tubing, and injector, as well as the stationary phase of the column, can be sites of analyte adsorption. This can lead to peak tailing, carryover, and reduced signal intensity.	1. System Passivation: Flush the entire LC system with a high-concentration solution of a similar, non-interfering compound to block active sites. A blank injection with a high concentration of the analyte itself can also be effective. 2. Mobile Phase Additives: Incorporate a small amount of a competing agent into the mobile phase, such as a non-ionic surfactant or a competing base, to reduce non-specific binding. 3. Use of Bio-inert LC Systems: Employ LC systems with PEEK or other inert materials for tubing and fittings to minimize metal interactions.
pH-Dependent Adsorption	The solubility and charge state of Dabigatran Etexilate are pH-dependent. At certain pH values, the molecule may be more prone to adsorption.	1. Adjust Sample pH: Ensure the pH of the sample diluent is optimized to maintain the analyte in a soluble and less adsorptive state. For Dabigatran Etexilate, a slightly acidic pH is generally preferred. 2. Mobile Phase pH: Optimize the mobile phase pH to ensure good peak shape and minimize interactions with the stationary phase.

Troubleshooting Workflow for Low Internal Standard Recovery

Troubleshooting workflow for low internal standard signal.

Frequently Asked Questions (FAQs)

Q1: Why is my Dabigatran Etexilate-d11 peak showing significant tailing?

A1: Peak tailing for Dabigatran Etexilate-d11 is often a result of strong interactions between the analyte and active sites within the analytical system. This can be caused by:

• Secondary interactions with the stationary phase: Residual silanol (B1196071) groups on silica-based columns can interact with the basic functional groups of Dabigatran Etexilate.

• Adsorption to metallic surfaces: Stainless steel components in the LC system can contribute to peak tailing.

• Inappropriate mobile phase pH: A suboptimal pH can lead to undesirable interactions.

To address this, consider using a column with end-capping to block silanol groups, passivating your LC system, or adding a small amount of a competing amine (e.g., triethylamine) to your mobile phase to improve peak shape.

Q2: I am observing carryover of Dabigatran Etexilate-d11 in my blank injections.

A2: Carryover is a common issue caused by the adsorption of the analyte to surfaces in the autosampler and injector. To mitigate this:

• Optimize the needle wash procedure: Use a strong solvent for the needle wash that is effective at solubilizing Dabigatran Etexilate. A mixture of organic solvent and a small amount of acid or base might be more effective than a neutral solvent.

• Increase the wash volume and duration: Ensure the needle and injection port are thoroughly flushed between injections.

• Use multiple wash solvents: A sequence of washes with different solvents (e.g., a strong organic solvent followed by the initial mobile phase) can be more effective.

Q3: Can the deuteration of Dabigatran Etexilate-d11 affect its adsorption properties compared to the non-deuterated form?

A3: While stable isotope-labeled internal standards are designed to have nearly identical physicochemical properties to their non-labeled counterparts, minor differences can exist. Deuterium substitution can slightly alter properties like lipophilicity and pKa.[1] These small changes could potentially lead to subtle differences in adsorption behavior and chromatographic retention time. In most cases, these differences are negligible, but in sensitive assays, they could contribute to variability. It is crucial to evaluate the chromatographic behavior of both the analyte and the internal standard during method development to ensure they co-elute and respond similarly to matrix effects.

Q4: Are there any specific sample preparation techniques to minimize adsorption of Dabigatran Etexilate-d11?

A4: Yes, in addition to using low-binding consumables, consider the following during sample preparation:

• Protein Precipitation: When using protein precipitation with acetonitrile, ensure complete precipitation and centrifugation to avoid carryover of proteins that could contribute to adsorption downstream.

• Solid-Phase Extraction (SPE): If using SPE, ensure the sorbent is appropriate for the lipophilic and basic nature of Dabigatran Etexilate and that the elution solvent is strong enough to ensure complete recovery.

• Solvent Choice: Dissolve the extracted sample in a solvent that is compatible with the mobile phase and minimizes adsorption. The addition of a small percentage of an organic acid or base to the reconstitution solvent can be beneficial.

Q5: What quantitative data is available on the adsorption of Dabigatran Etexilate?

A5: While specific quantitative data on the adsorption of Dabigatran Etexilate-d11 to analytical system components is limited in the public domain, a study on the adsorption of the non-deuterated form, Dabigatran Etexilate, on activated charcoal provides some insight into its adsorptive nature.[2][3][4]

Matrix	Initial Dabigatran Etexilate Concentration	Adsorbent	Adsorption Efficiency
Water	8.3 mg/mL	Activated Charcoal	>99.9%
Water	15.6 mg/mL	Activated Charcoal	>99.9%
Water	29.6 mg/mL	Activated Charcoal	>99.9%
Human Plasma	470 ng/mL	Activated Charcoal	>99.7%
Human Plasma	940 ng/mL	Activated Charcoal	>99.8%

Data summarized from a study on the in vitro adsorption of Dabigatran Etexilate to activated charcoal.[2][3][4]

This data demonstrates the high adsorptive potential of Dabigatran Etexilate, suggesting that its deuterated analog may also be susceptible to significant adsorption on various surfaces.

Experimental Protocols

Protocol 1: System Passivation to Reduce Adsorption

Objective: To saturate active adsorption sites within the LC system to minimize non-specific binding of Dabigatran Etexilate-d11.

Materials:

• High-concentration solution of a non-interfering, structurally similar compound (e.g., a basic, lipophilic drug) or Dabigatran Etexilate itself (at a concentration significantly higher than the analytical range).

• LC-MS grade solvents.

Procedure:

• Prepare the Passivation Solution: Dissolve the chosen compound in a suitable solvent (e.g., 50:50 acetonitrile:water) to a high concentration (e.g., 10-100 µg/mL).

• Disconnect the Column: Remove the analytical column from the system to avoid overloading it.

• Flush the System: Pump the passivation solution through the entire LC system (from the pump to the detector) at a low flow rate (e.g., 0.1-0.2 mL/min) for an extended period (e.g., 1-2 hours).

• Equilibrate with Mobile Phase: Replace the passivation solution with the initial mobile phase and flush the system for at least 30 minutes to remove any residual passivation solution.

• Reconnect the Column: Reinstall the analytical column and equilibrate with the mobile phase until a stable baseline is achieved.

• Perform Blank Injections: Inject several blanks to ensure the system is clean and the baseline is stable before running samples.

Passivation Workflow

Workflow for LC system passivation.

Protocol 2: Evaluation of Sample Container Adsorption

Objective: To determine the extent of Dabigatran Etexilate-d11 adsorption to different types of sample containers.

Materials:

• Dabigatran Etexilate-d11 stock solution.

• Sample diluent (e.g., 50:50 acetonitrile:water).

• Different types of sample vials/tubes (e.g., glass, polypropylene, low-binding).

Procedure:

• Prepare Spiked Samples: Prepare a set of samples by spiking a known concentration of Dabigatran Etexilate-d11 into the sample diluent in each type of container.

• Incubate: Allow the samples to sit in the containers for a period that mimics the typical sample processing and analysis time (e.g., 4 hours) at room temperature.

• Transfer and Analyze: Transfer an aliquot from each container to an autosampler vial (if not already in one) and analyze by LC-MS/MS.

• Compare Results: Compare the peak areas of Dabigatran Etexilate-d11 from the different container types. A significantly lower peak area in one type of container compared to others indicates adsorption.

Logical Relationship for Container Evaluation

Logical diagram for evaluating container adsorption.

References

• 1. Recent Updates on the Development of Deuterium-Containing Drugs for the Treatment of Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Adsorption of Dabigatran Etexilate in Water or Dabigatran in Pooled Human Plasma by Activated Charcoal in Vitro. | Semantic Scholar [semanticscholar.org]

Minimizing isotopic exchange in deuterium-labeled standards like Dabigatran Etexilate-d11

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on minimizing isotopic exchange in deuterium-labeled standards, with a specific focus on compounds like Dabigatran Etexilate-d11.

Frequently Asked Questions (FAQs)

Q1: What is hydrogen-deuterium (H/D) isotopic exchange and why is it a concern for my Dabigatran Etexilate-d11 standard?

A1: Hydrogen-deuterium (H/D) exchange is a chemical reaction where a deuterium (B1214612) atom on your labeled standard is replaced by a hydrogen atom from the surrounding environment, such as from a solvent.[1][2] This is a significant issue in quantitative analysis as it compromises the isotopic purity of the standard.[2][3] The loss of the deuterium label can lead to the internal standard being misinterpreted as the unlabeled analyte, resulting in inaccurate measurements and "false positives".[1][2]

Q2: Which deuterium labels are most susceptible to exchange?

A2: Deuterium atoms attached to heteroatoms like oxygen (-OH), nitrogen (-NH), and sulfur (-SH) are highly prone to exchange.[1][4] Additionally, deuterium atoms on a carbon atom adjacent to a carbonyl group can also exchange under certain conditions due to a process called keto-enol tautomerism.[1][4] When selecting a deuterated standard, it is preferable to choose one where the labels are on stable, non-exchangeable positions.[5]

Q3: What are the primary factors that influence the rate of deuterium exchange?

A3: The rate of H/D exchange is primarily influenced by pH, temperature, and the type of solvent used.[1][2][6] Both acidic and basic conditions can catalyze the exchange.[1][7] Higher temperatures increase the reaction rate, while protic solvents like water and methanol (B129727) can readily provide protons for exchange.[1][2][5]

Q4: How should I store my Dabigatran Etexilate-d11 standard to ensure its long-term stability?

A4: To ensure the long-term stability of your deuterated standard, it is crucial to store it under appropriate conditions. Dabigatran Etexilate, in general, is sensitive to moisture.[8][9] Therefore, it is recommended to store the standard in a tightly sealed container to prevent exposure to atmospheric moisture.[2][3] For optimal stability, store the standard at low temperatures, such as -20°C or -80°C, and in an aprotic solvent like acetonitrile (B52724) or dioxane whenever possible.[1][5] Always refer to the manufacturer's certificate of analysis for specific storage recommendations.[3][5]

Q5: Are there alternatives to deuterium labeling to avoid exchange issues?

A5: Yes, stable isotopes such as Carbon-13 (¹³C) and Nitrogen-15 (¹⁵N) can be used for labeling and are not susceptible to exchange.[4][10] However, deuterium labeling is often more common due to lower synthesis costs.[4][10] When using deuterium, careful selection of the label's position on the molecule can minimize exchange problems.[10]

Troubleshooting Guides

Issue 1: I am observing a significant loss of the deuterium label in my Dabigatran Etexilate-d11 standard during sample analysis.

This is a common issue often referred to as "back-exchange," where deuterium atoms are replaced by hydrogen atoms from the analytical environment.[1][11]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for deuterium label loss.

Issue 2: My analytical results are inconsistent between experimental replicates.

Inconsistent results can often be traced back to minor variations in sample handling and preparation.

Potential Causes and Solutions:

• Inconsistent Sample Handling: Minor differences in timing, temperature, or volumes can lead to significant variations in back-exchange.[12]

  • Solution: Develop and adhere to a strict Standard Operating Procedure (SOP) for all sample preparation steps.[11]

• Peptide Carry-over: Residual peptides from previous injections can interfere with the current analysis.

  • Solution: Implement rigorous wash cycles between sample injections.

• Use of Non-Volatile Buffers: These can interfere with the ionization process in mass spectrometry.

  • Solution: Whenever possible, use volatile buffers like formic acid in the LC mobile phase.[11]

Data Presentation

Table 1: Influence of Experimental Conditions on Deuterium Exchange Rate

Parameter	Condition	Effect on Exchange Rate	Recommendation to Minimize Exchange
pH	High (>7) or Low (<2.5)	Increased	Maintain pH in the range of 2.5 - 3.0[1][11]
Temperature	High	Increased	Store and analyze at low temperatures (e.g., 4°C)[1][5][11]
Solvent	Protic (e.g., Water, Methanol)	Increased	Use aprotic solvents (e.g., Acetonitrile) or D₂O-based buffers[1][5]
Label Position	On Heteroatoms (O, N, S)	High	Choose standards with labels on stable carbon positions[1][4]
Label Position	Alpha to Carbonyl	Moderate	Be cautious with pH and temperature[1][4]

Experimental Protocols

Protocol 1: Preparation of Stock and Working Solutions of Dabigatran Etexilate-d11

This protocol outlines the general steps for preparing stock and working solutions while minimizing the risk of isotopic exchange.

• Acclimatization: Before opening, allow the sealed container of the deuterated standard to equilibrate to room temperature for at least 30 minutes to prevent moisture condensation.[3]

• Inert Atmosphere: If possible, perform all manipulations under a dry, inert atmosphere (e.g., nitrogen or argon).[3][5]

• Solvent Selection: Use a high-purity, dry, aprotic solvent such as acetonitrile for reconstitution.

• Weighing: Accurately weigh the required amount of the standard using a calibrated analytical balance.

• Dissolution: Quantitatively transfer the standard to a Class A volumetric flask. Add a small amount of the chosen solvent to dissolve the standard completely. Gentle vortexing or sonication may be used if necessary.

• Homogenization: Once dissolved, dilute to the final volume with the solvent. Cap the flask and invert it multiple times to ensure the solution is homogeneous.

• Storage: Transfer the stock solution to a pre-labeled, airtight, and light-protected (amber) vial. Store at the recommended low temperature (e.g., -20°C or -80°C).[1][5]

• Working Solution Preparation: Prepare working solutions fresh as needed by diluting the stock solution with the appropriate solvent or matrix.[5]

Protocol 2: LC-MS Sample Analysis to Minimize Back-Exchange

This protocol is designed to minimize the loss of the deuterium label during LC-MS analysis.

Caption: Workflow to minimize deuterium exchange during LC-MS analysis.

• Sample Preparation: If possible, perform the final dilution of the sample in an aprotic solvent. If an aqueous solution is necessary, ensure it is acidified to a pH of approximately 2.5-3.0 with an appropriate acid like formic acid.[1] Pre-chill all buffers, tubes, and pipette tips.[11]

• LC System Conditions:

  • Maintain the autosampler and column at a low temperature (e.g., 4°C) to slow down the exchange rate.[11]

  • Use a mobile phase containing an acidifier such as 0.1% formic acid to maintain a low pH.[11]

• Mass Spectrometry System:

  • Configure the mass spectrometer to monitor for both the deuterated standard and the potential unlabeled analogue to assess the extent of back-exchange.[1]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 5. benchchem.com [benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. hcplive.com [hcplive.com]
• 10. hilarispublisher.com [hilarispublisher.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]

Technical Support Center: Dabigatran Etexilate-d11 Synthesis and Purification

Welcome to the technical support center for Dabigatran (B194492) Etexilate-d11. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges during its synthesis and purification.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in synthesizing Dabigatran Etexilate-d11 compared to its non-deuterated analog?

A1: The synthesis of Dabigatran Etexilate-d11 shares many challenges with its non-deuterated counterpart, but with added complexities related to the deuterated starting materials. Key challenges include:

• Cost and Availability of Deuterated Reagents: Deuterium-labeled compounds are often more expensive and less readily available than their standard versions.[1]

• Isotopic Dilution: Care must be taken to prevent the exchange of deuterium (B1214612) atoms with hydrogen from solvents or reagents, which would lower the isotopic purity of the final product. This is particularly relevant for exchangeable protons on heteroatoms.

• Reaction Kinetics: The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond.[2] This "deuterium isotope effect" can slow down reaction rates, potentially requiring adjustments to reaction conditions like temperature or time.[1][2]

• Metabolic Switching: While deuterium is often added to slow metabolism at a specific site, this can sometimes promote metabolism at another, previously minor, site—a phenomenon known as metabolic switching.[2]

Q2: What are the most common impurities encountered during the synthesis of Dabigatran Etexilate, and how can they be controlled?

A2: Several process-related impurities can arise during synthesis.[3][4] Key impurities include:

• Incomplete Cyclization Products: Intermediates may fail to cyclize completely to form the benzimidazole (B57391) core, leading to impurities.

• Degradation Products: Hydrolysis of the ester or carbamate (B1207046) functionalities can occur under acidic or basic conditions, especially during workup.[5]

• Byproducts from Reagents: Commercially available n-hexyl chloroformate, used in a critical step, can contain related impurities that lead to the formation of undesired analogs in the final product.[4][6] Using high-purity reagents or alternative synthetic routes, such as replacing n-hexyl chloroformate with n-hexanol and a coupling agent, can mitigate this issue.[6]

• Oxidative Impurities: Oxidation of the dabigatran molecule can lead to the formation of N-oxide or other related substances.[5]

Strategies to control these impurities involve optimizing reaction conditions, using high-purity starting materials, and implementing robust purification protocols for intermediates.[4][7]

Q3: My final product has low purity after purification. What are the likely causes and troubleshooting steps?

A3: Low purity after purification often points to inefficient removal of closely related impurities or degradation of the product during the purification process itself.

• Check for Co-precipitation: Impurities with similar solubility profiles may co-precipitate with the product during crystallization.

• Solvent System Optimization: The choice of solvent is critical. Various solvent systems like acetone (B3395972)/water, ethyl acetate (B1210297)/ethanol, and THF/ethyl acetate have been used for recrystallization with varying success.[8][9] Experiment with different solvent ratios and cooling profiles.

• Degradation During Purification: Dabigatran Etexilate can be sensitive to prolonged heating. Ensure that temperatures during dissolution for recrystallization are not excessively high and that heating times are minimized.[10]

• Inadequate Washing: Ensure the filter cake is washed with an appropriate, cold solvent to remove residual mother liquor containing impurities without dissolving a significant amount of the product.[11]

• Consider Multiple Purification Steps: A multi-step purification process, such as slurrying in water followed by two different recrystallization steps, can be highly effective at removing a wider range of impurities to achieve purity levels of ≥99.8%.[8][9]

Troubleshooting Guides

Problem 1: Low Reaction Yield

Potential Cause	Troubleshooting Action
Incomplete Reaction	Monitor reaction progress closely using TLC or HPLC. Consider extending the reaction time or slightly increasing the temperature. Verify the quality and stoichiometry of all reagents.
Side Reactions	Lowering the reaction temperature may reduce the formation of byproducts. Ensure the reaction is performed under an inert atmosphere (e.g., nitrogen) if sensitive to air or moisture.
Product Loss During Workup	The product may have some solubility in the aqueous layer during extraction; check all aqueous layers by TLC/HPLC before discarding.[12] Emulsions can also trap the product; use brine or centrifugation to break them.
Poor Mixing	Inadequate agitation can lead to localized concentration gradients and incomplete reactions. Ensure the stirring speed is sufficient for the scale of the reaction.[13]
Sub-optimal Reagent Quality	Impurities in starting materials can interfere with the reaction.[6] Use reagents of known high purity or purify them before use.

Problem 2: Difficulty with Crystallization/Precipitation

Potential Cause	Troubleshooting Action
Product is Oiling Out	This occurs when the solution becomes supersaturated at a temperature above the melting point of the solid. Try lowering the initial concentration, cooling the solution more slowly, or adding an anti-solvent at a lower temperature.
No Crystals Form	The solution may not be sufficiently supersaturated. Try concentrating the solution further, cooling to a lower temperature, or using a different solvent/anti-solvent system. Seeding the solution with a small crystal of the pure product can induce crystallization.[9]
Formation of Amorphous Solid	Rapid precipitation can lead to amorphous material instead of a crystalline solid. Slow down the rate of cooling or the addition of the anti-solvent. Stirring the suspension for an extended period (aging) at the final temperature can sometimes promote conversion to the crystalline form.[14]
Hydrate Formation	The presence of water can lead to the formation of hydrates, which may have different solubility and stability profiles.[15][16] Control the water content in your solvents, especially when using mixtures like acetone/water.[8]

Data and Protocols

Table 1: Comparison of Purification Methods for Dabigatran Etexilate

Method	Solvent System	Reported Purity	Reference
Method A	1. Slurry with Acetone/Water (8:8 vol)2. Recrystallize from Ethyl Acetate/Ethanol (7:0.3 vol)	99.7%	[8][9]
Method B	Recrystallization from Ethyl Acetate/Acetone (7:3 vol)	99.7%	[8][9]
Method C	Recrystallization from Ethanol/Ethyl Acetate	99.7%	[14]
Method D	1. Slurry with Water2. Recrystallize from Acetone/Water3. Purify with THF/Ethyl Acetate	≥ 99.8%	[8][9]

Experimental Protocol: Multi-Step Purification of Dabigatran Etexilate

This protocol is adapted from a patented high-purity process and is intended for the non-deuterated compound. Adjustments may be necessary for Dabigatran Etexilate-d11 based on observed solubility and crystallization behavior.

Objective: To purify crude Dabigatran Etexilate to ≥99.8% purity.[8][9]

Materials:

• Crude Dabigatran Etexilate

• Deionized Water

• Acetone

• Tetrahydrofuran (B95107) (THF)

• Ethyl Acetate

Procedure:

• Step A: Water Slurry

  • Add the crude Dabigatran Etexilate product to deionized water.

  • Stir the slurry at a temperature between 5-30°C for 1-2 hours.

  • Filter the solid and wash with water to obtain Crude Product B.

• Step B: Acetone/Water Recrystallization

  • Add Crude Product B to acetone and heat to 20-50°C until a clear solution is obtained.

  • Slowly add deionized water dropwise to induce precipitation.

  • Cool the solution to 0-10°C and stir for a sufficient time to ensure complete crystallization.

  • Filter the solid, wash with a cold acetone/water mixture, and dry to obtain Crude Product C.

• Step C: THF/Ethyl Acetate Recrystallization

  • Add Crude Product C to a mixture of tetrahydrofuran and ethyl acetate.

  • Heat to 50-70°C to achieve complete dissolution.

  • Cool the solution to 40-45°C. At this point, adding a seed crystal is recommended to promote controlled crystallization.

  • Slowly cool the mixture to 0-5°C and hold for 1-2 hours.

  • Filter the resulting solid, wash with cold ethyl acetate.

  • Dry the final product under vacuum at 40-50°C to obtain high-purity Dabigatran Etexilate.

Visual Workflow and Pathway Diagrams

Caption: Simplified synthesis pathway for Dabigatran Etexilate-d11.

Caption: Multi-step purification workflow for high-purity Dabigatran Etexilate.

References

• 1. Deuterated Compounds [simsonpharma.com]
• 2. bpb-us-e1.wpmucdn.com [bpb-us-e1.wpmucdn.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. derpharmachemica.com [derpharmachemica.com]
• 6. asianpubs.org [asianpubs.org]
• 7. US9533971B2 - Process for the synthesis of dabigatran and its intermediates - Google Patents [patents.google.com]
• 8. US20190152945A1 - Preparation process for high-purity dabigatran etexilate - Google Patents [patents.google.com]
• 9. data.epo.org [data.epo.org]
• 10. pharmtech.com [pharmtech.com]
• 11. CN106397403A - Method for purifying dabigatran etexilate mesylate intermediate - Google Patents [patents.google.com]
• 12. How To [chem.rochester.edu]
• 13. thepharmamaster.com [thepharmamaster.com]
• 14. WO2012027543A1 - Solid state forms of dabigatran etexilate, dabigatran etexilate mesylate and processes for preparation thereof - Google Patents [patents.google.com]
• 15. Investigation of Solid-State Hydrate-Anhydrous Phase Transformations of Dabigatran Etexilate Hemi-Edisylate [mdpi.com]
• 16. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of an Analytical Method for Dabigatran Etexilate Using Dabigatran Etexilate-d11

This guide provides a comprehensive comparison of analytical methods for the quantification of Dabigatran (B194492) Etexilate, with a focus on the validation of a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method using Dabigatran Etexilate-d11 as an internal standard. The information is intended for researchers, scientists, and drug development professionals to facilitate the selection and validation of robust bioanalytical methods.

Introduction to Dabigatran Etexilate and the Need for Robust Bioanalysis

Dabigatran Etexilate is an oral prodrug that is rapidly converted to its active form, dabigatran, a potent, direct thrombin inhibitor.[1][2] It is widely prescribed for the prevention of stroke and systemic embolism.[2] Accurate and precise quantification of Dabigatran Etexilate and its metabolites in biological matrices is crucial for pharmacokinetic studies, therapeutic drug monitoring, and ensuring patient safety.[3][4][5] Bioanalytical method validation is a regulatory requirement to ensure the reliability of the data generated.[4][5][6][7][8]

Stable isotope-labeled internal standards, such as Dabigatran Etexilate-d11, are considered the "gold standard" for LC-MS/MS-based quantification.[9] They co-elute with the analyte and exhibit similar ionization and fragmentation patterns, effectively compensating for matrix effects and variability in sample processing.[9]

Comparison of Analytical Methods

While LC-MS/MS is the preferred method for its high sensitivity and selectivity, other techniques like High-Performance Liquid Chromatography (HPLC) with UV detection are also used.[10][11][12][13][14]

Parameter	LC-MS/MS with Dabigatran Etexilate-d11	HPLC-UV
Principle	Separation by liquid chromatography followed by detection based on mass-to-charge ratio.	Separation by liquid chromatography followed by detection based on UV absorbance.
Sensitivity	High (Lower Limit of Quantification (LLOQ) typically in the low ng/mL range).[15]	Moderate (LLOQ typically in the µg/mL range).[10][12][13][15]
Selectivity	Very high, able to distinguish between structurally similar compounds and metabolites.[3][16]	Lower, potential for interference from co-eluting compounds.
Internal Standard	Stable isotope-labeled (e.g., Dabigatran Etexilate-d11) is ideal.[9]	Structurally similar compound.
Matrix Effect	Can be significant but is effectively compensated by a co-eluting stable isotope-labeled internal standard.[9]	Less susceptible to ion suppression/enhancement but can be affected by interfering substances.
Application	Pharmacokinetic studies, therapeutic drug monitoring, bioequivalence studies.[3][15]	Quality control of bulk drug and pharmaceutical formulations.[1][10][11][12][14][16]

Validation Parameters for an LC-MS/MS Method Using Dabigatran Etexilate-d11

The validation of a bioanalytical method should be performed according to regulatory guidelines from agencies such as the FDA and EMA.[4][5][6][7][8] The following table summarizes key validation parameters and typical acceptance criteria.

Validation Parameter	Description	Typical Acceptance Criteria (FDA/EMA)
Selectivity	The ability of the method to differentiate and quantify the analyte in the presence of other components in the sample.	No significant interfering peaks at the retention time of the analyte and internal standard.
Linearity	The ability to elicit test results that are directly proportional to the concentration of the analyte.	Correlation coefficient (r²) > 0.99.[3][9][12][15]
Accuracy	The closeness of the determined value to the nominal concentration.	Within ±15% of the nominal value (±20% at the LLOQ).[9]
Precision	The closeness of agreement among a series of measurements from multiple sampling of the same homogeneous sample.	Coefficient of variation (%CV) or Relative Standard Deviation (%RSD) should not exceed 15% (20% at the LLOQ).[9]
Recovery	The extraction efficiency of an analytical process, reported as a percentage of the known amount of an analyte carried through the sample extraction and processing steps.	Consistent, precise, and reproducible.
Matrix Effect	The direct or indirect alteration or interference in response due to the presence of unintended analytes or other interfering substances in the sample.	The matrix factor should be consistent and the %CV should be ≤15%.
Stability	The chemical stability of an analyte in a given matrix under specific conditions for given time intervals.	Analyte concentration should be within ±15% of the nominal concentration.

Experimental Protocol: LC-MS/MS Quantification of Dabigatran Etexilate

This section details a typical experimental protocol for the quantification of Dabigatran Etexilate in human plasma using Dabigatran Etexilate-d11 as an internal standard.

Sample Preparation (Protein Precipitation)

• To 100 µL of plasma sample, add 25 µL of Dabigatran Etexilate-d11 internal standard working solution (e.g., 100 ng/mL in methanol).

• Vortex for 10 seconds.

• Add 300 µL of acetonitrile (B52724) to precipitate proteins.[3]

• Vortex for 1 minute.

• Centrifuge at 10,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

• Inject an aliquot (e.g., 5 µL) into the LC-MS/MS system.

Liquid Chromatography Conditions

Parameter	Condition
Column	C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in water[1]
Mobile Phase B	Acetonitrile[1]
Flow Rate	0.4 mL/min
Gradient	Start with 20% B, increase to 95% B over 3 minutes, hold for 1 minute, then return to initial conditions.
Column Temperature	40°C

Mass Spectrometry Conditions

Parameter	Condition
Ionization Mode	Positive Electrospray Ionization (ESI+)[3]
Detection Mode	Multiple Reaction Monitoring (MRM)[3]
MRM Transitions	Dabigatran Etexilate: m/z 628.4 → 324.2 Dabigatran Etexilate-d11: m/z 639.4 → 335.2
Ion Source Temperature	500°C
Ion Spray Voltage	5500 V

Visualizations

Caption: Workflow for the bioanalysis of Dabigatran Etexilate.

References

• 1. actascientific.com [actascientific.com]
• 2. ema.europa.eu [ema.europa.eu]
• 3. Development and validation of LC-MS/MS method for simultaneous determination of dabigatran etexilate and its active metabolites in human plasma, and its application in a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Bioanalytical method validation: new FDA guidance vs. EMA guideline. Better or worse? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ICH M10 on bioanalytical method validation - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 6. pharmacompass.com [pharmacompass.com]
• 7. M10 Bioanalytical Method Validation and Study Sample Analysis | FDA [fda.gov]
• 8. ema.europa.eu [ema.europa.eu]
• 9. benchchem.com [benchchem.com]
• 10. iajpr.com [iajpr.com]
• 11. wjpmr.com [wjpmr.com]
• 12. ijpar.com [ijpar.com]
• 13. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 14. curresweb.com [curresweb.com]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]

Navigating Bioanalysis: A Comparative Guide to Internal Standards for Dabigatran Quantification

For researchers, scientists, and drug development professionals, the precise quantification of dabigatran (B194492) etexilate and its active metabolite, dabigatran, is paramount for pharmacokinetic, bioequivalence, and toxicokinetic studies. The choice of an appropriate internal standard (IS) is a critical determinant of a bioanalytical method's robustness and reliability. While the ideal IS, a stable isotope-labeled (SIL) version of the analyte, is often the gold standard, practical considerations may necessitate the evaluation of other alternatives.

This guide provides a comparative overview of various internal standards used in the liquid chromatography-tandem mass spectrometry (LC-MS/MS) analysis of dabigatran. While this report aimed to include a cross-validation of Dabigatran Etexilate-d11, a comprehensive search of scientific literature did not yield published data on its use or performance as an internal standard for dabigatran analysis. Consequently, this guide focuses on the performance of documented internal standards: the stable isotope-labeled compounds Dabigatran-d3 and Dabigatran-¹³C₆ , and a structurally unrelated compound, Sertraline .

Performance Comparison of Internal Standards

The selection of an internal standard significantly influences key validation parameters of a bioanalytical method. An ideal IS should mimic the analyte's behavior during sample preparation and ionization, thereby compensating for variability and enhancing the accuracy and precision of the results.[1] Stable isotope-labeled internal standards are generally preferred as they co-elute with the analyte and exhibit similar behavior in the mass spectrometer, providing the most effective normalization.[1]

The following table summarizes the comparative performance of Dabigatran-d3, Dabigatran-¹³C₆, and Sertraline based on available data.

Internal Standard	Type	Accuracy (%)	Precision (%RSD)	Recovery (%)	Matrix Effect (%)	Linearity (r²)
Dabigatran-d3	Stable Isotope-Labeled	89.8 - 104.4	Within-run: <5.6Between-run: <3.9	Not Explicitly Stated	Not Explicitly Stated	>0.99
Dabigatran-¹³C₆	Stable Isotope-Labeled	99.4 - 103.42[1]	Intra-day: 1.07 - 8.76	85 - 105	88 - 102 (when corrected with IS)	>0.9956[2]
Sertraline	Structurally Unrelated	Not Explicitly Stated	Not Explicitly Stated	Not Explicitly Stated	May not fully compensate	Not Explicitly Stated

Note: The data presented is compiled from different studies, and direct comparison should be made with caution as experimental conditions may vary.

Based on the available data, stable isotope-labeled internal standards like Dabigatran-d3 and Dabigatran-¹³C₆ demonstrate superior performance in terms of accuracy and precision for the bioanalysis of dabigatran.[1] The use of a structurally unrelated IS such as Sertraline is a viable option but requires a more rigorous validation to ensure it adequately compensates for potential variability in sample processing and matrix effects.[1]

Experimental Protocols

The following sections detail common methodologies employed in the bioanalysis of dabigatran, providing a framework for researchers developing and validating their own assays.

Sample Preparation

Two common techniques for extracting dabigatran and the internal standard from biological matrices are protein precipitation (PPT) and solid-phase extraction (SPE).

1. Protein Precipitation (PPT): This is a relatively simple and fast method for sample cleanup.

• To a 1.0 mL aliquot of plasma, add 100 µL of the internal standard solution.

• Add 200 µL of acetate (B1210297) buffer (pH 5.0) and vortex for 2 minutes.

• Perform protein precipitation by adding 1.5 mL of acetonitrile (B52724).

• Vortex the mixture thoroughly.

• Centrifuge the sample at 4000 rpm for 2 minutes at 2°C.

• Carefully transfer the supernatant for injection into the LC-MS/MS system.

2. Solid-Phase Extraction (SPE): This technique offers a more thorough cleanup compared to PPT, potentially reducing matrix effects.

• A novel bioanalytical method utilized solid-phase extraction to extract dabigatran and its internal standard, dabigatran-¹³C₆, from human plasma.[2]

Caption: General workflow for the bioanalysis of dabigatran using an internal standard.

LC-MS/MS Analysis

The chromatographic separation of dabigatran and the internal standard is typically achieved on a C18 reverse-phase column followed by detection using a tandem mass spectrometer.

• Chromatographic Column: A GL Sciences Ace C18 column (150 mm × 4.6 mm, 5 µm) has been used.[2]

• Mobile Phase: An isocratic mobile phase consisting of 2 mM ammonium (B1175870) formate, methanol, and acetonitrile (20:40:40, v/v/v) has been reported.[2]

• Mass Spectrometry: The mass spectrometer is operated in the multiple reaction monitoring (MRM) mode with positive electrospray ionization.

  • Dabigatran: The transition monitored is typically m/z 472.20 → 289.10.[2]

  • Dabigatran-¹³C₆ (IS): The precursor ion is m/z 478.20 and the product ion is m/z 295.20.[2]

Caption: Relationship between internal standard choice and validation parameter outcomes.

Conclusion

The selection of an appropriate internal standard is a cornerstone of a robust and reliable bioanalytical method for dabigatran. The available data strongly supports the use of stable isotope-labeled internal standards, such as Dabigatran-d3 and Dabigatran-¹³C₆, which provide superior accuracy and precision by effectively compensating for analytical variability. While the performance of Dabigatran Etexilate-d11 as an internal standard remains undocumented in the scientific literature, the principles and data presented for other SILs offer valuable guidance. For any chosen internal standard, a thorough method validation in accordance with regulatory guidelines is essential to ensure the integrity of the bioanalytical data.

References

• 1. benchchem.com [benchchem.com]
• 2. iajps.com [iajps.com]

A Researcher's Guide to Dabigatran Stable Isotopes: A Comparative Analysis

For researchers, scientists, and drug development professionals, the accurate quantification of dabigatran (B194492) and its prodrug, dabigatran etexilate, is critical for pharmacokinetic, bioequivalence, and metabolism studies. The use of stable isotope-labeled internal standards in conjunction with liquid chromatography-mass spectrometry (LC-MS/MS) is the gold standard for achieving reliable and reproducible results. This guide provides an objective comparison of Dabigatran Etexilate-d11 and other commonly used dabigatran stable isotopes, supported by experimental data and detailed methodologies.

Stable isotope-labeled analogs of an analyte are the preferred internal standards in bioanalytical mass spectrometry because they share near-identical physicochemical properties with the unlabeled analyte, leading to similar behavior during sample extraction, chromatography, and ionization. This co-elution and co-ionization behavior allows for effective correction of matrix effects and variability in sample processing, ultimately leading to higher accuracy and precision.

Comparative Performance of Dabigatran Stable Isotopes

While specific comparative data for Dabigatran Etexilate-d11 is not extensively published, the performance of other deuterated and carbon-13 labeled dabigatran isotopes provides a strong basis for evaluation. The following table summarizes the analytical performance of Dabigatran-d3 and Dabigatran-¹³C₆ as internal standards in the bioanalysis of dabigatran. This data, compiled from various studies, highlights the excellent performance achievable with stable isotope-labeled internal standards.

Internal Standard	Type	Accuracy (%)	Precision (% RSD)	Linearity (r²)
Dabigatran-d3	Deuterium Labeled	89.8 - 104.4	Within-run: <5.6, Between-run: <3.9	>0.99
Dabigatran-¹³C₆	Carbon-13 Labeled	99.4 - 103.4	Intra-day: 1.07 - 8.76	>0.99

Note: Data is compiled from multiple sources and experimental conditions may vary. Direct comparison should be interpreted with caution.

Both Dabigatran-d3 and Dabigatran-¹³C₆ demonstrate high accuracy and precision, making them suitable for regulated bioanalysis. The choice between a deuterium-labeled standard like Dabigatran Etexilate-d11 and a ¹³C-labeled standard often comes down to commercial availability, cost, and the specific requirements of the assay. In general, ¹³C-labeled standards are considered to have higher isotopic stability and are less likely to exhibit chromatographic shifts compared to their deuterated counterparts. However, for many applications, well-synthesized deuterated standards like Dabigatran Etexilate-d11 perform exceptionally well.

Experimental Protocols

A robust and reliable bioanalytical method is essential for the accurate quantification of dabigatran and its prodrug. Below is a representative experimental protocol for the determination of dabigatran etexilate and dabigatran in human plasma using LC-MS/MS with a stable isotope-labeled internal standard.

Sample Preparation: Protein Precipitation

• To 100 µL of human plasma in a microcentrifuge tube, add 50 µL of the internal standard working solution (e.g., Dabigatran Etexilate-d11 in methanol).

• Add 200 µL of 2% formic acid in water to the plasma sample.

• Vortex the mixture for 30 seconds to ensure thorough mixing.

• Add 600 µL of acetonitrile (B52724) to precipitate plasma proteins.

• Vortex the sample for 1 minute.

• Centrifuge the sample at 10,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the dried extract in 200 µL of the mobile phase and inject onto the LC-MS/MS system.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Flow Rate: 0.4 mL/min.

• Gradient:

  • 0-0.5 min: 10% B

  • 0.5-2.5 min: 10-90% B

  • 2.5-3.0 min: 90% B

  • 3.0-3.1 min: 90-10% B

  • 3.1-4.0 min: 10% B

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Mode: Positive electrospray ionization (ESI+).

• MRM Transitions:

  • Dabigatran Etexilate: m/z 628.3 → 324.2

  • Dabigatran: m/z 472.2 → 289.2

  • Dabigatran Etexilate-d11 (example): m/z 639.3 → 324.2

  • Dabigatran-¹³C₆ (example): m/z 478.2 → 295.2

Mandatory Visualizations

Metabolic Pathway of Dabigatran Etexilate

Dabigatran etexilate is a double prodrug that undergoes a two-step metabolic activation to form the active thrombin inhibitor, dabigatran. This process is primarily mediated by carboxylesterases in the intestine and liver.

Metabolic activation of dabigatran etexilate.

Experimental Workflow for Bioanalysis

The following diagram illustrates the typical workflow for the quantification of dabigatran etexilate in a biological sample using a stable isotope-labeled internal standard.

Bioanalytical workflow for dabigatran etexilate.

Navigating Bioanalytical Consistency: An Inter-laboratory Comparison Guide for Dabigatran Analysis Using Deuterated Internal Standards

In the landscape of pharmaceutical analysis, ensuring consistency and accuracy across different laboratories is paramount. This guide provides a comparative overview of analytical results for Dabigatran, with a focus on methods utilizing stable isotope-labeled internal standards, such as Dabigatran Etexilate-d11. The data presented here, synthesized from various studies, offers researchers, scientists, and drug development professionals a valuable resource for evaluating and implementing robust bioanalytical methods.

The "gold standard" for quantifying Dabigatran in biological matrices is liquid chromatography with tandem mass spectrometry (LC-MS/MS), frequently employing a stable isotope-labeled internal standard (SIL-IS). This approach is favored for its high accuracy and precision, as the SIL-IS closely mimics the analyte's behavior during sample extraction and ionization, effectively compensating for matrix effects and procedural variability.[1]

Comparative Performance of Analytical Methods

While direct inter-laboratory comparisons for Dabigatran Etexilate-d11 are not publicly available, the performance of LC-MS/MS methods using various deuterated and ¹³C-labeled internal standards provides a strong indication of expected analytical performance. The following table summarizes key validation parameters from studies utilizing such internal standards.

Internal Standard Type	Accuracy (%)	Precision (% RSD)	Linearity (r²)	Recovery (%)	Matrix Effect (%)
Dabigatran-d3	89.8 - 104.4[1]	Within-run: <5.6, Between-run: <3.9[1]	>0.99[1]	Not explicitly stated	Not explicitly stated
Dabigatran-¹³C₆	93.8 - 108.8	<11.3	>0.99	Not explicitly stated	No significant effects observed

It is important to note that functional assays for Dabigatran, such as the diluted Thrombin Time (dTT) and Ecarin Chromogenic Assay (ECA), exhibit broader inter-laboratory variability, with coefficients of variation (CVs) ranging from 7.5% to 29.1% at lower concentrations.[2][3] In contrast, LC-MS/MS methods using internal standards demonstrate superior precision.[4]

Experimental Workflow and Protocols

The consistent performance of a bioanalytical method heavily relies on a well-defined and meticulously executed protocol. Below is a typical workflow for the quantification of Dabigatran in plasma using LC-MS/MS with a deuterated internal standard.

Caption: Standard bioanalytical workflow for Dabigatran quantification.

Detailed Experimental Protocol:

A common and effective method for extracting Dabigatran and its internal standard from plasma is protein precipitation.[1]

• Sample Preparation:

  • To a 1.00 mL aliquot of plasma, add 100 µL of the internal standard solution (e.g., Dabigatran Etexilate-d11 at 500.00 ng/mL).

  • Add 200 µL of acetate (B1210297) buffer (pH 5.0) and vortex for 2 minutes.

  • Perform protein precipitation by adding 1.5 mL of acetonitrile.

  • Vortex the mixture thoroughly.

• Extraction:

  • Centrifuge the mixture at 4000 rpm for 2 minutes at 2°C.[1]

  • Carefully transfer the supernatant to a clean tube for analysis.

• LC-MS/MS Analysis:

  • Chromatographic Separation: Typically achieved on a C18 reverse-phase column with a gradient elution. A mobile phase consisting of a mixture of methanol (B129727) and water with 0.1% formic acid is often used.

  • Mass Spectrometry: Detection is performed using a tandem mass spectrometer in positive electrospray ionization (ESI) mode, monitoring for specific multiple reaction monitoring (MRM) transitions for both Dabigatran and the deuterated internal standard.

• Quantification:

  • The concentration of Dabigatran in the sample is determined by calculating the ratio of the peak area of the analyte to the peak area of the internal standard. This ratio is then compared against a calibration curve prepared with known concentrations of Dabigatran.

Mechanism of Action: The Role of Dabigatran in Coagulation

Understanding the mechanism of action of Dabigatran is crucial for interpreting its clinical effects. Dabigatran is a direct thrombin inhibitor, meaning it binds to and inhibits the activity of thrombin, a key enzyme in the coagulation cascade. This inhibition prevents the conversion of fibrinogen to fibrin, which is necessary for clot formation.

Caption: Dabigatran's inhibitory effect on the coagulation cascade.

References

• 1. benchchem.com [benchchem.com]
• 2. digitalrepository.unm.edu [digitalrepository.unm.edu]
• 3. researchgate.net [researchgate.net]
• 4. UPLC-MRM Mass Spectrometry Method for Measurement of the Coagulation Inhibitors Dabigatran and Rivaroxaban in Human Plasma and Its Comparison with Functional Assays - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Bioanalytical Quantification of Dabigatran Etexilate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the analytical methods for the quantification of Dabigatran (B194492) Etexilate, with a focus on the key performance characteristics of linearity, accuracy, and precision. While specific data for the deuterated internal standard, Dabigatran Etexilate-d11, is not extensively published, its analytical performance is intrinsically linked to that of the parent compound. The data presented herein for Dabigatran Etexilate serves as a robust surrogate for evaluating assay performance. The primary methods discussed are High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), which are the gold standards for bioanalytical quantification.

Performance Characteristics of Analytical Assays

The validation of a bioanalytical method is crucial to ensure reliable data for pharmacokinetic and other drug development studies. The following tables summarize the linearity, accuracy, and precision of various published methods for the quantification of Dabigatran Etexilate.

Table 1: Linearity of Dabigatran Etexilate Assays

Method	Matrix	Linearity Range (ng/mL)	Correlation Coefficient (r²)	Reference
LC-MS/MS	Human Plasma	1.016 - 304.025	0.9956	[1]
LC-MS/MS	Rat Plasma	1 - 500	>0.995	[2]
RP-HPLC	Bulk Drug	10,000 - 30,000	0.9958	[3]
RP-HPLC	Bulk Drug	10,000 - 50,000	>0.999	[4]
RP-HPLC	Bulk Drug & Dosage Form	24,000 - 180,000	0.9999	[5]
LC-MS	API & Dosage Forms	2,000 - 10,000 (for impurities)	Not Specified	[6]

Table 2: Accuracy of Dabigatran Etexilate Assays

Method	Matrix	Concentration Levels	Mean Recovery (%)	Reference
LC-MS/MS	Human Plasma	Not Specified	95.84 - 109.44	[7][8]
RP-HPLC	Capsules	50%, 100%, 150%	90 - 110	[3]
RP-HPLC	Bulk Drug	50%, 100%, 150%	99.7 - 100.1	[9]
RP-HPLC	Capsules	Not Specified	96.67	[4]
LC-MS/MS	Human Plasma	Not Specified	99.4 - 103.42 (for Dabigatran)	[7][8]

Table 3: Precision of Dabigatran Etexilate Assays

Method	Matrix	Precision Type	Relative Standard Deviation (%RSD)	Reference
LC-MS/MS	Human Plasma	Intra-day	3.84 - 9.79	[7][8]
LC-MS/MS	Human Plasma	Inter-day	Not Specified	[7][8]
RP-HPLC	Capsules	Not Specified	1.25	[3]
RP-HPLC	Bulk Drug	Intra-day	0.09	[9]
RP-HPLC	Bulk Drug	Inter-day	0.04	[9]
RP-HPLC	Bulk Drug	Intra-day	0.07	[4]
RP-HPLC	Bulk Drug	Inter-day	0.08	[4]
LC-MS/MS	Human Plasma	Intra-day	1.07 - 8.76 (for Dabigatran)	[7][8]

Experimental Protocols

Detailed methodologies are essential for replicating and comparing analytical results. Below are representative protocols for LC-MS/MS and RP-HPLC assays for Dabigatran Etexilate.

LC-MS/MS Method for Quantification in Human Plasma

This method is designed for the simultaneous determination of Dabigatran Etexilate and its active metabolites.

• Sample Preparation:

  • To a plasma sample, add an internal standard (e.g., Dabigatran Etexilate-d11).

  • Perform protein precipitation with acetonitrile.

  • Centrifuge to pellet the precipitated proteins.

  • Evaporate the supernatant to dryness.

  • Reconstitute the residue in the mobile phase.[7][8]

• Chromatographic Conditions:

  • Column: Silica-based C18 reverse-phase column.[7][8]

  • Mobile Phase: A gradient of 2 mM ammonium (B1175870) formate, methanol (B129727), and acetonitrile.[1]

  • Flow Rate: Typically in the range of 0.3 - 1.0 mL/min.[6][10]

• Mass Spectrometric Detection:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).[8]

  • Detection Mode: Multiple Reaction Monitoring (MRM).[8]

  • MRM Transitions:

    • Dabigatran Etexilate: m/z 629.464 → 290.100[8]

    • Dabigatran: m/z 472.300 → 289.100[8]

    • Dabigatran Acylglucuronide: m/z 648.382 → 289.100[8]

RP-HPLC Method for Quantification in Bulk and Dosage Forms

This method is suitable for the determination of Dabigatran Etexilate in pharmaceutical preparations.

• Sample Preparation:

  • Accurately weigh and dissolve the sample in a suitable diluent (e.g., a mixture of water and acetonitrile).[5]

  • Prepare a series of standard solutions of known concentrations for calibration.

• Chromatographic Conditions:

  • Column: C18 reverse-phase column (e.g., Phenomenex Kinetex EVO C18, 250 x 4.6 mm, 5µm).[3]

  • Mobile Phase: A mixture of a buffer (e.g., triethylammonium (B8662869) phosphate (B84403) buffer, pH 2.0) and organic solvents like methanol and acetonitrile.[3]

  • Flow Rate: Typically around 0.6 - 1.2 mL/min.[3][9]

  • Detection: UV detector at a wavelength of approximately 220-254 nm.[3][5][6]

Metabolic Pathway of Dabigatran Etexilate

Dabigatran Etexilate is a prodrug that undergoes conversion to its active form, Dabigatran. Understanding this metabolic pathway is crucial for interpreting bioanalytical results.[11][12][13][14] Dabigatran directly and reversibly inhibits thrombin, a key enzyme in the coagulation cascade.[13][14]

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. iajps.com [iajps.com]
• 4. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 5. tsijournals.com [tsijournals.com]
• 6. actascientific.com [actascientific.com]
• 7. Development and validation of LC-MS/MS method for simultaneous determination of dabigatran etexilate and its active metabolites in human plasma, and its application in a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. iajpr.com [iajpr.com]
• 10. scispace.com [scispace.com]
• 11. go.drugbank.com [go.drugbank.com]
• 12. The metabolism and disposition of the oral direct thrombin inhibitor, dabigatran, in humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Clinical pharmacokinetics and pharmacodynamics of the oral direct thrombin inhibitor dabigatran etexilate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Pharmacology, pharmacokinetics, and pharmacodynamics of dabigatran etexilate, an oral direct thrombin inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Stability Analysis: Dabigatran Etexilate-d11 vs. Non-deuterated Dabigatran Etexilate

For Researchers, Scientists, and Drug Development Professionals

Introduction to Deuteration in Drug Development

Deuteration, the selective replacement of hydrogen atoms with their stable isotope deuterium, is a strategic approach in medicinal chemistry to enhance the metabolic stability of drug candidates. The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond. This increased bond strength can slow down metabolic processes that involve the cleavage of a C-H bond, a phenomenon known as the kinetic isotope effect. Consequently, deuterated compounds may exhibit a longer half-life, reduced formation of toxic metabolites, and an overall improved pharmacokinetic profile.

Stability Profile of Non-Deuterated Dabigatran (B194492) Etexilate

Dabigatran etexilate, a prodrug, is susceptible to degradation under various stress conditions. Understanding its stability profile is crucial for its formulation, storage, and handling.

Forced Degradation Studies:

Forced degradation studies on non-deuterated dabigatran etexilate have been conducted under hydrolytic (acidic and alkaline), oxidative, photolytic, and thermal stress conditions as per the International Council for Harmonisation (ICH) guidelines.[1] These studies help identify potential degradation products and pathways.

Degradation Pathways:

Under hydrolytic stress, dabigatran etexilate can undergo O-dealkylation and form benzimidic acid derivatives. It has been shown to be less susceptible to photolysis and oxidative stress, although N-dealkylation has been observed.[1]

Analytical Methods for Stability Testing:

Reverse-phase high-performance liquid chromatography (RP-HPLC) is a common stability-indicating method used for the quantitative analysis of dabigatran etexilate and its degradation products.[2][3][4][5]

Hypothetical Comparative Stability Data

In the absence of direct experimental data for Dabigatran Etexilate-d11, the following table illustrates a hypothetical comparison based on the expected impact of deuteration on metabolic stability.

Parameter	Dabigatran Etexilate (Non-deuterated)	Dabigatran Etexilate-d11 (Hypothetical)	Rationale for Hypothetical Data
Chemical Stability
Hydrolytic Degradation (%)	X	Likely similar to non-deuterated	Deuteration is not expected to significantly alter susceptibility to hydrolysis unless a C-H bond is directly involved.
Photolytic Degradation (%)	Y	Likely similar to non-deuterated	Photodegradation pathways are generally not dependent on C-H bond cleavage.
Thermal Degradation (%)	Z	Likely similar to non-deuterated	Thermal stability is primarily dictated by the overall molecular structure.
Metabolic Stability
In Vitro Half-life (t½) in Human Liver Microsomes (min)	A	> A	The primary advantage of deuteration is the kinetic isotope effect, which is expected to slow down metabolism.
Intrinsic Clearance (CLint) (µL/min/mg protein)	B	< B	A lower intrinsic clearance indicates slower metabolism.

Note: The values X, Y, Z, A, and B would be determined from experimental studies on non-deuterated dabigatran etexilate. The corresponding values for the d11 version are projected based on the scientific principles of deuteration.

Experimental Protocols

Below are detailed methodologies for key experiments that would be required to generate direct comparative stability data.

Protocol 1: Forced Degradation Study (Chemical Stability)

Objective: To compare the chemical stability of Dabigatran Etexilate-d11 and non-deuterated dabigatran etexilate under various stress conditions.

Methodology:

• Sample Preparation: Prepare solutions of both Dabigatran Etexilate-d11 and non-deuterated dabigatran etexilate in a suitable solvent (e.g., methanol (B129727) or acetonitrile).

• Stress Conditions:

  • Acid Hydrolysis: Treat the sample solutions with 0.1 N HCl at 80°C for 24 hours.[3]

  • Base Hydrolysis: Treat the sample solutions with 0.1 N NaOH at 80°C for 24 hours.[3]

  • Oxidative Degradation: Treat the sample solutions with 3% hydrogen peroxide at room temperature.

  • Thermal Degradation: Expose solid samples of both compounds to dry heat at 60°C for 7 days.[3]

  • Photostability: Expose the sample solutions to UV light (200 Wh/m²) and fluorescent light (1.2 million lux hours).[3]

• Analysis: Analyze the stressed samples at appropriate time points using a validated stability-indicating RP-HPLC method.[2][3][4][5]

• Data Evaluation: Quantify the amount of undegraded parent drug and identify and quantify major degradation products.

Protocol 2: In Vitro Metabolic Stability Assay

Objective: To compare the metabolic stability of Dabigatran Etexilate-d11 and non-deuterated dabigatran etexilate in human liver microsomes.

Methodology:

• Reaction Mixture Preparation: Prepare an incubation mixture containing human liver microsomes, NADPH regenerating system (to support cytochrome P450 activity), and a phosphate (B84403) buffer (pH 7.4).

• Incubation:

  • Pre-warm the reaction mixture to 37°C.

  • Initiate the reaction by adding a solution of either Dabigatran Etexilate-d11 or non-deuterated dabigatran etexilate.

  • Incubate the mixture at 37°C.

• Time-Point Sampling: At various time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), withdraw an aliquot of the reaction mixture.

• Quenching: Immediately stop the metabolic reaction in the withdrawn aliquots by adding a quenching solution (e.g., cold acetonitrile).

• Analysis: Centrifuge the quenched samples to precipitate proteins. Analyze the supernatant using a validated LC-MS/MS method to quantify the remaining parent compound.

• Data Analysis:

  • Plot the natural logarithm of the percentage of the remaining parent compound against time.

  • Determine the elimination rate constant (k) from the slope of the linear regression.

  • Calculate the in vitro half-life (t½) using the equation: t½ = 0.693 / k.

  • Calculate the intrinsic clearance (CLint).

Visualizations

Dabigatran's Mechanism of Action

Dabigatran is the active metabolite of the prodrug dabigatran etexilate. It is a direct thrombin inhibitor.[6][7] By binding to the active site of thrombin, dabigatran prevents the conversion of fibrinogen to fibrin, which is a critical step in the formation of a blood clot.[6][7][8][9][10]

Caption: Mechanism of action of Dabigatran as a direct thrombin inhibitor.

Experimental Workflow for Comparative Stability Analysis

The following diagram illustrates the experimental workflow for a comprehensive comparative stability study of Dabigatran Etexilate-d11 and its non-deuterated form.

Caption: Workflow for comparative stability analysis.

Conclusion

While direct comparative data is lacking, the principles of medicinal chemistry suggest that Dabigatran Etexilate-d11 would likely exhibit enhanced metabolic stability compared to its non-deuterated counterpart due to the kinetic isotope effect. This could translate to an improved pharmacokinetic profile. However, its chemical stability under forced degradation conditions is expected to be similar. The experimental protocols and workflows outlined in this guide provide a framework for conducting the necessary studies to generate definitive comparative data. Such studies are essential for fully characterizing the stability profile of Dabigatran Etexilate-d11 and realizing its potential therapeutic advantages.

References

• 1. Identification of dabigatran etexilate major degradation pathways by liquid chromatography coupled to multi stage high-resolution mass spectrometry - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. iajps.com [iajps.com]
• 3. ijbpr.net [ijbpr.net]
• 4. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 5. iajpr.com [iajpr.com]
• 6. go.drugbank.com [go.drugbank.com]
• 7. thrombosiscanada.ca [thrombosiscanada.ca]
• 8. droracle.ai [droracle.ai]
• 9. Pharmacological basis and clinical evidence of dabigatran therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 10. youtube.com [youtube.com]

Assessing the Isotopic Purity of Dabigatran Etexilate-d11: A Comparative Guide

For researchers, scientists, and drug development professionals utilizing stable isotope-labeled internal standards in pharmacokinetic and bioanalytical studies, ensuring the isotopic purity of these standards is paramount for accurate and reliable results. This guide provides a comprehensive assessment of Dabigatran (B194492) Etexilate-d11, offering a comparison with alternative stable isotope-labeled standards and detailing the experimental protocols for evaluating its isotopic enrichment.

Comparison of Internal Standards for Dabigatran Analysis

The selection of an appropriate internal standard is a critical decision in the development of robust bioanalytical methods for Dabigatran. Stable isotope-labeled (SIL) analogues of the analyte are considered the gold standard due to their ability to mimic the analyte's behavior during sample preparation and analysis, thereby compensating for matrix effects and improving accuracy and precision.[1]

Below is a comparison of commonly used stable isotope-labeled internal standards for Dabigatran. While specific isotopic purity data for Dabigatran Etexilate-d11 is not publicly available, this table provides a comparative overview of its expected performance against other commercially available alternatives like Dabigatran-d3 and Dabigatran-¹³C₆ based on general principles of stable isotope labeling.

Internal Standard	Labeling Type	Anticipated Isotopic Purity (%)	Potential for Isotopic Crosstalk	Chromatographic Co-elution with Analyte
Dabigatran Etexilate-d11	Deuterium (B1214612) (d)	> 98%	Low	High, minimal isotopic effect expected
Dabigatran-d3	Deuterium (d)	> 98%[1]	Higher than d11	High, potential for minor isotopic effect[2]
Dabigatran-¹³C₆	Carbon-13 (¹³C)	> 99%[1]	Very Low	Excellent, negligible isotopic effect[2]

Note: The data presented for Dabigatran-d3 and Dabigatran-¹³C₆ is compiled from various studies and direct comparison should be made with caution as experimental conditions may vary.[1] The anticipated isotopic purity for Dabigatran Etexilate-d11 is based on typical values for highly deuterated compounds.

Experimental Protocols for Isotopic Purity Assessment

The isotopic purity of Dabigatran Etexilate-d11 can be rigorously assessed using high-resolution mass spectrometry (HRMS) and Nuclear Magnetic Resonance (NMR) spectroscopy.[3]

Isotopic Purity Determination by High-Resolution Mass Spectrometry (HRMS)

This method allows for the determination of the relative abundance of each isotopologue of Dabigatran Etexilate-d11.

Methodology:

• Sample Preparation: Prepare a solution of Dabigatran Etexilate-d11 in a suitable solvent (e.g., methanol (B129727) or acetonitrile) at a concentration of approximately 1 µg/mL.

• LC-MS/MS Analysis:

  • Liquid Chromatography (LC): Employ a C18 reverse-phase column with a gradient elution using a mobile phase consisting of 0.1% formic acid in water and 0.1% formic acid in acetonitrile. This step separates the deuterated analyte from any potential non-labeled impurities.

  • Mass Spectrometry (MS): Utilize a high-resolution mass spectrometer (e.g., TOF or Orbitrap) operating in positive electrospray ionization (ESI+) mode. Acquire full scan mass spectra over a relevant m/z range to encompass all potential isotopologues of Dabigatran Etexilate.

• Data Analysis:

  • Extract the ion chromatograms for the unlabeled Dabigatran Etexilate and all its deuterated isotopologues (d0 to d11).

  • Integrate the peak areas for each isotopologue.

  • Calculate the isotopic purity using the following formula:

Expected MRM Transitions for Dabigatran and its Metabolites:

Compound	Precursor Ion (m/z)	Product Ion (m/z)
Dabigatran Etexilate	629.464	290.100[4]
Dabigatran	472.300	289.100[4]
Dabigatran Acylglucuronide	648.382	289.100[4]

Structural Integrity and Deuterium Localization by NMR Spectroscopy

NMR spectroscopy provides detailed structural information and confirms the positions of the deuterium labels.

Methodology:

• Sample Preparation: Dissolve a sufficient amount of Dabigatran Etexilate-d11 in a suitable deuterated solvent (e.g., DMSO-d6 or CDCl3).

• NMR Analysis:

  • Acquire a ¹H NMR spectrum to identify the absence of signals at the expected positions of deuteration. The residual proton signals can be used to quantify the degree of deuteration at specific sites.

  • Acquire a ²H NMR spectrum to directly observe the deuterium signals, confirming their presence and chemical environment.

  • ¹³C NMR spectroscopy can also be employed to observe the isotopic effect of deuterium on the carbon chemical shifts.

• Data Analysis: The isotopic purity is determined by comparing the integrals of the residual proton signals in the ¹H NMR spectrum with the integrals of non-deuterated protons in the molecule.

Visualizing the Experimental Workflow

The following diagrams illustrate the logical flow of the experimental procedures for assessing the isotopic purity of Dabigatran Etexilate-d11.

Experimental workflow for isotopic purity assessment.

Logical relationship for comparing internal standards.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 4. Development and validation of LC-MS/MS method for simultaneous determination of dabigatran etexilate and its active metabolites in human plasma, and its application in a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]

Performance Evaluation of Deuterated Dabigatran Etexilate as an Internal Standard

For researchers, scientists, and drug development professionals, the accurate quantification of dabigatran (B194492) etexilate in biological matrices is paramount for pharmacokinetic and toxicokinetic studies. The use of a stable isotope-labeled internal standard (SIL-IS) is the gold standard in liquid chromatography-tandem mass spectrometry (LC-MS/MS) based bioanalysis, offering superior accuracy and precision by compensating for variability during sample preparation and analysis. This guide provides a comparative overview of the performance of deuterated dabigatran etexilate, with a focus on available data for close analogs like Dabigatran Etexilate-d13, against other internal standards.

Note on Dabigatran Etexilate-d11: Specific performance data for Dabigatran Etexilate-d11 was not available in the reviewed literature. However, Dabigatran Etexilate-d13 is commercially available and its performance is expected to be representative of other highly deuterated forms of dabigatran etexilate.[1] The data presented for other deuterated dabigatran analogs, such as Dabigatran-d3 for the active metabolite dabigatran, further supports the performance characteristics of SIL-IS in this context.

Comparative Performance of Internal Standards

The selection of an appropriate internal standard is critical for the robustness of a bioanalytical method. Stable isotope-labeled internal standards are preferred as they co-elute with the analyte and exhibit similar ionization efficiency, thus effectively correcting for matrix effects and procedural losses.

Data Summary

The following table summarizes the performance characteristics of deuterated internal standards compared to a non-isotopically labeled internal standard, Sertraline, used for the analysis of the active metabolite, dabigatran. This data is compiled from various studies and serves to illustrate the typical performance advantages of a SIL-IS.

Internal Standard	Type	Analyte	Accuracy (%)	Precision (%RSD)	Linearity (r²)	Key Advantages
Dabigatran-d3	Stable Isotope-Labeled	Dabigatran	89.8 - 104.4	Within-run: <5.6, Between-run: <3.9	>0.99	Co-elution with analyte, effective compensation for matrix effects and recovery variations.[2]
Dabigatran-¹³C₆	Stable Isotope-Labeled	Dabigatran	99.4 - 103.42	Intra-day: 1.07 - 8.76	>0.99	Similar to deuterated standards, considered a gold standard for bioanalysis.
Sertraline	Structurally Unrelated	Dabigatran	Not explicitly stated	Not explicitly stated	>0.99	Commercially available and cost-effective.

Experimental Protocols

A validated LC-MS/MS method for the simultaneous determination of dabigatran etexilate and its active metabolites in human plasma serves as a representative experimental protocol.

Sample Preparation (Protein Precipitation)

• To a 1.00 mL aliquot of plasma, add 100 µL of the internal standard solution (e.g., Dabigatran Etexilate-d13 at a suitable concentration).

• Add 200 µL of acetate (B1210297) buffer (pH 5.0) and vortex for 2 minutes.[2]

• Perform protein precipitation by adding 1.5 mL of acetonitrile.[2]

• Centrifuge the mixture at 4000 rpm for 2 minutes at 2°C.

• Carefully transfer the supernatant for injection into the LC-MS/MS system.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

• Chromatographic Column: A C18 reverse-phase column is typically used for separation.[3]

• Mobile Phase: A gradient elution with a mixture of an aqueous phase (e.g., water with 0.1% formic acid) and an organic phase (e.g., methanol (B129727) or acetonitrile) is common.

• Ionization: Positive electrospray ionization (ESI+) is used to generate protonated molecular ions of the analytes and internal standard.

• Mass Spectrometric Detection: The mass spectrometer is operated in the Multiple Reaction Monitoring (MRM) mode for sensitive and selective quantification. Representative MRM transitions are:

  • Dabigatran Etexilate: m/z 629.464 → 290.100[4]

  • Dabigatran: m/z 472.300 → 289.100[4]

  • The MRM transition for a deuterated internal standard like Dabigatran Etexilate-d13 would be determined by its specific mass shift.

Visualizations

Experimental Workflow

Caption: Experimental workflow for the bioanalysis of Dabigatran Etexilate.

Logical Relationship of Internal Standard Use

Caption: Logic of using an internal standard for accurate quantification.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]
• 3. Development and validation of LC-MS/MS method for simultaneous determination of dabigatran etexilate and its active metabolites in human plasma, and its application in a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

The Gold Standard in Bioanalysis: Justifying the Use of Dabigatran Etexilate-d11 as an Internal Standard

For researchers, scientists, and drug development professionals engaged in the quantitative bioanalysis of the direct thrombin inhibitor dabigatran (B194492) etexilate, the choice of an appropriate internal standard (IS) is paramount to ensure the accuracy, precision, and reliability of analytical data. This guide provides a comprehensive comparison of Dabigatran Etexilate-d11, a stable isotope-labeled internal standard (SIL-IS), with other alternatives, primarily structural analogs. The presented experimental data and protocols underscore the superiority of using a SIL-IS in liquid chromatography-tandem mass spectrometry (LC-MS/MS) applications.

Stable isotope-labeled internal standards are widely recognized as the gold standard in quantitative bioanalysis.[1] A SIL-IS is a form of the analyte where one or more atoms have been replaced with their heavier, non-radioactive isotopes (e.g., deuterium (B1214612) (²H or D), carbon-13 (¹³C)).[1] This subtle modification in mass allows the internal standard to be distinguished from the analyte by the mass spectrometer, while its physicochemical properties remain nearly identical.[2] This near-identity is the cornerstone of its superior performance, as it ensures the IS closely mimics the analyte's behavior throughout the entire analytical process, from extraction to detection.[1][2]

Comparative Analysis: Dabigatran Etexilate-d11 vs. Structural Analog Internal Standards

The primary role of an internal standard is to compensate for the variability inherent in the analytical workflow, including sample preparation, injection volume, and instrument response.[3] The ideal internal standard co-elutes with the analyte and experiences the same fluctuations, thereby ensuring that the ratio of their responses remains constant and proportional to the analyte's concentration.[2]

The key distinction between a SIL-IS like Dabigatran Etexilate-d11 and a structural analog lies in how effectively they mimic the analyte. A structural analog is a compound with a similar chemical structure but a different elemental composition.[1] While more accessible and less expensive than a SIL-IS, structural analogs often exhibit different chromatographic retention times, extraction recoveries, and ionization efficiencies, which can lead to inadequate correction for analytical variability.[4][5]

Data Presentation: Performance Comparison

Parameter	Dabigatran Etexilate-d11 (SIL-IS)	Structural Analog IS	Justification
Accuracy (% Bias)	Typically within ±5%	Can exceed ±15%	The SIL-IS co-elutes with the analyte, providing superior correction for matrix effects and variability in sample recovery, leading to higher accuracy.[6]
Precision (% RSD)	< 5%	Often > 10%	By closely tracking the analyte through the analytical process, the SIL-IS minimizes variability, resulting in significantly better precision.
Matrix Effect	Effectively compensated	Inconsistent	Due to their near-identical chemical and physical properties, the analyte and SIL-IS experience the same degree of ion suppression or enhancement from the biological matrix. A structural analog, with its different properties, is affected differently, leading to poor compensation.[2]
Extraction Recovery	Consistent with analyte	Can be variable	The SIL-IS has virtually identical extraction efficiency to the analyte across different samples and concentrations. A structural analog's recovery can differ, introducing variability.
Chromatographic Co-elution	Yes (or very close)	No	Co-elution is critical for accurate correction of matrix effects that can vary across the chromatographic peak. Deuterated standards may show a slight retention time shift (isotope effect), but this is generally minimal and far less significant than the difference with a structural analog.[7]

Note: The data presented is a synthesis of typical performance characteristics observed in bioanalytical studies comparing SIL-IS with structural analog IS.[6]

Experimental Protocols

To achieve reliable and reproducible results in the quantification of dabigatran etexilate, validated experimental protocols are essential. The following sections detail a typical methodology for sample preparation and LC-MS/MS analysis.

Sample Preparation: Protein Precipitation

Protein precipitation is a common and efficient method for extracting dabigatran etexilate from plasma samples.

• To 100 µL of human plasma in a microcentrifuge tube, add 20 µL of the internal standard working solution (e.g., Dabigatran Etexilate-d11 at 500 ng/mL in methanol).

• Vortex the mixture for 30 seconds.

• Add 300 µL of acetonitrile (B52724) to precipitate the plasma proteins.

• Vortex vigorously for 2 minutes.

• Centrifuge the samples at 10,000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.

• Carefully transfer the supernatant to a clean tube or a 96-well plate.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at approximately 40°C.

• Reconstitute the residue in 100 µL of the mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

• Vortex briefly and inject a portion (e.g., 5-10 µL) into the LC-MS/MS system.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

The chromatographic separation and mass spectrometric detection parameters should be optimized for dabigatran etexilate and Dabigatran Etexilate-d11.

• Liquid Chromatography:

  • Column: A C18 reverse-phase column (e.g., 50 x 2.1 mm, 3.5 µm) is typically used.

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Flow Rate: 0.4 mL/min.

  • Gradient: A gradient elution is commonly employed to ensure good separation from endogenous matrix components. For example:

    • 0-0.5 min: 20% B

    • 0.5-2.5 min: Linear ramp to 95% B

    • 2.5-3.5 min: Hold at 95% B

    • 3.5-3.6 min: Return to 20% B

    • 3.6-5.0 min: Re-equilibration at 20% B

• Mass Spectrometry:

  • Ionization Mode: Electrospray Ionization (ESI) in positive ion mode.

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • Dabigatran Etexilate: m/z 628.4 → 324.2

    • Dabigatran Etexilate-d11: m/z 639.4 → 335.2

Mandatory Visualizations

To further elucidate the concepts discussed, the following diagrams have been generated using the DOT language.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? | Semantic Scholar [semanticscholar.org]
• 5. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. chromatographyonline.com [chromatographyonline.com]

Safety & Regulatory Compliance

Ensuring Safe Disposal of Dabigatran Etexilate-d11 in a Laboratory Setting

For researchers and drug development professionals, the proper disposal of chemical reagents is a critical component of laboratory safety and environmental responsibility. Dabigatran Etexilate-d11, a deuterated form of the direct thrombin inhibitor Dabigatran Etexilate, requires careful handling and disposal due to its pharmacological activity and potential environmental impact. This guide provides essential, step-by-step procedures for its safe disposal, ensuring compliance with regulatory standards.

Hazard and Safety Summary

While specific data for the deuterated form is not extensively available, the disposal procedures should align with those for the parent compound, Dabigatran Etexilate. The primary consideration is to prevent its release into the environment and to ensure the safety of personnel.

Parameter	Guideline	Reference
Waste Classification	Must be evaluated as potential hazardous waste according to local, state, and federal regulations (e.g., US EPA 40 CFR 261.3).[1]	[1]
Personal Protective Equipment (PPE)	Wear protective gloves, clothing, and eye/face protection during handling and disposal.[1]	[1]
Environmental Precautions	Do not allow entry into drains, surface water, or soil.[2][3] Prevent spills from spreading.	[2][3]
Recommended Disposal Method	Dispose of contents and container at an approved waste disposal facility.[1] Incineration in a chemical incinerator with an afterburner and scrubber is a suggested method.[2]	[1][2]
Spill Cleanup	For spills, mechanically collect the material into a suitable, labeled container for disposal.[1][4] Avoid generating dust.[4]	[1][4]

Step-by-Step Disposal Protocol

The following protocol outlines the necessary steps for the proper disposal of Dabigatran Etexilate-d11 from a research laboratory.

• Waste Identification and Segregation :

  • Identify all waste containing Dabigatran Etexilate-d11, including pure substance, contaminated labware (e.g., vials, spatulas), and contaminated PPE.

  • Segregate this waste from other laboratory waste streams to ensure proper handling.

• Containerization :

  • Place the waste in a designated, well-labeled, and sealed container. The container must be chemically resistant and prevent leakage.

  • Label the container clearly as "Hazardous Waste" and identify the contents, including "Dabigatran Etexilate-d11".

• Storage :

  • Store the waste container in a secure, designated satellite accumulation area within the laboratory.

  • Ensure the storage area is away from incompatible materials.

• Arranging for Disposal :

  • Contact your institution's Environmental Health and Safety (EHS) department to arrange for the pickup and disposal of the hazardous waste.

  • Provide the EHS department with accurate information about the waste contents.

• Documentation :

  • Maintain a record of the waste generated, including the quantity and date of disposal, as required by your institution and local regulations.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of Dabigatran Etexilate-d11.

Caption: Disposal workflow for Dabigatran Etexilate-d11.

This guide provides a foundational framework for the safe and compliant disposal of Dabigatran Etexilate-d11. Researchers are reminded to always consult their institution's specific safety protocols and the relevant Safety Data Sheets for the most accurate and detailed guidance.

References

• 1. aksci.com [aksci.com]
• 2. biosynth.com [biosynth.com]
• 3. camberpharma.com [camberpharma.com]
• 4. chemdmart.com [chemdmart.com]

Safeguarding Researchers: A Comprehensive Guide to Handling Dabigatran Etexilate-d11

Personal Protective Equipment (PPE): A Multi-Layered Defense

A comprehensive personal protective equipment strategy is the first line of defense against accidental exposure. The following table summarizes the recommended PPE for various tasks involving Dabigatran Etexilate-d11.

Task Category	Primary PPE	Secondary/Task-Specific PPE
General Laboratory Operations	- Safety glasses with side shields- Laboratory coat- Closed-toe shoes	- Nitrile gloves
Handling of Powders/Solids	- Full-face respirator with appropriate cartridges (if not handled in a ventilated enclosure)- Chemical-resistant disposable gown- Double-gloving (e.g., two pairs of nitrile gloves)- Chemical-resistant shoe covers	- Head covering
Handling of Liquids/Solutions	- Chemical splash goggles or face shield- Chemical-resistant gloves (e.g., nitrile)- Chemical-resistant apron over lab coat	- Elbow-length gloves for larger volumes
Equipment Cleaning & Decontamination	- Chemical splash goggles or face shield- Heavy-duty, chemical-resistant gloves- Waterproof or chemical-resistant apron	- Respirator (if aerosols or vapors are generated)
Waste Disposal	- Chemical splash goggles- Chemical-resistant gloves- Disposable gown	- Face shield for potential splashes

Note: Always inspect PPE for integrity before use and follow the manufacturer's instructions for proper donning, doffing, and disposal.

Experimental Protocol: Step-by-Step Handling and Disposal Plan

Adherence to a strict, step-by-step operational plan minimizes the risk of exposure and contamination.

1. Preparation and Pre-Handling:

• Designated Area: All work with Dabigatran Etexilate-d11 should be conducted in a designated area, such as a certified chemical fume hood or a ventilated balance enclosure, to control airborne particles.

• Decontamination: Ensure the designated workspace and all necessary equipment are clean and decontaminated before starting any procedure.

• Assemble Materials: Gather all required equipment, including spatulas, weighing paper, vials, solvents, and waste containers, before handling the compound.

• PPE: Don the appropriate PPE as outlined in the table above.

2. Handling the Compound:

• Weighing: If weighing the solid form, perform this task within a ventilated enclosure. Use disposable weighing paper or boats to avoid cross-contamination.

• Solution Preparation: When preparing solutions, add the solvent to the compound slowly to prevent splashing.

• Avoid Aerosolization: Handle the compound in a manner that minimizes the generation of dust or aerosols.

3. Post-Handling and Decontamination:

• Clean Workspace: Upon completion of the work, decontaminate all surfaces and equipment with an appropriate cleaning agent (e.g., 70% ethanol), followed by a rinse with purified water.

• PPE Removal: Remove PPE in the correct order to avoid self-contamination: shoe covers, outer gloves, gown, inner gloves, face/eye protection, and finally, the respirator.

• Hand Washing: Wash hands thoroughly with soap and water immediately after removing all PPE.

4. Waste Disposal:

• Segregation: All disposable items that have come into contact with Dabigatran Etexilate-d11, including gloves, weighing paper, and pipette tips, must be considered hazardous waste.

• Containers: Place all contaminated solid waste in a clearly labeled, sealed hazardous waste container.

• Liquid Waste: Collect all liquid waste containing the compound in a designated, sealed, and clearly labeled hazardous waste container.

• Disposal Protocol: Dispose of all hazardous waste according to institutional and local environmental regulations. High-temperature incineration is often the preferred method for pharmaceutical waste.

• Empty Containers: Decontaminate empty containers before disposal or recycling. If decontamination is not possible, dispose of them as hazardous waste.

Visualizing the Workflow: Safe Handling and Disposal

The following diagram illustrates the logical workflow for the safe handling of Dabigatran Etexilate-d11 from preparation to final disposal.

Caption: Workflow for the safe handling of potent compounds.

By implementing these robust safety and handling protocols, research institutions can significantly mitigate the risks associated with potent compounds like Dabigatran Etexilate-d11, ensuring the well-being of their personnel and the integrity of their research.